3-Chloropropyl isothiocyanate

• CAS: 2799-72-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Chloropropyl Isothiocyanate: Properties, Synthesis, and Applications

Introduction: The Versatility of a Bifunctional Reagent

3-Chloropropyl isothiocyanate (CAS No. 2799-72-6) is a unique bifunctional organic compound that serves as a valuable building block for synthetic chemists, particularly in the fields of heterocyclic chemistry and drug discovery.[1][2] Its structure incorporates two distinct reactive centers: a highly electrophilic isothiocyanate group and a versatile primary alkyl chloride. This dual reactivity allows for sequential or tandem reactions, making it an ideal starting material for constructing complex molecular architectures, most notably nitrogen- and sulfur-containing heterocycles.[3] This guide provides an in-depth analysis of its chemical properties, synthesis, reactivity, and applications, offering field-proven insights for researchers and drug development professionals.

Section 1: Core Chemical and Physical Properties

Accurate knowledge of a reagent's physical properties is fundamental to its effective use in experimental design. 3-Chloropropyl isothiocyanate is a clear, yellow liquid with a characteristic pungent odor typical of isothiocyanates.[1][4] Its core properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	2799-72-6	[1][5]
Molecular Formula	C₄H₆ClNS	[5]
Molecular Weight	135.62 g/mol	[5]
IUPAC Name	1-chloro-3-isothiocyanatopropane	[1]
Appearance	Clear yellow liquid	[1]
Boiling Point	213.9 °C at 760 mmHg	[6]
Density	1.13 g/cm³	[6]
Refractive Index (n20/D)	1.515	[6]
Flash Point	83.2 °C	[6]

Section 2: Spectroscopic Profile

The structural identity of 3-chloropropyl isothiocyanate is confirmed through standard spectroscopic methods.

Infrared (IR) Spectroscopy

The gas-phase IR spectrum is characterized by a very strong and sharp absorption band in the 2100-2200 cm⁻¹ region, which is the hallmark of the asymmetric N=C=S stretching vibration of the isothiocyanate group.[7] Other significant peaks include C-H stretching vibrations around 2800-3000 cm⁻¹ and C-Cl stretching in the fingerprint region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR spectra are not widely available in public databases, a predicted analysis based on established chemical shift principles provides a reliable profile for verification.[1] The molecule has three distinct proton environments and four distinct carbon environments.

Predicted ¹H NMR Spectrum (CDCl₃, 400 MHz):

• δ 3.75 (t, J = 6.5 Hz, 2H): Methylene protons (–CH₂–NCS) adjacent to the electron-withdrawing isothiocyanate group.

• δ 3.68 (t, J = 6.5 Hz, 2H): Methylene protons (–CH₂–Cl) adjacent to the electronegative chlorine atom.

• δ 2.15 (quint, J = 6.5 Hz, 2H): Central methylene protons (–CH₂–) coupled to the two adjacent methylene groups.

Predicted ¹³C NMR Spectrum (CDCl₃, 100 MHz):

• δ 132.5: Carbon of the isothiocyanate group (–N=C=S).

• δ 47.1: Methylene carbon adjacent to the isothiocyanate group (–CH₂–NCS).

• δ 41.3: Methylene carbon adjacent to the chlorine atom (–CH₂–Cl).

• δ 31.0: Central methylene carbon (–CH₂–).

Section 3: Synthesis of 3-Chloropropyl Isothiocyanate

The most common and reliable synthesis of alkyl isothiocyanates involves the reaction of a primary amine with a thiocarbonyl transfer reagent, such as carbon disulfide (CS₂) or thiophosgene.[8][9] The carbon disulfide method is generally preferred due to the lower toxicity of the reagents. The synthesis from 3-chloropropylamine hydrochloride is a robust and scalable procedure.

Experimental Protocol: Synthesis via Dithiocarbamate Intermediate

This protocol is a self-validating system; the progress can be monitored by the disappearance of the starting amine (TLC) and the evolution of gaseous byproducts. The causality behind the choice of reagents is clear: carbon disulfide acts as the sulfur and carbon source, triethylamine serves as a base to form the dithiocarbamate salt and later facilitates the elimination step, and a desulfurizing agent like tosyl chloride cleanly drives the reaction to the final product.[8]

Materials:

• 3-Chloropropylamine hydrochloride

• Carbon disulfide (CS₂)

• Triethylamine (TEA)

• Tosyl Chloride (TsCl)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Amine Liberation: Suspend 3-chloropropylamine hydrochloride (1.0 eq) in dichloromethane (DCM). Add triethylamine (2.2 eq) and stir for 30 minutes at room temperature to liberate the free primary amine.

• Dithiocarbamate Formation: Cool the mixture to 0 °C in an ice bath. Add carbon disulfide (1.2 eq) dropwise, ensuring the temperature remains below 10 °C. Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. The formation of the triethylammonium dithiocarbamate salt will be observed.

• Desulfurization: Cool the mixture back to 0 °C. Add a solution of tosyl chloride (1.1 eq) in DCM dropwise. A precipitate of triethylamine hydrochloride will form.

• Reaction Completion: Stir the reaction at room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC) for the disappearance of the dithiocarbamate intermediate.

• Workup: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield pure 3-chloropropyl isothiocyanate.

Synthesis Workflow Diagram

Section 4: Chemical Reactivity as a Bifunctional Electrophile

The synthetic utility of 3-chloropropyl isothiocyanate stems from its nature as a bifunctional electrophile . It possesses two sites susceptible to nucleophilic attack:

• Isothiocyanate Carbon: This carbon is highly electrophilic and readily reacts with primary and secondary amines, thiols, and alcohols to form thioureas, dithiocarbamates, and thiocarbamates, respectively. This reaction is typically fast and occurs under mild conditions.

• Chloropropyl Terminus: The carbon bearing the chlorine atom is a classic electrophilic center for Sₙ2 reactions. It reacts with a wide range of nucleophiles, leading to the displacement of the chloride anion. This reaction is generally slower than the attack on the isothiocyanate group and may require heating.

This differential reactivity allows for controlled, stepwise functionalization, making it a powerful tool for building heterocyclic systems.

Dual Electrophilic Nature

Section 5: Applications in Heterocyclic Synthesis

A primary application of 3-chloropropyl isothiocyanate is the synthesis of six-membered heterocycles, such as derivatives of 1,3-thiazine . This is typically achieved through a reaction with a binucleophilic reagent where one nucleophilic center attacks the isothiocyanate and the other attacks the alkyl chloride in an intramolecular cyclization.

Example Protocol: Synthesis of a 2-Amino-1,3-Thiazine Derivative

The reaction with thiourea is a classic example that leverages both electrophilic sites to construct the 2-amino-5,6-dihydro-4H-1,3-thiazine core, a scaffold present in various biologically active molecules.[8][10]

Reaction Mechanism:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of one of the amino groups of thiourea on the electrophilic carbon of the isothiocyanate. This forms a thiourea adduct intermediate.

• Tautomerization & Cyclization: The intermediate can tautomerize to a thiol form. The resulting nucleophilic sulfur then undergoes an intramolecular Sₙ2 reaction, attacking the carbon bearing the chlorine atom and displacing the chloride ion.

• Proton Transfer: A final proton transfer step yields the stable heterocyclic product.

Reaction Pathway to 1,3-Thiazines

Section 6: Relevance in Drug Discovery

The isothiocyanate functional group is a well-known "privileged scaffold" in medicinal chemistry, found in both natural products (e.g., sulforaphane from broccoli) and synthetic drugs.[3][4] Isothiocyanates exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3] Their mechanism of action often involves covalent modification of cysteine residues in target proteins, such as enzymes or transcription factors.

3-Chloropropyl isothiocyanate serves as a key starting material for creating novel drug candidates. By reacting it with various amines or other nucleophiles, researchers can readily generate libraries of compounds containing the bioactive isothiocyanate moiety, attached to diverse scaffolds designed to modulate solubility, cell permeability, and target affinity. For example, derivatives like 3-morpholinopropyl isothiocyanate have been shown to be potent inducers of Nrf2-mediated antioxidant enzymes, a key pathway in cancer chemoprevention.[11] The chloropropyl handle allows for its conjugation to other pharmacophores, enabling the development of hybrid molecules with dual modes of action.

Section 7: Safety and Handling

3-Chloropropyl isothiocyanate is a hazardous chemical and must be handled with appropriate precautions in a well-ventilated chemical fume hood.

• Hazard Classification: It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It also causes severe skin burns and eye damage.[1][12]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, a face shield, and a lab coat. For operations with a risk of generating aerosols, respiratory protection may be necessary.

• Handling: Avoid breathing vapors or mist. Do not get in eyes, on skin, or on clothing. Wash thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as strong acids, bases, and oxidizing agents. Keep the container tightly closed.

References

• NIST. (n.d.). 3-Chloropropyl isothiocyanate. NIST Chemistry WebBook. Retrieved from [Link]

• Zulfequar, F. H. (2011). Synthesis and antimicrobial screening of some 1,3- thiazines. Journal of Chemical and Pharmaceutical Research, 3(6), 811-817.

• Pharmacophore. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,3-THIAZINES. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloropropyl isothiocyanate. Retrieved from [Link]

• Chemsigma. (n.d.). 3-chloropropyl isothiocyanate [ 2799-72-6 ]. Retrieved from [Link]

• Wong, R., & Dolman, S. J. (2007). A Facile and General Protocol for the Preparation of Isothiocyanates from Primary Amines. The Journal of Organic Chemistry, 72(10), 3969–3971.

• PubChemLite. (n.d.). 3-chloropropyl isothiocyanate (C4H6ClNS). Retrieved from [Link]

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• The Good Scents Company. (n.d.). (R)-(-)-1-amino-2-propanol. Retrieved from [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• Murakami, K., & Maedaa, B. (2024). Recent advancement in the synthesis of isothiocyanates.
• Lee, J. S., et al. (2007). 3-Morpholinopropyl isothiocyanate is a novel synthetic isothiocyanate that strongly induces the antioxidant response element-dependent Nrf2-mediated detoxifying/antioxidant enzymes in vitro and in vivo. Carcinogenesis, 29(1), 164-173.

• PubChem. (n.d.). 1-Chloro-3-iodopropane. Retrieved from [Link]

• ResearchGate. (n.d.). Organylthiochloroacetylenes: IV. Reaction with Thiourea. Retrieved from [Link]

• University of Puget Sound. (n.d.). Notes on NMR Solvents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• Stolar, T., & Užarević, K. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. Beilstein Journal of Organic Chemistry, 13, 1743-1763.

• ResearchGate. (n.d.). Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study. Retrieved from [Link]

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An In-depth Technical Guide to 3-Chloropropyl Isothiocyanate (CAS 2799-72-6) for Advanced Research and Drug Development

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals on 3-Chloropropyl isothiocyanate. It moves beyond a simple data sheet to provide a deeper understanding of its synthesis, reactivity, and potential applications, grounded in established chemical principles and methodologies.

Section 1: Core Molecular Profile and Physicochemical Properties

3-Chloropropyl isothiocyanate, with the CAS number 2799-72-6, is a bifunctional molecule featuring a reactive isothiocyanate group and a terminal alkyl chloride.[1][2][3][4][][6][7] This unique combination of functional groups makes it a valuable building block in organic synthesis, particularly for the introduction of the isothiocyanate moiety onto other molecules or for the construction of novel heterocyclic systems.

Structural and Physicochemical Data

A clear understanding of the physicochemical properties of 3-Chloropropyl isothiocyanate is paramount for its effective use in experimental design, including reaction setup, purification, and formulation.

Property	Value	Source
Molecular Formula	C₄H₆ClNS	[1][2][3][4]
Molecular Weight	135.61 g/mol	[1][2][3][4]
Appearance	Clear yellow liquid	[1][3]
Boiling Point	213.9 °C at 760 mmHg	[3]
Density	1.13 g/cm³	[3][]
Refractive Index	1.515	[3]
Flash Point	83.2 °C	[3]
Vapor Pressure	0.234 mmHg at 25°C	[3]
InChI Key	ZGFOBQSQLJDLKV-UHFFFAOYSA-N	[]
Canonical SMILES	C(CN=C=S)CCl	[1][2]

Section 2: Synthesis of 3-Chloropropyl Isothiocyanate: A Methodological Deep Dive

The synthesis of isothiocyanates is a well-established field in organic chemistry, with numerous methods available.[8] The most common and industrially scalable approach for the preparation of alkyl isothiocyanates like 3-Chloropropyl isothiocyanate involves the reaction of the corresponding primary amine with a thiocarbonyl transfer reagent.[8][9][10][11]

General Synthetic Pathway: From Amine to Isothiocyanate

The conversion of a primary amine to an isothiocyanate typically proceeds through the formation of a dithiocarbamate salt intermediate, which is then decomposed to the desired isothiocyanate.[9][12] This two-step, often one-pot, process offers high yields and broad substrate scope.[13][14]

Caption: General reaction scheme for the synthesis of 3-Chloropropyl isothiocyanate.

Detailed Experimental Protocol: A Representative Synthesis

This protocol outlines a robust and reproducible method for the synthesis of an alkyl isothiocyanate, which can be adapted for the preparation of 3-Chloropropyl isothiocyanate from 3-chloropropylamine.

Materials:

• 3-Chloropropylamine hydrochloride

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N)

• Tosyl chloride (TsCl)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 3-chloropropylamine hydrochloride (1.0 eq) and triethylamine (2.2 eq) in dichloromethane at 0 °C, add carbon disulfide (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours. The formation of the dithiocarbamate salt can be monitored by TLC.

• Cool the reaction mixture back to 0 °C and add a solution of tosyl chloride (1.1 eq) in dichloromethane dropwise.

• Stir the reaction at room temperature for an additional 3-4 hours until the reaction is complete (monitored by TLC or GC-MS).

• Quench the reaction by adding water and extract the product with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure 3-Chloropropyl isothiocyanate.[15]

Section 3: The Chemistry of the Isothiocyanate Group: Reactivity and Mechanistic Considerations

The isothiocyanate functional group (-N=C=S) is a versatile electrophile, readily undergoing attack by a wide range of nucleophiles at the central carbon atom.[10][11][16] This reactivity is the cornerstone of its utility in the synthesis of a diverse array of sulfur and nitrogen-containing heterocycles and other complex molecules.[17]

Nucleophilic Addition Reactions

The primary mode of reactivity for isothiocyanates is nucleophilic addition. The choice of nucleophile dictates the resulting product, opening up a vast chemical space for drug discovery and development.

Caption: Common nucleophilic addition reactions of isothiocyanates.

Section 4: Applications in Drug Discovery and Development

The isothiocyanate moiety is a recognized pharmacophore present in numerous naturally occurring and synthetic compounds with a wide range of biological activities.[9][18][19] The incorporation of a chloroalkyl chain, as seen in 3-Chloropropyl isothiocyanate, can further enhance or modify these properties, making it a valuable tool for medicinal chemists.

Isothiocyanates as Chemopreventive Agents

A significant body of research has focused on the cancer chemopreventive properties of isothiocyanates.[18] These compounds can modulate key cellular pathways involved in carcinogenesis, including:

• Induction of Phase II Detoxifying Enzymes: Isothiocyanates are potent inducers of enzymes such as NAD(P)H:quinone oxidoreductase-1 (NQO1) and glutathione S-transferases (GSTs) through the activation of the Nrf2-ARE signaling pathway.[20][21]

• Inhibition of Phase I Carcinogen-Activating Enzymes: Certain isothiocyanates can inhibit cytochrome P450 enzymes, which are responsible for activating pro-carcinogens.

• Induction of Apoptosis and Cell Cycle Arrest: Isothiocyanates have been shown to induce programmed cell death and halt the proliferation of cancer cells.[18]

Isothiocyanates as Hydrogen Sulfide (H₂S) Donors

Recent studies have highlighted the role of isothiocyanates as slow-releasing donors of hydrogen sulfide (H₂S), a gasotransmitter with significant cytoprotective and cardioprotective effects.[22][23] The controlled release of H₂S from isothiocyanate-based compounds presents a promising therapeutic strategy for conditions such as ischemia-reperfusion injury.[22]

Synthetic Utility in Medicinal Chemistry

The reactivity of 3-Chloropropyl isothiocyanate allows for its use as a versatile scaffold in the synthesis of novel drug candidates. The isothiocyanate group can be used to link the molecule to a biological target or to form a core heterocyclic structure, while the chloropropyl chain provides a handle for further functionalization. The presence of a chlorine atom can also influence the pharmacokinetic properties of a drug molecule.[24]

Section 5: Safety, Handling, and Storage

As a Senior Application Scientist, it is my responsibility to emphasize the importance of safe handling practices when working with reactive chemical intermediates.

Hazard Identification:

• Toxicity: 3-Chloropropyl isothiocyanate is classified as toxic if swallowed, in contact with skin, and fatal if inhaled.[1][3]

• Corrosivity: It causes severe skin burns and eye damage.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Recommended Handling Procedures:

• Always work in a well-ventilated chemical fume hood.[25][26][27][28]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[25][26][27][28]

• Avoid inhalation of vapors and contact with skin and eyes.[25][26][27][28]

• In case of accidental exposure, seek immediate medical attention.[25][28]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[25][26]

Section 6: Conclusion

3-Chloropropyl isothiocyanate is a valuable and versatile chemical entity for researchers and professionals in drug discovery and development. Its unique bifunctional nature, combining the reactivity of an isothiocyanate with the synthetic handle of an alkyl chloride, provides a gateway to a vast array of novel molecules with potential therapeutic applications. A thorough understanding of its synthesis, reactivity, and biological context, as outlined in this guide, is essential for harnessing its full potential in the advancement of chemical and biomedical sciences.

References

• Wong, R., & Dolman, S. J. (2007).
• Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in w
• Synthesis of Isothiocyanates: An Upd
• Li, Z. -Y., et al. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45, 1667-1674.
• A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journals.
• 3-CHLOROPROPYL ISOTHIOCYAN
• 3-Chloropropyl isothiocyan
• REACTION OF ACYL ISOTHIOCYANATES WITH NUCLEOPHILES: A CONVENIENT SYNTHESIS OF 1,3-OXAZINE, PYRIMIDINETHIONE AND THIAZOLE DERIV
• Buy 3-CHLOROPROPYL ISOTHIOCYANATE from HANGZHOU LEAP CHEM CO., LTD. ECHEMI.
• 3-Chloropropyl isothiocyanate | CAS 2799-72-6 | SCBT. Santa Cruz Biotechnology.
• CAS 2799-72-6 | 3-CHLOROPROPYL ISOTHIOCYAN
• Recent Advances in the Synthesis of Isothiocyan

• Reaction of isothiocyanates with nucleophiles. Compiled from data in[29]. ResearchGate.

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• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central.
• Mechanisms of Action of Isothiocyanates in Cancer Chemoprevention: An Upd
• Material Safety Data Sheet - Isopropyl isothiocyan
• 3-Chloropropyl isothiocyanate | C4H6ClNS | CID 137713. PubChem - NIH.
• Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. MDPI.
• 3-Morpholinopropyl isothiocyanate is a novel synthetic isothiocyanate that strongly induces the antioxidant response element-dependent Nrf2-mediated detoxifying/antioxidant enzymes in vitro and in vivo. PubMed.
• Structure-activity relationships study of isothiocyanates for H2S releasing properties. [Source not available].
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• Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. PubMed Central.
• Emerging Target Discovery Strategies Drive the Decoding of Therapeutic Power of Natural Products and Further Drug Development: A Case Study of Celastrol. PMC - PubMed Central.

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An In-Depth Technical Guide to the Molecular Structure and Applications of 3-Chloropropyl Isothiocyanate

This guide provides a comprehensive technical overview of 3-Chloropropyl isothiocyanate (3-CPITC), a bifunctional molecule of significant interest to researchers in synthetic chemistry, materials science, and drug discovery. We will dissect its molecular architecture, explore its synthesis and reactivity, detail its analytical characterization, and discuss its applications, grounding all claims in established scientific principles and authoritative sources.

Part 1: Molecular Architecture and Physicochemical Properties

Core Structural Features

3-Chloropropyl isothiocyanate, with the chemical formula C₄H₆ClNS, is a relatively simple yet chemically versatile aliphatic compound.[1][2] Its structure is composed of a three-carbon propane backbone. At one terminus (C1), a chlorine atom is attached, forming a primary alkyl chloride. At the other end (C3), the carbon is bonded to the nitrogen atom of an isothiocyanate functional group (-N=C=S).

The isothiocyanate moiety is a defining feature, characterized by a cumulative double bond system (N=C=S). This group is nearly linear and imparts strong electrophilic character to the central carbon atom. The molecule's flexible alkyl chain, with three rotatable single bonds, allows it to adopt various conformations in solution.[1]

Caption: 2D structure of 3-Chloropropyl isothiocyanate.

Physicochemical Properties Summary

The combination of a polarizable alkyl halide and a reactive isothiocyanate group governs the physical and chemical properties of 3-CPITC. It is a clear, yellow liquid under standard conditions.[1] A summary of its key properties is presented below.

Property	Value	Source(s)
CAS Number	2799-72-6	[1][2]
Molecular Formula	C₄H₆ClNS	[1][2][3]
Molecular Weight	135.62 g/mol	[2]
Appearance	Clear yellow liquid	[1]
IUPAC Name	1-chloro-3-isothiocyanatopropane	[1]
SMILES	C(CN=C=S)CCl	[1][3]
InChIKey	ZGFOBQSQLJDLKV-UHFFFAOYSA-N	[1][3]
Density	~1.13 g/cm³
Topological Polar Surface Area	44.4 Ų	[1]
Rotatable Bond Count	3	[1]

Part 2: Synthesis and Reactivity

Synthetic Pathways

The synthesis of alkyl isothiocyanates is well-established in organic chemistry. While multiple routes exist, the most common and industrially scalable methods begin with the corresponding primary amine. For 3-CPITC, the precursor is 3-chloropropan-1-amine. A prevalent method involves the in-situ formation of a dithiocarbamate salt, which is then decomposed to yield the isothiocyanate.[4]

One robust protocol involves reacting the primary amine with carbon disulfide in the presence of a base (e.g., triethylamine or an inorganic base) to form a dithiocarbamate salt. This intermediate is then treated with a desulfurizing agent, such as tosyl chloride or cyanuric chloride, to eliminate a sulfur-containing byproduct and generate the final isothiocyanate.[4][5]

Caption: General synthetic scheme for 3-CPITC.

Protocol 2.1: General Synthesis of an Alkyl Isothiocyanate from a Primary Amine

This protocol is a representative method adapted from established literature procedures for isothiocyanate synthesis and should be performed by trained personnel in a fume hood with appropriate personal protective equipment (PPE).[4][6]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add the primary amine (1.0 equiv.) and a suitable solvent (e.g., dichloromethane or water).[5]

• Dithiocarbamate Formation: Cool the mixture in an ice bath. Add a base, such as triethylamine (2.0 equiv.) or potassium carbonate (2.0 equiv.), followed by the dropwise addition of carbon disulfide (2.5 equiv.).[6] Allow the reaction to stir at room temperature overnight. The formation of the dithiocarbamate salt intermediate may be observed as a precipitate.

• Desulfurization: Cool the mixture again in an ice bath. Slowly add a solution of a desulfurizing agent, such as tosyl chloride (1.1 equiv.), in the same solvent.

• Reaction Monitoring & Work-up: Stir the reaction at room temperature for 1-2 hours, monitoring for completion by Thin Layer Chromatography (TLC) or GC-MS. Upon completion, add water and extract the mixture with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure isothiocyanate.[6]

The Electrophilic Nature: A Tale of Two Reactive Sites

The synthetic utility of 3-CPITC stems from its bifunctional nature. It possesses two distinct electrophilic sites that can react with a wide array of nucleophiles.

• The Isothiocyanate Carbon: The central carbon of the -N=C=S group is highly electrophilic. It readily undergoes addition reactions with nucleophiles, particularly soft nucleophiles like thiols and amines.[7] Reaction with a primary or secondary amine yields a thiourea, while reaction with a thiol yields a dithiocarbamate. This reactivity is the cornerstone of its use in bioconjugation and materials science.

• The C1 Carbon: The carbon atom bonded to chlorine is a typical primary alkyl halide. It is susceptible to nucleophilic substitution (Sₙ2) reactions. Stronger nucleophiles, such as alkoxides, thiolates, or azide, can displace the chloride ion.

This dual reactivity allows for stepwise or orthogonal functionalization, making 3-CPITC a valuable bifunctional linker or a precursor for the synthesis of complex heterocyclic compounds.

Caption: Workflow for protein labeling with 3-CPITC.

Part 5: Safety and Handling

3-Chloropropyl isothiocyanate is a hazardous substance and must be handled with extreme care.

• GHS Classification: It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It is also known to cause severe skin burns and eye damage. [1]* Personal Protective Equipment (PPE): Always use in a certified chemical fume hood. Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.

• Handling: Avoid breathing vapors or mist. Prevent contact with skin, eyes, and clothing.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids, bases, and oxidizing agents. Store locked up. [1]* Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

3-Chloropropyl isothiocyanate is a potent chemical tool whose value lies in its structural simplicity and predictable dual reactivity. The presence of two distinct electrophilic centers—the isothiocyanate carbon and the primary alkyl chloride—provides a versatile platform for synthetic chemists to build complex molecules and for chemical biologists to probe biological systems. A thorough understanding of its molecular structure, reactivity, and analytical signatures, coupled with stringent safety protocols, is essential for leveraging its full potential in research and development.

References

• Lieber, E., Rao, C. N. R., & Ramachandran, J. (1959). The infrared spectra of organic thiocyanates and isothiocyanates. Spectrochimica Acta, 13(4), 296–299). Available at: [Link]80030-8)
• PubChemLite. (n.d.). 3-chloropropyl isothiocyanate (C4H6ClNS). Retrieved from [Link]
• Royal Society of Chemistry. (2013). General procedure for the synthesis of isothiocyanates. Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Retrieved from [Link]
• NIST. (n.d.). 3-Chloropropyl isothiocyanate. In NIST Chemistry WebBook. Retrieved from [Link]
• NIST. (n.d.). 3-Chloropropyl isothiocyanate - Mass Spectrum. In NIST Chemistry WebBook. Retrieved from [Link]
• Milelli, A., Fimognari, C., Ticchi, N., Neviani, P., Minarini, A., & Tumiatti, V. (2014). Isothiocyanate synthetic analogs: biological activities, structure-activity relationships and synthetic strategies. Mini reviews in medicinal chemistry, 14(12), 963–977. Available at: [Link]
• Google Patents. (n.d.). A kind of preparation method of isothiocyanate.
• Söveges, B., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. Beilstein Journal of Organic Chemistry, 17, 153-162. Available at: [Link]
• ResearchGate. (n.d.). Reaction of isothiocyanates with nucleophiles. Retrieved from [Link]
• Organic Chemistry Portal. (n.d.). Synthesis of isothiocyanates. Retrieved from [Link]
• Yilmaz, E., et al. (2023). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. RSC Medicinal Chemistry. Available at: [Link]
• ResearchGate. (n.d.). Isothiocyanate Synthetic Analogs: Biological Activities, Structure-Activity Relationships and Synthetic Strategies. Retrieved from [Link]

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• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of 3-Chloropropyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

3-Chloropropyl isothiocyanate (3-CPITC) is a bifunctional molecule of significant interest in the fields of medicinal chemistry and drug development. Its unique structure, incorporating both a reactive isothiocyanate group and a versatile alkyl chloride handle, makes it a valuable synthon for the creation of novel therapeutic agents and chemical probes. The isothiocyanate moiety is known for its ability to form stable thiourea linkages with primary and secondary amines, a common feature in many biologically active compounds.[1][2] Concurrently, the chloropropyl chain offers a site for further chemical modification through nucleophilic substitution reactions. This guide provides a comprehensive overview of the synthesis, purification, and detailed characterization of 3-chloropropyl isothiocyanate, grounded in established chemical principles and analytical techniques.

Introduction to 3-Chloropropyl Isothiocyanate: A Versatile Building Block

Isothiocyanates (ITCs) are a class of organosulfur compounds characterized by the -N=C=S functional group.[1] Naturally occurring ITCs, often found in cruciferous vegetables, have been extensively studied for their potential health benefits, including antimicrobial and anticancer properties.[2] Synthetic isothiocyanates, such as 3-CPITC, have emerged as crucial tools for medicinal chemists. The electrophilic carbon atom of the isothiocyanate group readily reacts with nucleophiles like amines and thiols, making it an ideal functional group for bioconjugation and the synthesis of heterocyclic compounds.

The presence of a terminal chloro group in 3-CPITC adds another layer of synthetic utility. This alkyl halide can participate in a wide range of nucleophilic substitution reactions, allowing for the introduction of various functional groups or the linkage to other molecular scaffolds. This dual reactivity makes 3-CPITC a highly valuable intermediate in the synthesis of complex molecules with potential therapeutic applications.

Synthesis of 3-Chloropropyl Isothiocyanate

The preparation of 3-chloropropyl isothiocyanate is most commonly achieved through the reaction of 3-chloropropylamine with a thiocarbonyl transfer reagent. The classical and highly effective method utilizes thiophosgene (CSCl₂).[1][3][4] An alternative, though often lower-yielding for aliphatic amines, involves the reaction with carbon disulfide to form a dithiocarbamate salt, which is subsequently decomposed to the isothiocyanate.[3][5]

Synthesis via the Thiophosgene Route: Mechanism and Rationale

The reaction between a primary amine and thiophosgene is a robust method for the synthesis of isothiocyanates.[1][3] The reaction proceeds through a two-step mechanism. Initially, the primary amine acts as a nucleophile, attacking the electrophilic carbon of thiophosgene to form a thiocarbamoyl chloride intermediate.[3] In the presence of a base, this intermediate undergoes dehydrochlorination to yield the final isothiocyanate product.

dot graph SynthesisMechanism { rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [arrowhead=vee, color="#4285F4"];

} केंद Diagram 1: Synthesis Mechanism of Isothiocyanates from Primary Amines and Thiophosgene.

Experimental Protocol: Synthesis of 3-Chloropropyl Isothiocyanate

This protocol is a representative procedure adapted from general methods for isothiocyanate synthesis using thiophosgene.[6][7]

Safety Precaution: Thiophosgene is a highly toxic, volatile, and corrosive liquid.[8] All manipulations must be performed in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles, must be worn at all times.

Materials:

• 3-Chloropropylamine hydrochloride (or the free base, 3-chloropropylamine)

• Thiophosgene (CSCl₂)

• Sodium bicarbonate (NaHCO₃) or triethylamine (NEt₃)

• Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• Preparation of the Amine Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-chloropropylamine hydrochloride in water. If using the free base, dissolve it in the chosen organic solvent (e.g., dichloromethane).

• Reaction Setup: Cool the flask in an ice bath to 0 °C.

• Biphasic System: If starting from the hydrochloride salt, add an equivalent amount of sodium bicarbonate to neutralize the acid and form a biphasic mixture with an organic solvent like dichloromethane. If using the free base with a base like triethylamine, a single organic phase can be used.

• Addition of Thiophosgene: Slowly add a solution of thiophosgene (1.0 - 1.2 equivalents) in the same organic solvent to the vigorously stirred amine solution over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting amine.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

Purification: Vacuum Distillation

The crude 3-chloropropyl isothiocyanate is typically a clear, yellowish liquid.[9] Purification is best achieved by vacuum distillation to prevent decomposition at higher temperatures.[10][11][12]

Procedure:

• Set up a vacuum distillation apparatus.

• Transfer the crude product to the distillation flask.

• Slowly apply vacuum and gently heat the flask.

• Collect the fraction that distills at the appropriate boiling point and pressure. The boiling point of 3-chloropropyl isothiocyanate is approximately 81-82 °C at 10 mmHg.[13]

Characterization of 3-Chloropropyl Isothiocyanate

Thorough characterization is essential to confirm the identity and purity of the synthesized 3-chloropropyl isothiocyanate. A combination of spectroscopic techniques is employed for this purpose.

dot graph CharacterizationWorkflow { rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124"]; edge [arrowhead=vee, color="#34A853"];

} केंद Diagram 2: Analytical Workflow for the Characterization of 3-Chloropropyl Isothiocyanate.

Physical Properties

Property	Value	Reference
Molecular Formula	C₄H₆ClNS	[9][14][15]
Molecular Weight	135.61 g/mol	[9][15]
Appearance	Clear yellow liquid	[9]
Density	~1.13 g/cm³

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the characteristic functional groups present in a molecule. The most prominent feature in the IR spectrum of 3-chloropropyl isothiocyanate is the strong, broad absorption band corresponding to the asymmetric stretching vibration of the -N=C=S group, which typically appears in the range of 2000-2200 cm⁻¹.[6] The NIST WebBook provides a reference gas-phase IR spectrum for 3-chloropropyl isothiocyanate.[16]

Functional Group	Characteristic Absorption (cm⁻¹)
-N=C=S (Isothiocyanate)	~2100 (strong, broad)
C-H (alkane)	~2850-2960
C-Cl (alkyl chloride)	~650-750

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR Spectroscopy: The proton NMR spectrum of 3-chloropropyl isothiocyanate is expected to show three distinct signals, corresponding to the three methylene (-CH₂-) groups in different chemical environments. The signals will exhibit triplet-triplet splitting patterns due to coupling with adjacent methylene protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum should display three signals for the aliphatic carbons and one for the isothiocyanate carbon. The isothiocyanate carbon signal is often broad and can sometimes be difficult to observe due to its quadrupolar relaxation mechanism.

Predicted NMR Data (in CDCl₃):

Position	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹³C Chemical Shift (δ, ppm)
Cl-CH₂-	~3.6	Triplet	~42
-CH₂-	~2.1	Quintet	~32
-CH₂-NCS	~3.7	Triplet	~45
-N=C=S	-	-	~130

Note: These are predicted values based on the analysis of similar structures. Actual chemical shifts may vary.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. The electron ionization (EI) mass spectrum of 3-chloropropyl isothiocyanate is available on the NIST WebBook.[16] The molecular ion peak ([M]⁺) should be observed at m/z = 135, with a characteristic isotopic pattern for a molecule containing one chlorine atom ([M+2]⁺ at approximately one-third the intensity of the [M]⁺ peak).

Safety, Handling, and Storage

Hazard Identification:

• 3-Chloropropyl isothiocyanate: Based on data for analogous isothiocyanates, it is expected to be toxic if swallowed, in contact with skin, or if inhaled. It is also likely to be a skin and eye irritant and a lachrymator.[17][18][19]

• Thiophosgene (precursor): Highly toxic, corrosive, and a lachrymator.[8]

Handling:

• All work should be conducted in a certified chemical fume hood.[8][17][18]

• Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and chemical-resistant gloves (e.g., nitrile).[17][20]

• Avoid inhalation of vapors and contact with skin and eyes.[8][17][18]

• In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[8][18]

Storage:

• Store 3-chloropropyl isothiocyanate in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[17][20]

Conclusion

This technical guide has outlined a comprehensive approach to the synthesis and characterization of 3-chloropropyl isothiocyanate. The thiophosgene-based synthetic route provides a reliable method for its preparation, and the detailed characterization protocol, employing a suite of spectroscopic techniques, ensures the confirmation of its structure and purity. The dual functionality of 3-CPITC makes it a valuable and versatile building block for the synthesis of a wide array of compounds with potential applications in drug discovery and development. Adherence to strict safety protocols during its synthesis and handling is paramount due to the hazardous nature of the reagents and the product itself.

References

• Chemistry & Biology Interface. (2020). Synthesis of Isothiocyanates: A Review. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Isothiocyanates: An Update. PubMed Central. [Link]

• Organic Syntheses. (n.d.). Isothiocyanic acid, p-chlorophenyl ester. [Link]

• ResearchGate. (2016). Mild conversion of primary amine to isothiocyanate?. [Link]

• Organic Syntheses. (n.d.). Isothiocyanic acid, p-chlorophenyl ester. [Link]

• Google Patents. (n.d.).

• Organic Chemistry Portal. (n.d.). Synthesis of isothiocyanates. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Distillation at Reduced Pressures. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for Direct oxidative coupling of thiols and benzylic ethers via C(sp³)–H bond activation. [Link]

• The Royal Society of Chemistry. (n.d.). General procedure for the synthesis of isothiocyanates. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloropropyl isothiocyanate. PubChem. [Link]

• National Institute of Standards and Technology. (n.d.). 3-Chloropropyl isothiocyanate. NIST Chemistry WebBook. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Isopropyl isothiocyanate, 95+%. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• Organic Syntheses. (n.d.). Isothiocyanic acid, methyl ester. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Allyl isothiocyanate, 94%. [Link]

• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• Google Patents. (n.d.).

• YouTube. (2020). Cubane Episode 3 - Vacuum Distillation for the Ketal?. [Link]

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3-Chloropropyl isothiocyanate reactivity with primary amines

An In-Depth Technical Guide to the Reactivity of 3-Chloropropyl Isothiocyanate with Primary Amines

Introduction: A Tale of Two Electrophiles

3-Chloropropyl isothiocyanate (CPITC) is a bifunctional reagent of significant interest to researchers in synthetic organic chemistry and drug discovery. Its molecular architecture features two distinct electrophilic sites: the highly reactive carbon of the isothiocyanate (-N=C=S) group and the primary alkyl chloride at the opposing end of the propyl chain.[1][2] This dual reactivity makes CPITC a versatile building block, enabling not just the straightforward synthesis of substituted thioureas but also providing a pathway to complex heterocyclic structures through subsequent intramolecular reactions.

This guide offers a comprehensive exploration of the reactivity of CPITC with primary amines. We will dissect the core chemical principles, moving beyond simple procedural descriptions to explain the causality behind experimental choices. The narrative will cover the initial nucleophilic addition to form a thiourea intermediate, followed by an analysis of the factors governing the subsequent, and often desired, intramolecular cyclization. This document is designed for the practicing scientist, providing not only theoretical grounding but also field-tested protocols and insights to harness the full synthetic potential of this valuable reagent.

Part 1: The Initial Handshake: Nucleophilic Addition to Form Thioureas

The first reactive encounter between 3-chloropropyl isothiocyanate and a primary amine (R-NH₂) is a classic nucleophilic addition. This reaction is the cornerstone of thiourea synthesis and is generally a rapid and high-yielding transformation.[3]

Core Reaction Mechanism

The reaction proceeds via the attack of the lone pair of electrons from the primary amine's nitrogen atom on the electrophilic carbon of the isothiocyanate group.[4] The isothiocyanate carbon is highly susceptible to nucleophilic attack due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms. This addition leads to a transient zwitterionic intermediate, which quickly undergoes a proton transfer to yield the stable N-(3-chloropropyl)-N'-substituted thiourea.

Caption: Mechanism of N-(3-chloropropyl)-N'-substituted thiourea formation.

Causality of Experimental Conditions

The efficiency and rate of this addition are governed by several key factors. Understanding these allows for precise control over the reaction outcome.

• Amine Nucleophilicity: The reactivity of the primary amine is paramount. Aliphatic amines, being more basic and thus more nucleophilic than aromatic amines, generally react much faster. Reactions with alkylamines may be complete within 1-6 hours at room temperature, whereas anilines can require longer reaction times, mild heating, or even catalysis.[5]

• Solvent Choice: The choice of solvent influences reaction rates. Polar aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dichloromethane (DCM) are commonly employed as they effectively solvate the reactants without interfering with the reaction.[5] More polar, ionizing solvents can further accelerate the reaction.[6]

• pH Control: The kinetics of the reaction are strongly pH-dependent. The amine must be in its neutral, unprotonated form to act as a nucleophile. Therefore, conducting the reaction under neutral to slightly basic conditions (pH 8.5-9.5) is optimal for maximizing the concentration of the reactive free amine.[7] However, excessively high pH can lead to the degradation of the isothiocyanate starting material. This balance is a critical consideration for reaction design.

Part 2: The Second Step: Intramolecular Cyclization Pathways

The N-(3-chloropropyl)-N'-substituted thiourea formed in the initial step is not merely a stable product but a primed intermediate for a subsequent intramolecular reaction. The presence of the terminal alkyl chloride provides an electrophilic site for a nucleophile within the same molecule, leading to the formation of a heterocyclic ring system.

Mechanism of Intramolecular Cyclization

Under appropriate conditions, typically with the application of heat or the addition of a base, an intramolecular SN2 reaction occurs. The thiourea moiety contains two potential nucleophilic atoms: the sulfur and the nitrogen atoms.

• S-Cyclization (Major Pathway): The sulfur atom of the thiourea is generally the more potent nucleophile. Its attack on the terminal carbon bearing the chlorine atom, displacing the chloride ion, results in the formation of a six-membered 2-imino-1,3-thiazinane ring.[8]

• N-Cyclization (Minor Pathway): Cyclization via one of the nitrogen atoms is also possible, which would lead to the formation of a substituted imidazolidine-2-thione or a tetrahydropyrimidine-2-thione. This pathway is generally less favored due to the lower nucleophilicity of the amide-like nitrogens compared to the sulfur atom.

The outcome can be selectively driven towards the cyclized product by adding a non-nucleophilic base (e.g., sodium hydride, potassium carbonate) to deprotonate the thiourea, thereby increasing the nucleophilicity of the sulfur or nitrogen atoms and facilitating the ring-closing reaction.

Caption: Intramolecular cyclization pathways of the thiourea intermediate.

Data Presentation & Summary

Table 1: Physicochemical and Safety Data for 3-Chloropropyl Isothiocyanate

Property	Value	Reference
CAS Number	2799-72-6	[1]
Molecular Formula	C₄H₆ClNS	[2]
Molecular Weight	135.61 g/mol	[2]
Appearance	Liquid	-
GHS Hazard Statements	H301, H311, H314, H330, H335	[9]
Signal Word	Danger	[9]
Summary of Hazards	Toxic if swallowed, Toxic in contact with skin, Causes severe skin burns and eye damage, Fatal if inhaled, May cause respiratory irritation.	[9]

Table 2: Reaction Conditions vs. Expected Product

Primary Amine (R-NH₂)	Conditions	Predominant Product	Rationale
Alkyl Amine	Room Temp, 1-6h, Acetonitrile	N-(3-chloropropyl)-N'-alkyl-thiourea	Rapid nucleophilic addition; cyclization is slow without activation.
Aromatic Amine	Room Temp, 4-24h, DCM	N-(3-chloropropyl)-N'-aryl-thiourea	Slower nucleophilic addition due to lower amine basicity.
Alkyl/Aromatic Amine	Reflux or add Base (e.g., K₂CO₃)	2-(Alkyl/Arylimino)-1,3-thiazinane	Base-promoted deprotonation increases nucleophilicity of sulfur, driving intramolecular SN2 cyclization.[8]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, incorporating in-process checks (TLC) and outlining standard characterization methods.

Protocol 1: Synthesis of N-(3-chloropropyl)-N'-(4-methylphenyl)thiourea (Selective Linear Product)

This protocol is optimized to favor the formation of the linear thiourea adduct while minimizing premature cyclization.

• Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve p-toluidine (1.07 g, 10.0 mmol) in anhydrous dichloromethane (DCM, 40 mL).

• Reaction Initiation: To the stirring solution, add 3-chloropropyl isothiocyanate (1.49 g, 1.1 eq, 11.0 mmol) dropwise at room temperature over 5 minutes.

• Reaction Monitoring: Allow the mixture to stir at room temperature. The progress is monitored by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate eluent system. The starting materials should be consumed within 4-12 hours.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator. The resulting crude solid will be a mix of the product and unreacted starting material.

• Purification: Purify the crude solid by recrystallization from ethanol or by silica gel chromatography (7:3 hexanes:ethyl acetate) to yield the pure N-(3-chloropropyl)-N'-(4-methylphenyl)thiourea as a white solid.

• Validation/Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The presence of the chloropropyl group's characteristic signals in the NMR spectrum and the correct molecular ion peak in the mass spectrum validates the linear structure.

Protocol 2: One-Pot Synthesis of 2-(Phenylimino)-1,3-thiazinane (Cyclized Product)

This protocol is designed to facilitate the one-pot formation of the thiourea and its subsequent cyclization.

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve aniline (0.93 g, 10.0 mmol) in acetonitrile (40 mL). Add anhydrous potassium carbonate (2.76 g, 2.0 eq, 20.0 mmol) to the solution.

• Thiourea Formation: Add 3-chloropropyl isothiocyanate (1.36 g, 1.0 eq, 10.0 mmol) to the stirring suspension at room temperature. Stir for 2-4 hours to allow for the formation of the thiourea intermediate. Monitor this initial step by TLC.

• Cyclization: Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 82°C). Maintain reflux for 6-18 hours. Monitor the disappearance of the intermediate and the appearance of the cyclized product by TLC.

• Work-up: After cooling to room temperature, filter the mixture to remove the potassium carbonate. Wash the solid with a small amount of acetonitrile. Concentrate the combined filtrate under reduced pressure.

• Purification: Dissolve the residue in DCM and wash with water to remove any remaining inorganic salts. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude product. Purify via silica gel chromatography.

• Validation/Characterization: Confirm the structure using NMR and Mass Spectrometry. The absence of the chloropropyl signals and the appearance of new signals corresponding to the thiazinane ring in the NMR spectrum, along with the correct molecular ion for the cyclized product, provides validation.[8]

Applications in Drug Discovery and Development

The strategic use of 3-chloropropyl isothiocyanate provides access to molecular scaffolds that are highly relevant in medicinal chemistry and drug development.[10]

• Thiourea Derivatives: The thiourea moiety is a key pharmacophore found in a wide range of biologically active compounds, exhibiting antimicrobial, antiviral, and anticancer properties.[5] The N-(3-chloropropyl)thioureas can serve as final drug candidates or as intermediates for further functionalization at the chloride position.

• Heterocyclic Scaffolds: The resulting 1,3-thiazinane derivatives are important heterocyclic systems. These scaffolds are present in molecules with diverse therapeutic applications and are valuable starting points for the synthesis of novel chemical entities in drug discovery programs.[8] Isothiocyanate-derived compounds have shown promise as enzyme inhibitors and have been explored for their potential in cancer chemoprevention.[11][12]

Mandatory Safety Precautions

As a Senior Application Scientist, I must insist on the paramount importance of safety. 3-Chloropropyl isothiocyanate is a hazardous chemical and must be handled with appropriate precautions.

• Toxicity: The compound is classified as toxic if swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and eye damage.[9]

• Handling: Always handle 3-chloropropyl isothiocyanate inside a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves (consider double-gloving), a lab coat, and chemical splash goggles.

• Disposal: Dispose of all waste containing this reagent in accordance with institutional and local regulations for hazardous chemical waste.

Conclusion

3-Chloropropyl isothiocyanate is more than a simple reagent; it is a bifunctional tool that offers a two-stage synthetic pathway from a single starting material. The initial, predictable reaction with primary amines provides reliable access to N-(3-chloropropyl)-N'-substituted thioureas. By understanding and manipulating the reaction conditions—particularly through the strategic use of base and temperature—the subsequent intramolecular cyclization can be controlled to yield valuable 1,3-thiazinane heterocyclic systems. This guide has provided the mechanistic rationale and practical protocols necessary for researchers to confidently and safely leverage the dual reactivity of this compound, enabling the efficient construction of molecules relevant to the fields of chemical biology and drug discovery.

References

• BenchChem. (2025). Reaction mechanism of acetyl isothiocyanate with primary amines. BenchChem Technical Guides.
• Stadler, A., et al. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. PubMed Central (PMC).
• Guidechem. (n.d.).
• Keum, Y. S., et al. (2007). 3-Morpholinopropyl isothiocyanate is a novel synthetic isothiocyanate that strongly induces the antioxidant response element-dependent Nrf2-mediated detoxifying/antioxidant enzymes in vitro and in vivo. PubMed.

• NIST. (n.d.). 3-Chloropropyl isothiocyanate. NIST WebBook. [Link]

• Dains, F. B., et al. (1931). Isothiocyanic acid, p-chlorophenyl ester. Organic Syntheses, 11, 26.

• NIST. (n.d.). 3-Chloropropyl isothiocyanate. NIST WebBook. [Link]

• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. ResearchGate. [Link]

• Kopetzki, D., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. PubMed Central (PMC). [Link]

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Taha, M., et al. (2024). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. PubMed Central. [Link]

• Kopetzki, D., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Publishing. [Link]

• Li, Z., et al. (2018). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry (RSC Publishing). [Link]

• Mandras, N., et al. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. PubMed Central (PMC). [Link]

• ResearchGate. (n.d.). Preparation of thioureas from isothiocyanates and amines or ammonia. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Organic Chemistry Portal. [Link]

• Walsh Medical Media. (n.d.). Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. Walsh Medical Media. [Link]

• New Journal of Chemistry (RSC Publishing). (2018). Green and efficient synthesis of thioureas, ureas, primary O-thiocarbamates, and carbamates in deep eutectic solvent/catalyst systems using thiourea and urea. [Link]

• ResearchGate. (n.d.). The Kinetics of the Tertiary-Amine-Catalyzed Reaction of Organic Isocyanates with Thiols. ResearchGate. [Link]

• MDPI. (2020). The Role of Natural Products in Drug Discovery and Development against Neglected Tropical Diseases. MDPI. [Link]

• ResearchGate. (2021). Synthesis of 3-(2-oxopropyl)-2-arylisoindolinone derivatives via a three-component reaction of diaryliodonium salts with 2-formylbenzonitriles and phenylacetylenes. ResearchGate. [Link]

• MDPI. (2022). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. MDPI. [Link]

• El-Sayed, M. A., et al. (2018). Chemistry of Substituted Thiazinanes and Their Derivatives. PubMed Central (PMC). [Link]

• MDPI. (2023). The Importance of Drug Delivery in the Clinical Development and Lifecycle of Drug Products with Examples from Authorised Medicinal Products. MDPI. [Link]

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Introduction: The Dual-Reactivity of 3-Chloropropyl Isothiocyanate

An In-depth Technical Guide to the Electrophilic Sites of 3-Chloropropyl Isothiocyanate

3-Chloropropyl isothiocyanate (3-CPI), with the chemical formula C₄H₆ClNS, is a bifunctional electrophilic reagent that has garnered significant interest in the fields of medicinal chemistry, proteomics, and materials science.[1][2][] Its utility stems from the presence of two distinct and addressable electrophilic centers within its structure: the carbon atom of the isothiocyanate group and the primary carbon atom bonded to the chlorine atom. This dual reactivity allows for a range of synthetic transformations, making it a versatile building block for creating covalent modifiers, crosslinkers, and functionalized surfaces.

This guide provides a detailed exploration of the electrophilic nature of 3-CPI. We will dissect the electronic properties that govern its reactivity, analyze the competition between its two electrophilic sites, and provide practical, field-tested protocols for its application. The insights herein are intended for researchers and drug development professionals seeking to leverage the unique chemical properties of this compound.

Dissecting the Electrophilic Landscape of 3-CPI

The reactivity of 3-Chloropropyl isothiocyanate is best understood by examining its two key functional groups independently before considering their interplay.

Site 1: The Isothiocyanate Carbon (-N=C=S)

The isothiocyanate functional group is a potent electrophile, a characteristic central to its biological and synthetic applications.[4] The central carbon atom is double-bonded to both a nitrogen and a sulfur atom. Due to the high electronegativity of these adjacent heteroatoms, significant electron density is pulled away from the carbon, rendering it highly electron-deficient and thus susceptible to attack by nucleophiles.

This electrophilicity is the cornerstone of its use in bioconjugation, where it readily reacts with nucleophilic residues on proteins, such as the thiol groups of cysteine and the amine groups of lysine.[5][6][7]

• Reaction with Amines: Primary and secondary amines attack the electrophilic carbon to form stable thiourea linkages. This reaction is highly efficient and is a cornerstone of covalent labeling.[5]

• Reaction with Thiols: Thiol groups react to form dithiocarbamate adducts.[5] The pH of the reaction medium can influence the selectivity between amine and thiol reactions, with reactions with thiols often favored at a pH of 6-8, while reactions with amines are more favorable under more alkaline conditions (pH 9-11).[5]

Caption: Electrophilic centers in 3-Chloropropyl isothiocyanate.

Site 2: The α-Carbon of the Propyl Chloride Chain (C-Cl)

The second electrophilic site is the carbon atom directly bonded to the chlorine atom. Chlorine is an electronegative element that withdraws electron density through the sigma bond (an inductive effect). This polarization creates a partial positive charge (δ+) on the carbon and a partial negative charge (δ-) on the chlorine, making the carbon an electrophilic center.

This site behaves as a typical primary alkyl halide and is susceptible to nucleophilic substitution reactions, most commonly via an SN2 mechanism.[8] In an SN2 reaction, a nucleophile attacks the electrophilic carbon, and the leaving group (in this case, the chloride ion) departs in a single, concerted step. This pathway is favored for primary halides like 3-CPI because of the low steric hindrance around the reaction center.

A Tale of Two Electrophiles: Competitive Reactivity

The presence of two distinct electrophilic sites raises a critical question for the synthetic chemist: which site will a given nucleophile attack? The outcome of the reaction is a delicate balance of several factors:

• Nature of the Nucleophile (Hard vs. Soft Acid-Base Theory):

  • Hard Nucleophiles: These are typically species with a high charge-to-radius ratio, such as amines (R-NH₂) or alkoxides (R-O⁻). They tend to react preferentially at the "harder" electrophilic center, which is the highly polarized carbon of the isothiocyanate group.

  • Soft Nucleophiles: These have a lower charge-to-radius ratio and are more polarizable, such as thiols (R-SH) or iodides (I⁻). While thiols readily attack the isothiocyanate carbon, other soft nucleophiles might show a preference for the "softer" electrophilic carbon of the alkyl halide in an SN2 reaction.

• Reaction Conditions:

  • Temperature: Higher temperatures can provide the necessary activation energy to overcome the barrier for SN2 substitution at the alkyl chloride, which may be slower at room temperature compared to the rapid addition to the isothiocyanate.

  • Solvent: Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are known to accelerate SN2 reactions and can be used to favor attack at the C-Cl bond.

  • Steric Hindrance: A bulky nucleophile may find it easier to access the sterically unhindered isothiocyanate group rather than perform a backside attack on the α-carbon required for an SN2 reaction.

Nucleophile Type	Primary Site of Attack	Resulting Linkage	Causality
Primary/Secondary Amines	Isothiocyanate Carbon	Thiourea	Hard nucleophile favors reaction with the hard, highly electrophilic isothiocyanate carbon.
Thiols	Isothiocyanate Carbon	Dithiocarbamate	Soft, yet highly reactive towards isothiocyanates. This reaction is often kinetically favored.
Carboxylates	Alkyl Chloride Carbon	Ester	Good nucleophile for SN2 displacement of the chloride leaving group.
Cyanide	Alkyl Chloride Carbon	Nitrile	Classic SN2 nucleophile that effectively displaces primary halides.

Experimental Protocols: Harnessing the Reactivity of 3-CPI

Trustworthy protocols are self-validating. The following workflow for the synthesis of a thiourea derivative includes steps for reaction monitoring and product verification, ensuring reproducibility and accuracy.

Protocol: Synthesis of N-(3-chloropropyl)-N'-(phenyl)thiourea

This protocol details the reaction of 3-CPI with a primary amine (aniline) to selectively target the isothiocyanate group.

1. Reagents and Setup:

• 3-Chloropropyl isothiocyanate (1.0 eq)

• Aniline (1.0 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Round-bottom flask equipped with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

2. Step-by-Step Procedure:

• Dissolution: Dissolve aniline (1.0 eq) in the chosen anhydrous solvent in the round-bottom flask. Begin stirring.

• Reactant Addition: Slowly add 3-Chloropropyl isothiocyanate (1.0 eq) to the stirring solution at room temperature. Causality: Slow addition prevents a rapid exotherm, especially in concentrated solutions.

• Reaction: Allow the reaction to stir at room temperature. The reaction is typically complete within 2-4 hours.

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC). A new spot corresponding to the product should appear, and the starting material spots should diminish. Causality: Monitoring prevents running the reaction for too long, which could lead to side products, or stopping it before completion.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

• Verification: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. This step is critical for validating the experimental outcome.

Caption: Experimental workflow for thiourea synthesis using 3-CPI.

Mechanism of Nucleophilic Attack

The reaction with an amine proceeds via a nucleophilic addition mechanism at the isothiocyanate carbon.

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The Unstable Ally: A Technical Guide to the Solubility and Stability of 3-Chloropropyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nuances of a Bifunctional Reagent

3-Chloropropyl isothiocyanate (3-CPITC) presents a compelling, albeit challenging, molecule for researchers in drug discovery and chemical biology. Its dual functionality, combining the electrophilic reactivity of an isothiocyanate with the alkylating potential of a chloropropyl group, opens avenues for the synthesis of novel bioactive compounds and chemical probes. However, this very reactivity profile dictates a landscape of inherent instability and specific solubility characteristics that must be thoroughly understood to ensure successful and reproducible experimental outcomes. This in-depth guide, compiled from a senior application scientist's perspective, moves beyond a simple datasheet to provide a foundational understanding of 3-CPITC's behavior in various laboratory settings. We will delve into the causality behind its solubility and stability, offering field-proven insights and methodologies to empower researchers to handle this versatile reagent with confidence and precision.

Physicochemical Properties: A Snapshot

Before exploring its behavior in solution, a summary of the fundamental physicochemical properties of 3-chloropropyl isothiocyanate provides essential context.

Property	Value	Source
CAS Number	2799-72-6	[1][2][3]
Molecular Formula	C₄H₆ClNS	[2][3]
Molecular Weight	135.61 g/mol	[2]
Appearance	Clear yellow liquid	[2]
Predicted XlogP	2.5	[4]

Solubility Profile: A Tale of Two Moieties

The solubility of 3-chloropropyl isothiocyanate is dictated by the interplay of its polar isothiocyanate group and its nonpolar chloropropyl chain. While specific experimental solubility data is not extensively published, we can predict its behavior in common laboratory solvents based on fundamental principles of chemical interactions and by analogy to similar structures.

Predicted Solubility in Common Solvents

The principle of "like dissolves like" provides a strong framework for predicting the solubility of 3-CPITC.[5] Its moderate polarity, as suggested by a predicted XlogP of 2.5, indicates that it will be most soluble in polar aprotic solvents and will have limited solubility in highly polar protic solvents like water and nonpolar solvents.[4]

Solvent	Predicted Solubility	Rationale
Dimethyl Sulfoxide (DMSO)	High	Polar aprotic solvent, capable of strong dipole-dipole interactions.
Dimethylformamide (DMF)	High	Polar aprotic solvent with a high dielectric constant, effective at solvating polar molecules.
Acetonitrile (ACN)	High	Polar aprotic solvent, commonly used for reactions involving organic reagents.
Ethanol	Moderate to High	Polar protic solvent, but the alkyl chain of ethanol can interact favorably with the chloropropyl group of 3-CPITC.
Methanol	Moderate	More polar than ethanol, potentially leading to slightly lower solubility due to the increased polarity mismatch with the chloropropyl group.
Water	Low	Highly polar protic solvent. The nonpolar chloropropyl group will limit solubility due to unfavorable hydrophobic interactions. Hydrogen bonding with water is minimal.
Dichloromethane (DCM)	High	A moderately polar solvent that can effectively solvate both the polar and nonpolar regions of the molecule.
Hexanes	Low	Nonpolar solvent, offering poor solvation for the polar isothiocyanate group.

Experimental Protocol: Determining the Solubility of 3-Chloropropyl Isothiocyanate

To obtain precise quantitative data, a systematic experimental approach is necessary.

Objective: To determine the solubility of 3-CPITC in a range of common laboratory solvents at a specified temperature (e.g., 25 °C).

Materials:

• 3-Chloropropyl isothiocyanate (high purity)

• Selected solvents (HPLC grade): DMSO, DMF, Acetonitrile, Ethanol, Methanol, Water, Dichloromethane, Hexanes

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Calibrated volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-CPITC to a known volume of each solvent in a series of sealed vials. The excess is crucial to ensure saturation.

  • Equilibrate the vials in a thermostatically controlled shaker at 25 °C for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation for Analysis:

  • After equilibration, centrifuge the vials at high speed to pellet the undissolved 3-CPITC.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) without disturbing the solid/liquid interface.

  • Dilute the supernatant with a suitable solvent (in which 3-CPITC is highly soluble, e.g., acetonitrile) to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples by a validated HPLC method to determine the concentration of 3-CPITC.

  • Prepare a calibration curve using standards of known 3-CPITC concentrations to ensure accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of 3-CPITC in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units (e.g., g/L, mg/mL, or mol/L).

Caption: Experimental workflow for determining the solubility of 3-CPITC.

Stability and Degradation: A Bifunctional Challenge

The inherent reactivity of both the isothiocyanate and the chloropropyl functionalities makes 3-CPITC susceptible to degradation under various conditions. A thorough understanding of these degradation pathways is critical for its proper storage, handling, and use in chemical reactions.

Key Degradation Pathways

Two primary degradation pathways dominate the stability profile of 3-CPITC: hydrolysis of the isothiocyanate group and nucleophilic substitution at the chloropropyl chain.

A. Hydrolysis of the Isothiocyanate Group:

The isothiocyanate group is electrophilic and readily reacts with nucleophiles, including water. This hydrolysis reaction proceeds via the formation of an unstable thiocarbamic acid intermediate, which then decomposes to the corresponding primary amine (3-chloro-1-propanamine) and carbonyl sulfide or hydrogen sulfide.[6] This reaction is often catalyzed by acids or bases.

B. Nucleophilic Substitution of the Chloride:

The chlorine atom on the propyl chain is a good leaving group, making the adjacent carbon atom susceptible to nucleophilic attack.[7][8] In the presence of water or other nucleophiles (e.g., alcohols, amines), a substitution reaction can occur, leading to the formation of 3-hydroxypropyl isothiocyanate or other derivatives. The rate of this reaction is influenced by the solvent, with polar protic solvents favoring an S(_N)1 mechanism and polar aprotic solvents favoring an S(_N)2 mechanism.[9]

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• 9. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]

Navigating the Chemistry of 3-Chloropropyl Isothiocyanate: A Technical Guide to Safe Handling and Application

For the dedicated researcher, scientist, and drug development professional, the mastery of reactive chemical intermediates is fundamental to innovation. Among these, 3-Chloropropyl isothiocyanate (C4H6ClNS) stands as a versatile, yet hazardous, bifunctional molecule. Its unique combination of an electrophilic isothiocyanate group and a reactive alkyl chloride tail makes it a valuable synthon for the construction of novel heterocyclic compounds and for the covalent modification of biomolecules. However, this same reactivity necessitates a deep, mechanistic understanding to ensure safe and effective utilization in the laboratory.

This guide moves beyond a standard safety data sheet, providing an in-depth exploration of the chemical causality that underpins the safe handling, application, and disposal of 3-Chloropropyl isothiocyanate. By understanding the "why" behind each procedural step, from storage to quenching, researchers can develop a self-validating system of safety and experimental design.

Understanding the Dual-Threat: Hazard Profile and Reactivity

3-Chloropropyl isothiocyanate is classified as a substance with high acute toxicity upon oral, dermal, and inhalation exposure.[1] It is also known to cause severe skin corrosion and eye damage.[1] The primary hazards stem from two key functional groups:

• The Isothiocyanate (-N=C=S) Moiety: The central carbon of the isothiocyanate group is highly electrophilic and readily attacked by nucleophiles. This is the basis for its utility in synthesis and its primary mechanism of toxicity. In a biological context, it readily reacts with soft nucleophiles like the thiol groups of cysteine residues in proteins, leading to cellular dysfunction.

• The Alkyl Chloride (-Cl) Moiety: The terminal chlorine atom can participate in nucleophilic substitution reactions, further adding to the compound's reactivity and potential for alkylating biological macromolecules.

GHS Hazard Classification

Hazard Class	Category
Acute Toxicity, Oral	Category 3
Acute Toxicity, Dermal	Category 3
Acute Toxicity, Inhalation	Category 2
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage/Eye Irritation	Category 1
Specific target organ toxicity – single exposure	Category 3

Data sourced from Guidechem.[1]

The Cornerstone of Safety: Personal Protective Equipment (PPE)

Given the severe corrosive and toxic nature of 3-Chloropropyl isothiocyanate, a comprehensive PPE strategy is non-negotiable. The selection of PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

Recommended PPE Ensemble

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., nitrile or butyl rubber). Ensure the outer glove has been tested for resistance to isothiocyanates.	Provides a robust barrier against dermal absorption, which is a significant route of exposure. Double-gloving minimizes risk in case of a breach of the outer glove.[2]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and vapors that can cause severe eye damage and irritation.[3]
Body Protection	A chemical-resistant laboratory coat, worn fully buttoned, over long pants and closed-toe shoes. For larger quantities or procedures with a high risk of splashing, a chemical-resistant apron or coveralls should be worn.	Prevents skin contact and contamination of personal clothing.[3][4]
Respiratory Protection	All handling of 3-Chloropropyl isothiocyanate must be conducted in a certified chemical fume hood. In situations where a fume hood is not available or for emergency response, a full-face respirator with a combination organic vapor/acid gas/particulate filter (or a self-contained breathing apparatus) is required.	Protects against the inhalation of highly toxic vapors.[5]

Mastering the Workflow: From Storage to Disposal

A systematic and well-documented workflow is essential for the safe handling of 3-Chloropropyl isothiocyanate. The following sections detail critical procedures, emphasizing the chemical principles at play.

Prudent Acquisition and Storage

• Procurement: Only purchase the quantity of 3-Chloropropyl isothiocyanate required for the immediate experimental plan to minimize storage hazards.

• Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.[4] A designated, secondary containment within a cabinet for toxic and corrosive substances is recommended.

• Incompatible Materials: Avoid contact with water, strong acids, strong bases, alcohols, and amines, as these can lead to violent reactions and the release of toxic gases.[6]

A Controlled Environment: Safe Handling in the Laboratory

All manipulations of 3-Chloropropyl isothiocyanate must be performed within a certified chemical fume hood to prevent inhalation exposure. The work area should be kept free of clutter, and an emergency eyewash and safety shower must be readily accessible.

Caption: A generalized workflow for the safe handling of 3-Chloropropyl isothiocyanate.

The Chemistry of Neutralization: Quenching and Spill Control

The electrophilic nature of the isothiocyanate group allows for its deactivation through controlled reaction with nucleophiles. This principle is central to both quenching reactions and neutralizing spills.

3.3.1. Laboratory-Scale Quenching Protocol

This protocol describes a general method for quenching unreacted 3-Chloropropyl isothiocyanate in a reaction mixture.

• Preparation: In a separate flask, prepare a 10% aqueous solution of sodium bisulfite or a 2 M solution of a primary or secondary amine (e.g., ethanolamine or diethylamine) in an appropriate solvent. The choice of quenching agent will depend on the reaction solvent and downstream processing.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath to moderate the rate of the quenching reaction.

• Slow Addition: Slowly add the quenching solution to the cooled reaction mixture with vigorous stirring. The addition should be done dropwise to control any potential exotherm.

• Monitoring: Monitor the disappearance of the 3-Chloropropyl isothiocyanate using an appropriate analytical technique (e.g., TLC or GC-MS).

• Work-up: Once the quenching is complete, proceed with the standard aqueous work-up.

3.3.2. Spill Decontamination

In the event of a minor spill within a chemical fume hood:

• Evacuate and Ventilate: Ensure the fume hood is functioning at maximum capacity.

• Absorb: Cover the spill with an inert absorbent material such as vermiculite or sand.

• Neutralize: Prepare a decontamination solution of 5% sodium carbonate and 0.2% liquid detergent in water.[7] Slowly add this solution to the absorbed spill. The carbonate will react with the isothiocyanate to form less toxic derivatives.

• Collect and Dispose: Carefully collect the neutralized material into a designated hazardous waste container.

• Decontaminate: Wipe the spill area with the decontamination solution, followed by water.

For major spills, evacuate the laboratory immediately and contact your institution's emergency response team.

Final Destination: Waste Disposal

All waste containing 3-Chloropropyl isothiocyanate, including contaminated labware and absorbent materials, must be disposed of as hazardous waste through a licensed contractor.[8][9] Do not attempt to neutralize bulk quantities of the reagent. Waste containers should be clearly labeled and stored in a designated satellite accumulation area.

Synthetic Utility: Harnessing Reactivity in a Controlled Manner

The dual reactivity of 3-Chloropropyl isothiocyanate makes it a valuable building block in organic synthesis, particularly for the construction of nitrogen- and sulfur-containing heterocycles.

Reaction with Nucleophiles

The isothiocyanate group is a potent electrophile that readily reacts with a variety of nucleophiles. The pH of the reaction medium can influence the selectivity of the reaction, particularly when competing nucleophiles are present.

Caption: Reactivity of the isothiocyanate group with common nucleophiles.

4.1.1. Synthesis of Thioureas: An Exemplary Protocol

The reaction of 3-Chloropropyl isothiocyanate with primary or secondary amines is a robust and high-yielding method for the synthesis of substituted thioureas.[10][11]

• Reagent Preparation: In a round-bottom flask, dissolve the primary or secondary amine (1.0 equivalent) in a suitable aprotic solvent (e.g., acetone, THF, or dichloromethane).

• Addition of Isothiocyanate: To the stirred amine solution, add 3-Chloropropyl isothiocyanate (1.0 equivalent) dropwise at room temperature.

• Reaction Monitoring: The reaction is typically exothermic and proceeds to completion within a few hours. Monitor the progress by TLC or LC-MS.

• Product Isolation: Upon completion, the product often precipitates from the reaction mixture. If not, the solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

Emergency Preparedness: A Proactive Stance

Despite the most stringent safety protocols, the potential for accidental exposure exists. A clear and well-rehearsed emergency plan is crucial.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Conclusion: Knowledge as the Ultimate Protective Measure

3-Chloropropyl isothiocyanate is a powerful tool in the arsenal of the synthetic chemist and drug discovery scientist. Its utility, however, is inextricably linked to the potential for harm. By fostering a deep understanding of its reactivity and the chemical principles that govern its safe handling, researchers can mitigate the risks and unlock its full potential for scientific advancement. This guide serves as a foundation for developing robust, self-validating safety protocols that empower innovation while prioritizing the well-being of the scientific community.

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• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. Retrieved from [Link]

• Standard Operating Procedure. (2022, February 17). Acutely Toxic Materials. Retrieved from [Link]

• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Google Patents. (n.d.). RU2310614C1 - Method of neutralization of the cyanide-containing and the thiocyanate-containing waste waters.

• National Institutes of Health. (n.d.). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Retrieved from [Link]

• Arkivoc. (2015). Reactivity and diverse synthetic applications of acyl isothiocyanates. Retrieved from [Link]

• MicroCare LLC. (n.d.). Is Personal Protective Equipment Required When Working with Solvents?. Retrieved from [Link]

• Central Washington University. (n.d.). Standard Operating Procedures (SOP). Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Isopropyl isothiocyanate, 95+%. Retrieved from [Link]

• Louisiana State University. (2023, January). Standard Operating Procedure HANDLING CHEMICALS. Retrieved from [Link]

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The Dual Reactivity of 3-Chloropropyl Isothiocyanate: A Mechanistic Guide to its Role in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloropropyl isothiocyanate (3-CPITC) is a bifunctional electrophilic reagent of significant utility in modern organic synthesis, particularly in the construction of nitrogen- and sulfur-containing heterocyclic scaffolds. Its unique molecular architecture, featuring both a highly reactive isothiocyanate group and a primary alkyl chloride, allows for a diverse range of chemical transformations. This guide provides an in-depth analysis of the mechanistic principles governing the reactivity of 3-CPITC. We will explore its distinct modes of action—nucleophilic addition at the isothiocyanate carbon and nucleophilic substitution at the terminal carbon—and delve into the powerful tandem reactions that leverage both functionalities for the efficient synthesis of complex molecules, including key heterocyclic systems like thiazinanes. This document is intended for researchers and drug development professionals seeking to harness the synthetic potential of this versatile building block.

The Bifunctional Nature of 3-Chloropropyl Isothiocyanate

At the heart of 3-Chloropropyl Isothiocyanate's synthetic utility are two distinct electrophilic centers. Understanding the inherent reactivity of each site is crucial for predicting and controlling reaction outcomes.

• The Isothiocyanate Moiety (-N=C=S): The central carbon atom of the isothiocyanate group is highly electrophilic. This is due to the cumulative electron-withdrawing effects of the adjacent nitrogen and sulfur atoms. This site is primed for attack by a wide range of nucleophiles, serving as the primary point of interaction in many reactions.[1][2] Isothiocyanates are well-established as valuable intermediates in the synthesis of various heterocyclic compounds and unsymmetrical thioureas.[3][4]

• The Chloropropyl Moiety (-CH₂CH₂CH₂Cl): The terminal carbon atom bonded to the chlorine atom is an electrophilic center characteristic of a primary alkyl halide.[5] The carbon-chlorine bond is polarized (Cᵟ⁺—Clᵟ⁻), making the carbon susceptible to nucleophilic attack and displacement of the chloride ion, which is a good leaving group.[6][7] Given its primary nature, this site overwhelmingly favors bimolecular nucleophilic substitution (SN2) reactions.[8]

The interplay between these two reactive sites allows for sequential or one-pot tandem reactions, providing an elegant and efficient pathway to complex molecular structures.

Figure 1: Dual electrophilic centers of 3-Chloropropyl Isothiocyanate.

Mechanism I: Nucleophilic Addition to the Isothiocyanate Group

The primary reaction pathway for the isothiocyanate group is nucleophilic addition. The electrophilic carbon is readily attacked by nucleophiles (Nu:⁻), leading to the formation of a tetrahedral intermediate that subsequently protonates to yield a stable adduct.

The general mechanism proceeds as follows:

• A nucleophile attacks the central carbon of the -N=C=S group.

• The pi electrons from the C=S bond move to the sulfur atom, creating a thio-enolate intermediate.

• Protonation of the intermediate (typically by the solvent or upon acidic workup) yields the final product.

Reaction with Amines

Primary and secondary amines react readily with 3-CPITC to form N,N'-substituted thiourea derivatives. This reaction is fundamental in synthesizing precursors for more complex heterocyclic systems. The reaction is typically rapid and proceeds under mild conditions.[4][9][10]

Figure 2: Logical workflow for the reaction of 3-CPITC with an amine.

Reaction with Thiols

Thiols (R-SH) and especially their conjugate bases, thiolates (R-S⁻), are excellent nucleophiles that react with isothiocyanates to form dithiocarbamate derivatives.[11][12] The reaction is analogous to that with amines and is highly efficient. The pH of the reaction medium can be critical; under alkaline conditions (pH 9-11), amines react preferentially, while under neutral to slightly acidic conditions (pH 6-8), thiols can be more reactive.[10]

Nucleophile Class	Reagent Example	Product Type	Key Characteristics
Primary/Secondary Amines	R-NH₂, R₂NH	N-(3-chloropropyl)-N'-alkyl/arylthiourea	Generally fast, high-yielding, and proceeds under mild conditions.
Thiols/Thiolates	R-SH	N-(3-chloropropyl)dithiocarbamate	Thiolates (R-S⁻) are more potent nucleophiles. Reaction is efficient.
Alcohols/Alkoxides	R-OH	N-(3-chloropropyl)thiocarbamate	Generally less reactive than amines or thiols; often requires a strong base to form the alkoxide.

Table 1: Summary of nucleophilic addition reactions at the isothiocyanate group of 3-CPITC.

Mechanism II: SN2 Reaction at the Chloropropyl Chain

The primary alkyl chloride of 3-CPITC is a classic substrate for SN2 reactions.[6] This pathway involves a one-step, concerted mechanism where an incoming nucleophile attacks the carbon atom bearing the chlorine, and the chloride ion is simultaneously displaced as a leaving group.[5][13]

Key factors favoring the SN2 mechanism for this substrate include:

• Steric Accessibility: As a primary alkyl halide, the electrophilic carbon is sterically unhindered, allowing easy access for the nucleophile.[5]

• Carbocation Instability: The formation of a primary carbocation is energetically unfavorable, effectively ruling out an SN1 pathway.[8]

The rate of the SN2 reaction is dependent on the concentrations of both the substrate (3-CPITC) and the nucleophile.[6] Stronger, less-hindered nucleophiles will accelerate the reaction rate.

Tandem Reactions: The Gateway to Heterocyclic Synthesis

The most powerful application of 3-CPITC lies in its ability to undergo sequential (tandem) reactions, where a nucleophile first reacts at the isothiocyanate group, followed by an intramolecular SN2 reaction. This strategy is a cornerstone for the synthesis of six-membered heterocycles like 1,3-thiazinanes, which are important motifs in medicinal chemistry.[14][15][16]

Mechanism of Intramolecular Cyclization

The process can be generalized into two discrete mechanistic steps:

• Intermolecular Nucleophilic Addition: A bifunctional nucleophile (e.g., an amino alcohol or an aminothiol) or a simple nucleophile (e.g., a primary amine) reacts with the isothiocyanate group of 3-CPITC to form a stable intermediate, such as a thiourea.

• Intramolecular Nucleophilic Substitution (SN2 Cyclization): The newly introduced nucleophilic atom (or another nucleophilic atom within the same molecule) attacks the terminal carbon of the chloropropyl chain, displacing the chloride ion and forming a new cyclic structure. This step is often promoted by the addition of a non-nucleophilic base to deprotonate the attacking nucleophile, thereby increasing its potency.

Figure 3: Tandem reaction mechanism for the synthesis of a 1,3-thiazine derivative.

Experimental Protocol: Synthesis of 2-(cyclohexylamino)-5,6-dihydro-4H-1,3-thiazine

This protocol details a representative two-step, one-pot synthesis of a substituted 1,3-thiazine, illustrating the core mechanistic principles.

Materials:

• 3-Chloropropyl isothiocyanate (3-CPITC)

• Cyclohexylamine

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon).

Methodology:

Step 1: Formation of the Thiourea Intermediate

• To a flame-dried 100 mL round-bottom flask under an inert atmosphere, add anhydrous THF (30 mL).

• Add cyclohexylamine (1.0 eq).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 3-chloropropyl isothiocyanate (1.0 eq) in anhydrous THF (10 mL) dropwise over 15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours. The formation of the N-(3-chloropropyl)-N'-(cyclohexyl)thiourea intermediate is typically quantitative and can be monitored by Thin Layer Chromatography (TLC). Causality: This initial step is a rapid nucleophilic addition. Running it at 0°C initially helps control any potential exotherm, while stirring at room temperature ensures the reaction goes to completion.

Step 2: Base-Promoted Intramolecular Cyclization

• Cool the reaction mixture containing the thiourea intermediate back down to 0 °C.

• Carefully add sodium hydride (1.2 eq) portion-wise over 20 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and an inert atmosphere.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux (approx. 65 °C) for 4-6 hours, or until TLC analysis indicates the complete consumption of the intermediate. Causality: NaH is a strong, non-nucleophilic base that deprotonates the thiourea nitrogen, creating a potent internal nucleophile (a thiourea anion). This greatly accelerates the rate of the intramolecular SN2 cyclization. Refluxing provides the necessary activation energy for the ring-closing step.

Step 3: Workup and Purification

• Cool the reaction mixture to 0 °C.

• Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl (20 mL) to neutralize any unreacted NaH.

• Transfer the mixture to a separatory funnel and dilute with ethyl acetate (50 mL).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-(cyclohexylamino)-5,6-dihydro-4H-1,3-thiazine.

Conclusion

3-Chloropropyl isothiocyanate is a powerful and versatile reagent whose reactivity is governed by the predictable and distinct mechanisms of its two electrophilic functional groups. The isothiocyanate moiety readily undergoes nucleophilic addition with a variety of nucleophiles, while the primary alkyl chloride provides a handle for SN2 reactions. The true synthetic elegance of 3-CPITC is realized in tandem strategies, where these two mechanisms are combined to facilitate efficient intramolecular cyclizations. This approach provides a robust and reliable pathway for the synthesis of valuable N,S-heterocyclic compounds, making it an indispensable tool for professionals in organic synthesis and drug discovery.

References

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• Natural Sciences Publishing. Chemical and Pharmacological Potential of Various Substituted Thiazine Derivatives. Published September 1, 2015.
• Organic Chemistry Portal. Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process.
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• PubMed Central (PMC). Chemistry of Substituted Thiazinanes and Their Derivatives.
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literature review of 3-Chloropropyl isothiocyanate applications

An In-depth Technical Guide to the Applications of 3-Chloropropyl Isothiocyanate

Authored by a Senior Application Scientist

3-Chloropropyl isothiocyanate (3-CPITC) is a versatile bifunctional reagent characterized by the presence of a highly reactive isothiocyanate group and a terminal alkyl chloride. This unique structural arrangement allows for sequential or orthogonal reactions, making it an invaluable building block in diverse fields ranging from synthetic organic chemistry to drug development and materials science. The isothiocyanate moiety serves as a potent electrophile, readily reacting with nucleophiles such as primary amines and thiols, while the chloropropyl group provides a handle for subsequent nucleophilic substitution or cyclization reactions. This guide provides a comprehensive technical overview of the core applications of 3-CPITC, grounded in mechanistic principles and supported by field-proven experimental insights. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique reactivity of this compound in their work.

Core Principles: The Bifunctional Reactivity of 3-Chloropropyl Isothiocyanate

The utility of 3-Chloropropyl isothiocyanate (CAS: 2799-72-6, Formula: C₄H₆ClNS, MW: 135.62) stems from its two distinct reactive centers.[1][2][3] Understanding the differential reactivity of these groups is paramount to designing successful synthetic strategies.

• The Isothiocyanate (-N=C=S) Group: The central carbon atom of the isothiocyanate is highly electrophilic and is the primary site of reaction with nucleophiles. It readily forms thiourea bonds with primary and secondary amines and dithiocarbamate linkages with thiols.[4] These reactions are typically fast and proceed under mild conditions. The choice of base and solvent can be critical; for instance, amine-based reactions often use a tertiary amine like triethylamine (TEA) as a base to scavenge the HCl produced.

• The Alkyl Chloride (-Cl) Group: The terminal chlorine atom is susceptible to nucleophilic substitution (an Sₙ2 reaction). This reaction is generally slower than the initial attack on the isothiocyanate group, a feature that can be exploited to achieve sequential functionalization. This secondary reaction is often intramolecular, leading to the formation of stable heterocyclic structures.

This dual-mode reactivity allows 3-CPITC to act as a molecular linchpin, first engaging with a substrate via its isothiocyanate group and then using its chloropropyl arm to form a secondary, often cyclized, linkage.

Caption: General reaction workflow for 3-Chloropropyl isothiocyanate.

Application in Heterocyclic Synthesis

A primary application of 3-CPITC is in the construction of nitrogen- and sulfur-containing heterocyclic compounds, which are prevalent scaffolds in many biologically active molecules.[5][6] The general strategy involves a two-step, one-pot process: nucleophilic addition to the isothiocyanate followed by intramolecular cyclization.

Synthesis of Thiazinane Derivatives

Reaction with amine nucleophiles provides a straightforward route to substituted thiazinanes. For example, reacting 3-CPITC with a primary amine initially forms an N-(3-chloropropyl)-N'-substituted thiourea. In the presence of a suitable base, the thiourea sulfur or nitrogen can act as an intramolecular nucleophile, attacking the terminal chloride to yield a six-membered heterocyclic ring.

Caption: Synthesis of thiazinane derivatives using 3-CPITC.

Multi-component Reactions for Complex Heterocycles

The versatile reactivity of isothiocyanates enables their use in multi-component reactions to build more complex molecular architectures.[7] While specific examples with 3-CPITC are tailored to the desired scaffold, the principle involves reacting it with a molecule containing two nucleophilic sites. The isothiocyanate reacts with the more potent nucleophile first, after which the chloropropyl chain is positioned for a subsequent cyclization event with the second nucleophilic site. This strategy has been used to synthesize various fused heterocyclic systems.

Table 1: Representative Conditions for Heterocycle Synthesis

Starting Nucleophile	Target Heterocycle	Base	Solvent	Temperature	Typical Yield
Aniline	2-(Phenylimino)thiazinane	K₂CO₃	Acetonitrile	Reflux	85-95%
Hydrazine	Tetrahydro-2H-1,3,4-thiadiazine	NaH	THF	0 °C to RT	70-85%
Amino-thiazole	Thiazolo[3,2-a][1][8]triazinane	Et₃N	DMF	80 °C	60-75%

Application in Bioconjugation and Medicinal Chemistry

The ability of the isothiocyanate group to efficiently label proteins and other biomolecules makes it a valuable tool in drug development and chemical biology.[9][10] 3-CPITC can be employed as a bifunctional linker to conjugate a payload (e.g., a drug, a fluorescent dye, or a chelating agent) to a biological target.

Covalent Labeling of Biomolecules

The isothiocyanate group reacts readily with the ε-amino group of lysine residues and the N-terminal amine on proteins under slightly basic conditions (pH 8.0-9.0) to form a stable thiourea linkage. It can also react with cysteine residues, although this is less common than using maleimides for thiol-specific conjugation.[11][12] The chloropropyl end of 3-CPITC can then be used to attach a second molecule of interest.

Workflow: Two-Step Bioconjugation

• Payload Attachment: The chloro- group is first reacted with a nucleophile on the payload molecule (e.g., a thiol or amine), often requiring more forcing conditions. This step creates a custom isothiocyanate-functionalized payload.

• Protein Labeling: The resulting isothiocyanate conjugate is then incubated with the target protein at a controlled pH and temperature to achieve covalent labeling.

Caption: Two-step bioconjugation strategy using 3-CPITC as a linker.

Development of Bifunctional Chelating Agents

In radiopharmaceutical development, bifunctional chelators are essential for attaching radioactive metal ions to targeting vectors like antibodies or peptides.[13][14] 3-CPITC can serve as a precursor for creating such agents. A chelating moiety can be appended via the chloro- group, leaving the isothiocyanate available for conjugation to the primary amine of a peptide or antibody, forming a stable thiourea bond.[9]

Experimental Protocol: Conjugation of a Peptide with 3-CPITC

• Objective: To covalently attach 3-CPITC to a peptide containing a primary amine (e.g., a lysine residue or N-terminus).

• Materials:

  • Peptide of interest

  • 3-Chloropropyl isothiocyanate (3-CPITC)

  • Phosphate-buffered saline (PBS), pH 8.5

  • Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

  • Size-exclusion chromatography column (e.g., Sephadex G-25)

• Methodology:

  • Peptide Preparation: Dissolve the peptide in PBS (pH 8.5) to a final concentration of 1-5 mg/mL. The slightly basic pH is crucial as it deprotonates the target amine group, increasing its nucleophilicity, while minimizing hydrolysis of the isothiocyanate.

  • Reagent Preparation: Prepare a 10-fold molar excess stock solution of 3-CPITC in a minimal amount of DMF or DMSO. The use of an organic co-solvent is necessary due to the low aqueous solubility of 3-CPITC.

  • Conjugation Reaction: Add the 3-CPITC solution dropwise to the stirring peptide solution. Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C, protected from light.

  • Reaction Quenching (Optional): To quench any unreacted isothiocyanate, a small molecule amine like Tris or glycine can be added.

  • Purification: Separate the labeled peptide from unreacted 3-CPITC and byproducts using size-exclusion chromatography.

  • Characterization: Confirm successful conjugation using mass spectrometry (e.g., MALDI-TOF or ESI-MS), which should show a mass increase corresponding to the addition of the C₄H₆ClNS moiety (135.62 Da).

Applications in Polymer and Materials Science

The dual reactivity of 3-CPITC also lends itself to applications in polymer chemistry, particularly for the synthesis of functional polymers and dynamic materials.

Post-Polymerization Modification

Polymers containing pendant primary amine or thiol groups can be functionalized using 3-CPITC. This reaction grafts the isothiocyanate group onto the polymer backbone. The now-pendant chloropropyl groups can be used for further modifications, such as cross-linking the polymer chains or attaching other functional molecules. This approach is valuable for creating materials with tailored properties for applications like specialty coatings or biomaterials.[15]

Synthesis of Dynamic Covalent Polymers

The thiourea bond formed from the reaction of isothiocyanates and amines can, under certain conditions (e.g., with hindered amines), exhibit dynamic covalent character.[16] This allows for the creation of self-healing or reprocessable polymer networks. While less common than other dynamic bonds, the chemistry of isothiocyanates offers a potential route to novel adaptive materials.[17] By designing monomers or cross-linkers incorporating the 3-CPITC structure, polymers with unique stimuli-responsive properties can be developed.

Conclusion

3-Chloropropyl isothiocyanate is a powerful and versatile chemical tool whose value lies in its predictable, sequential reactivity. By understanding the interplay between its highly electrophilic isothiocyanate group and its moderately reactive alkyl chloride terminus, researchers can devise elegant and efficient syntheses of complex molecules. From the construction of novel heterocyclic drug scaffolds to the precise bioconjugation of therapeutic agents and the development of advanced functional polymers, the applications of 3-CPITC are extensive and continue to expand. This guide serves as a foundational resource for harnessing the full potential of this unique bifunctional reagent.

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Protocols & Analytical Methods

Synthesis of Thiazine Derivatives Using 3-Chloropropyl Isothiocyanate: A Detailed Guide for Researchers

Introduction: The Versatility of Thiazines and the Utility of a Key Building Block

Thiazines, six-membered heterocyclic compounds containing nitrogen and sulfur atoms, represent a class of privileged scaffolds in medicinal chemistry and drug development.[1][2] Their derivatives exhibit a wide spectrum of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties.[2][3] The 1,3-thiazine core, in particular, is a key structural motif in various pharmacologically important molecules.[1] This guide provides an in-depth exploration of synthetic routes to valuable thiazine derivatives, with a focus on the versatile and readily accessible starting material: 3-chloropropyl isothiocyanate.

3-Chloropropyl isothiocyanate (C₄H₆ClNS) is a bifunctional reagent uniquely suited for the construction of the 1,3-thiazine ring system.[4][5] Its electrophilic isothiocyanate group readily reacts with a variety of nucleophiles, while the chloroalkyl chain provides the necessary framework for a subsequent intramolecular cyclization, typically an S-alkylation, to forge the heterocyclic ring. This dual reactivity allows for a convergent and efficient approach to a diverse range of substituted thiazines.

This document will detail two primary synthetic strategies employing 3-chloropropyl isothiocyanate: the synthesis of 2-mercapto-5,6-dihydro-4H-1,3-thiazines via reaction with thiols, and the preparation of 2-imino-1,3-thiazine derivatives through condensation with active methylene compounds. Each section will provide a thorough explanation of the underlying reaction mechanism, detailed experimental protocols, and key data for characterization.

I. Synthesis of 2-Mercapto-5,6-dihydro-4H-1,3-thiazines from Thiols

A robust and environmentally friendly method for the synthesis of 2-mercapto-5,6-dihydro-4H-1,3-thiazines involves a cascade reaction between 3-chloropropyl isothiocyanate and various thiols.[4][5] This one-pot synthesis proceeds via two consecutive carbon-sulfur bond formations: an initial intermolecular addition of the thiol to the isothiocyanate, followed by an intramolecular S-alkylation.

Reaction Mechanism

The reaction is initiated by the nucleophilic attack of the thiol on the electrophilic carbon of the isothiocyanate group in 3-chloropropyl isothiocyanate. This addition, typically facilitated by a base such as potassium carbonate, forms a dithiocarbamate intermediate. The subsequent intramolecular cyclization occurs via the nucleophilic attack of the newly formed thiolate on the electrophilic carbon bearing the chlorine atom, displacing the chloride and forming the stable six-membered 1,3-thiazine ring.

Caption: Reaction mechanism for the synthesis of 2-mercapto-5,6-dihydro-4H-1,3-thiazines.

Experimental Protocol: General Procedure

The following protocol is a general method for the synthesis of 2-(substituted-thio)-5,6-dihydro-4H-1,3-thiazines.[4] Microwave-assisted heating can often improve reaction efficiency compared to conventional heating.

Materials:

• 3-Chloropropyl isothiocyanate

• Appropriate thiol (e.g., benzyl thiol, 4-methylbenzyl thiol)

• Potassium carbonate (K₂CO₃)

• Ethanol (EtOH)

• Water (H₂O)

• Microwave reactor (optional)

• Standard laboratory glassware

Procedure:

• In a suitable reaction vessel, dissolve the thiol (1.0 mmol) and 3-chloropropyl isothiocyanate (1.2 mmol) in a 1:1 mixture of ethanol and water (4 mL).

• Add potassium carbonate (0.6 mmol) to the mixture.

• Conventional Heating: Stir the reaction mixture at room temperature or a slightly elevated temperature (e.g., 60 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Microwave-Assisted Synthesis: Place the sealed reaction vessel in a microwave reactor and heat to a predetermined temperature (e.g., 80-100 °C) for a short duration (e.g., 10-30 minutes).

• Upon completion of the reaction (as indicated by TLC), pour the mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-(substituted-thio)-5,6-dihydro-4H-1,3-thiazine.

Data Presentation: Representative Examples

The following table summarizes the synthesis of representative 2-(substituted-thio)-5,6-dihydro-4H-1,3-thiazine derivatives.

Compound	Thiol	Yield (%)	1H NMR (300 MHz, CDCl₃) δ (ppm)	13C NMR (75 MHz, CDCl₃) δ (ppm)
3a	Benzyl thiol	99	7.27–7.13 (m, 5H), 4.16 (s, 2H), 3.76–3.64 (m, 2H), 3.04–2.92 (m, 2H), 1.84 (dd, J = 11.8, 5.6 Hz, 2H)	155.0, 137.4, 129.1, 128.5, 127.2, 48.5, 34.5, 27.7, 20.6
3b	4-Methylbenzyl thiol	97	7.23–7.06 (m, 4H), 4.19 (s, 2H), 3.80–3.72 (m, 2H), 3.10–3.00 (m, 2H), 2.31 (s, 3H), 1.90 (dt, J = 12.0, 5.9 Hz, 2H)	Not available
3d	4-Methoxybenzyl thiol	98	7.24 (d, J = 8.6 Hz, 2H), 6.82 (d, J = 8.7 Hz, 2H), 4.18 (s, 2H), 3.77 (d, J = 4.0 Hz, 5H), 3.11–2.98 (m, 2H), 1.90 (dt, J = 12.2, 5.9 Hz, 2H)	158.7, 155.1, 130.2, 129.2, 113.9, 55.3, 48.5, 34.1, 27.7, 20.6

Data sourced from Li, et al. (2022).[4]

II. Synthesis of 2-Imino-1,3-Thiazine Derivatives from Active Methylene Compounds

Another powerful application of 3-chloropropyl isothiocyanate in heterocyclic synthesis is its reaction with compounds containing an active methylene group. This approach allows for the introduction of diverse functionalities at the 2-position of the thiazine ring, leading to the formation of 2-imino-1,3-thiazine derivatives.

Reaction Mechanism

The synthesis commences with the deprotonation of the active methylene compound by a suitable base (e.g., sodium ethoxide) to generate a carbanion. This nucleophilic carbanion then attacks the electrophilic carbon of the isothiocyanate group of 3-chloropropyl isothiocyanate, forming a ketene N,S-acetal intermediate after rearrangement. Subsequent intramolecular cyclization through the nucleophilic attack of the nitrogen atom on the carbon bearing the chlorine atom results in the formation of the 2-imino-1,3-thiazine ring with the elimination of a chloride ion.

Caption: General reaction mechanism for the synthesis of 2-imino-1,3-thiazine derivatives.

Experimental Protocol: General Procedure

The following is a generalized protocol for the synthesis of 2-imino-1,3-thiazine derivatives from active methylene compounds. The specific base and solvent may vary depending on the reactivity of the active methylene compound.

Materials:

• 3-Chloropropyl isothiocyanate

• Active methylene compound (e.g., diethyl malonate, ethyl cyanoacetate, malononitrile)

• Base (e.g., sodium ethoxide, sodium hydride)

• Anhydrous solvent (e.g., ethanol, DMF, THF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), prepare a solution or suspension of the base (1.1 eq.) in the chosen anhydrous solvent.

• To this, add the active methylene compound (1.0 eq.) dropwise at a controlled temperature (e.g., 0 °C or room temperature). Stir for a period to ensure complete formation of the carbanion.

• Add 3-chloropropyl isothiocyanate (1.0 eq.) dropwise to the reaction mixture, maintaining the temperature.

• After the addition is complete, allow the reaction to warm to room temperature or heat to reflux, monitoring the progress by TLC.

• Once the reaction is complete, quench the reaction carefully with a proton source (e.g., saturated aqueous ammonium chloride solution).

• Extract the product with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired 2-imino-1,3-thiazine derivative.

Data Presentation: Expected Product Classes

The reaction of 3-chloropropyl isothiocyanate with various active methylene compounds is expected to yield a range of functionalized 2-imino-1,3-thiazine derivatives, as outlined in the table below.

Active Methylene Compound	Expected 2-Imino-1,3-Thiazine Derivative Structure
Diethyl malonate	R = -COOEt, R' = -COOEt
Ethyl cyanoacetate	R = -CN, R' = -COOEt
Malononitrile	R = -CN, R' = -CN
Ethyl acetoacetate	R = -COCH₃, R' = -COOEt

Conclusion and Future Perspectives

3-Chloropropyl isothiocyanate serves as a highly effective and versatile precursor for the synthesis of a variety of 1,3-thiazine derivatives. The methodologies presented herein, namely the reaction with thiols and active methylene compounds, offer straightforward and efficient access to these valuable heterocyclic scaffolds. The resulting 2-mercapto- and 2-imino-1,3-thiazines can be further functionalized, opening avenues for the creation of extensive compound libraries for drug discovery and development. The exploration of greener reaction conditions, such as the use of microwave irradiation and aqueous solvent systems, will continue to enhance the utility and sustainability of these synthetic routes. Further investigations into the scope of nucleophiles and the biological evaluation of the synthesized thiazine derivatives are promising areas for future research.

References

• Li, Y., et al. (2022). Green Synthesis of 2-Mercapto 5,6-Dihydro-4H-1,3-Thiazines via Sequential C–S Couplings. Molecules, 27(9), 2875. [Link]

• Shaaban, M. R., et al. (2020). Chemistry of Substituted Thiazinanes and Their Derivatives. Molecules, 25(23), 5610. [Link]

• Li, Y., et al. (2022). Green Synthesis of 2-Mercapto 5,6-Dihydro-4H-1,3-Thiazines via Sequential C–S Couplings. Molecules, 27(9), 2875. [Link]

• Dzurilla, M., et al. (1980). Synthesis of 2-amino-6-substituted 5,6-dihydro-4H-1,3-thiazin-4-ones from α,β-unsaturated acyl isothiocyanates. Collection of Czechoslovak Chemical Communications, 45(11), 2958–2964. [Link]

• Shaaban, M. R., et al. (2020). Chemistry of Substituted Thiazinanes and Their Derivatives. Molecules, 25(23), 5610. [Link]

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• Kovács, E., et al. (2022). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. International Journal of Molecular Sciences, 23(20), 12345. [Link]

• Simerpreet, & Cannoo Singh Damanjit. (2012). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,3-THIAZINES- A REVIEW. Pharmacophore, 3(4), 234-245. [Link]

• Di Tommaso, B., et al. (2018). Enantiospecific cyclization of methyl N-(tert-butoxycarbonyl)-N-(3-chloropropyl)-D-alaninate to 2-methylproline derivative via 'memory of chirality' in flow. Beilstein Journal of Organic Chemistry, 14, 2366–2373. [Link]

• Khan, I., et al. (2023). Exploring the antimicrobial properties of synthetic tetrahydro-2H-1,3,5-thiadiazine-2-thiones (THTTs) through in vitro and in silico antileishmanial and antibacterial studies. RSC Medicinal Chemistry, 14(12), 2465–2481. [Link]

• ResearchGate. (n.d.). Synthesis and Antimicrobial Activity of New Tetrahydro-2H-1,3,5- thiadiazine-2-thione Derivatives. [Link]

• Singh, H., et al. (1983). Synthesis of heterocyclics via enamines. I. Formation of 1,4-Dihydropyrimidine-2-thiols and 2-Amino-1,3-thiazines in reactions of ethyl β-aminocrotonates with β-keto isothiocyanates: role of solvents. Australian Journal of Chemistry, 36(8), 1629-1638. [Link]

• Okajima, N., & Okada, Y. (1991). ChemInform Abstract: Synthesis and Reaction of 2‐Imino‐1,3‐thiazetidines and 2‐Imino‐1,3‐ dithietanes. ChemInform, 22(29). [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis and antimicrobial activity of thiazine derivatives. [Link]

• Bundgaard, H. (1997). Prodrug strategies based on intramolecular cyclization reactions. Journal of Pharmaceutical Sciences, 86(7), 765-767. [Link]

• On the intramolecular cyclization of a thiazolium salt. (1969). Journal of the Chemical Society D: Chemical Communications, (10), 548. [Link]

• Wang, Y., et al. (2021). Visible-light-mediated intramolecular radical cyclization of α-brominated amide-tethered alkylidenecyclopropanes. Chemical Communications, 57(80), 10373-10376. [Link]

• Janeba, Z., et al. (1996). Intramolecular Cyclization of Some Acyclic Nucleoside Analogs. Collection of Czechoslovak Chemical Communications, 61(3), 442–457. [Link]

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Application Note: 3-Chloropropyl Isothiocyanate as a Versatile Heterobifunctional Reagent for Peptide Modification and Bioconjugation

Abstract

This guide provides a comprehensive overview of 3-Chloropropyl isothiocyanate (CPITC), a heterobifunctional crosslinking agent, for its application in advanced peptide modification and bioconjugation. We delve into the underlying chemical principles, provide detailed, field-tested protocols for site-specific modification, and showcase its utility in creating complex bioconjugates, including cyclic peptides and antibody-drug conjugate (ADC) models. This document is intended for researchers, chemists, and drug development professionals seeking to leverage CPITC for robust and specific biomolecule engineering.

Introduction: The Power of Heterobifunctional Reagents

In the field of bioconjugation, the ability to selectively link two different biomolecules is paramount. Heterobifunctional crosslinkers, possessing two distinct reactive groups, are indispensable tools that enable controlled, sequential reactions, thereby minimizing undesirable side reactions like homodimerization.[1][2] 3-Chloropropyl isothiocyanate (CPITC) is a prime example of such a reagent, featuring two chemically orthogonal reactive moieties: an isothiocyanate (-NCS) group and an alkyl chloride (-Cl) group.[3]

• The isothiocyanate group reacts efficiently with primary amines, such as the N-terminal α-amine or the ε-amine of lysine residues, to form a highly stable thiourea linkage.[4][5]

• The alkyl chloride group acts as an electrophile, susceptible to nucleophilic attack by thiol groups, primarily from cysteine residues, forming a stable thioether bond.[6][7]

This dual reactivity allows for precise, stepwise conjugation strategies, making CPITC a versatile tool for a range of applications, from intramolecular peptide cyclization to the construction of complex protein-peptide or antibody-drug conjugates.[8][9]

Chemical Principles and Reaction Mechanisms

A key advantage of CPITC lies in the ability to control its reactivity through careful manipulation of reaction conditions, particularly pH. The nucleophilicity of the target amine and thiol groups is pH-dependent, allowing for selective targeting of one group over the other.

Isothiocyanate-Amine Reaction (Thiourea Linkage)

The reaction between the isothiocyanate group and a primary amine proceeds via nucleophilic addition. For this reaction to be efficient, the amine must be in its deprotonated, nucleophilic state (-NH2). This is favored under basic conditions.

• Optimal pH: 8.5 - 9.5[10]

• Target Residues: N-terminal α-amine (pKa ≈ 8.0-9.0), Lysine ε-amine (pKa ≈ 10.5)[4][11]

• Linkage: A stable thiourea bond. While generally considered stable, some recent studies suggest potential instability in specific in vivo contexts, highlighting the importance of empirical validation.[5][12]

Caption: Reaction of CPITC with a peptide's primary amine to form a stable thiourea linkage.

Alkyl Halide-Thiol Reaction (Thioether Linkage)

The alkyl chloride moiety reacts with a nucleophilic thiol (sulfhydryl) group from a cysteine residue via an SN2 reaction. The thiol group must be deprotonated to its thiolate form (-S⁻) to act as an effective nucleophile.

• Optimal pH: 7.0 - 8.5. While the reaction can proceed at higher pH, lower pH ranges can improve specificity by keeping amines protonated and less reactive toward the alkyl halide.[6][13]

• Target Residue: Cysteine (thiol pKa ≈ 8.5)

• Linkage: A highly stable thioether bond.

Caption: Alkylation of a cysteine residue by the chloropropyl group to form a thioether bond.

Experimental Protocols

Safety Precaution: Always handle CPITC and organic solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Amine-Selective Peptide Modification

This protocol targets the N-terminus or lysine residues of a peptide with the isothiocyanate group of CPITC.

Materials:

• Peptide with at least one primary amine (high purity, >95%)

• 3-Chloropropyl isothiocyanate (CPITC)

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))[10]

• Reaction Buffer: 0.1 M Sodium Bicarbonate or Sodium Borate, pH 9.0[14]

• Quenching Reagent: Hydroxylamine or Tris buffer

• Purification: RP-HPLC system

Procedure:

• Peptide Preparation: Dissolve the lyophilized peptide in the Reaction Buffer to a final concentration of 1-5 mg/mL.

• CPITC Stock Solution: Prepare a 10-fold molar excess stock solution of CPITC in anhydrous DMF or DMSO. For example, for a 1 µmol peptide reaction, prepare a 10 µmol solution of CPITC.

• Reaction: Add the CPITC stock solution to the peptide solution. Vortex gently and incubate at room temperature for 2-4 hours in the dark.

• Quenching: Add a quenching reagent (e.g., hydroxylamine to a final concentration of 50 mM) to consume any unreacted CPITC. Incubate for 30 minutes.

• Purification: Purify the CPITC-modified peptide using RP-HPLC.

• Characterization: Confirm the modification by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[15][16]

Protocol 2: Two-Step Sequential Bioconjugation

This protocol demonstrates the power of CPITC's heterobifunctionality by first reacting it with an amine-containing molecule (Molecule A) and then conjugating the intermediate to a thiol-containing molecule (Molecule B).[2]

Step 1: Reaction with Molecule A (Amine)

• Follow steps 1-5 from Protocol 3.1 using Molecule A (e.g., an antibody or a peptide with a lysine).

• Characterize the purified intermediate (A-CPITC) by mass spectrometry to confirm successful modification and determine its concentration.

Step 2: Reaction with Molecule B (Thiol)

• Molecule B Preparation: Dissolve the thiol-containing molecule (Molecule B, e.g., a cysteine-containing peptide) in a suitable buffer at pH 7.5 (e.g., Phosphate-Buffered Saline (PBS) with EDTA). If disulfide bonds are present, reduce them first with a reagent like TCEP.

• Conjugation: Add the purified A-CPITC intermediate to the solution of Molecule B. A 1.5 to 2-fold molar excess of the intermediate is recommended.

• Reaction: Incubate the mixture at room temperature for 4-6 hours or at 4°C overnight.

• Purification & Characterization: Purify the final conjugate (A-CPITC-B) by an appropriate method (e.g., size-exclusion or ion-exchange chromatography) and characterize by SDS-PAGE and mass spectrometry.

Caption: Workflow for two-step sequential bioconjugation using CPITC.

Applications and Case Studies

Intramolecular Peptide Cyclization

Cyclic peptides often exhibit enhanced stability, receptor affinity, and bioavailability compared to their linear counterparts.[17][18] CPITC can be used to cyclize peptides containing both a primary amine (N-terminus or Lys) and a Cys residue.

The reaction is typically performed in a one-pot, two-pH step process. First, the reaction is conducted at a high pH (e.g., 9.0) to favor the reaction of the isothiocyanate with the amine. The pH is then lowered to ~7.5 to facilitate the intramolecular nucleophilic attack of the cysteine thiol on the alkyl chloride, forming the cyclic product.[19]

Synthesis of Antibody-Drug Conjugates (ADCs)

ADCs are a powerful class of therapeutics that use an antibody to specifically deliver a potent cytotoxic drug to cancer cells.[9][20] CPITC can serve as a linker to connect a thiol-containing drug payload to lysine residues on an antibody. This is achieved using the two-step sequential protocol described above, where the antibody is "Molecule A" and the thiol-containing drug is "Molecule B". This approach allows for the creation of ADCs with a defined drug-to-antibody ratio (DAR).[2][21]

Characterization and Data

Confirming the covalent modification is a critical step. Mass spectrometry is the primary tool for this purpose.[22][23]

Table 1: Expected Mass Shifts upon CPITC Modification

Modification Step	Reacting Group	Linkage Formed	Expected Mass Increase (Da)
Step 1: CPITC Addition	Primary Amine (-NH₂)	Thiourea	+135.62 Da
Step 2: Conjugation	Thiol (-SH)	Thioether	+100.16 Da (Mass of Propyl-Isothiocyanate)

Note: The mass increase in Step 2 is relative to the unmodified thiol-containing peptide, representing the addition of the propyl-isothiocyanate portion of the linker after the loss of HCl.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Reaction Yield	- Incorrect pH- Reagent degradation (CPITC is moisture-sensitive)- Insufficient molar excess of CPITC- Steric hindrance around the target site	- Verify buffer pH immediately before use.- Use fresh, anhydrous solvents for stock solutions. Store CPITC properly.- Increase the molar ratio of CPITC to peptide (e.g., from 5x to 20x).[14]- Increase reaction time or temperature (e.g., to 37°C).
Non-specific Modification	- pH too high during the thiol reaction step, leading to amine alkylation.- Reaction time too long.	- For the thiol alkylation step, ensure the pH is maintained at or below 8.0.[13]- Monitor the reaction progress by LC-MS to avoid extended reaction times.
Precipitation of Peptide	- Peptide solubility issues in the reaction buffer or upon addition of organic solvent.	- Add a small percentage of organic co-solvent (e.g., 10-20% Acetonitrile) to the reaction buffer.[14]- Perform a small-scale solubility test before the main reaction.
Side Reaction (Edman-type)	- Under acidic conditions (e.g., during HPLC purification with TFA), the N-terminal thiourea can cyclize, cleaving the first amino acid.[4][11]	- Use a milder acid for HPLC if possible.- Be aware of this potential side product during mass spectrometry analysis.

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• Maji, D. (2015). Does anyone know about the stability of thiourea bonds (formed by the reaction of isothiocyanate group and amine group) in cells and in vivo? ResearchGate. [Link]

• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. ResearchGate. [Link]

• Brodbelt, J. S., et al. (2021). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. Journal of the American Society for Mass Spectrometry. [Link]

• Wu, X., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Organic & Biomolecular Chemistry. [Link]

• Iovine, V., et al. (2022). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Medicinal Chemistry. [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry. [Link]

• Lu, J., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). Pharmaceutical Research. [Link]

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• Prat, F., et al. (1998). Modification of the thiourea linkage of a fluorescein-oligonucleotide conjugate to a guanidinium motif during ammonia deprotection. Bioconjugate Chemistry. [Link]

• Wang, L., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Frontiers in Oncology. [Link]

• Agarwal, P., & Bertozzi, C. R. (2015). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Bioconjugate Chemistry. [Link]

• ResearchGate. (n.d.). Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. ResearchGate. [Link]

• Parker, S. J., et al. (2012). Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry. Journal of Proteomics. [Link]

• ResearchGate. (n.d.). Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry. ResearchGate. [Link]

• ResearchGate. (n.d.). Thiol Alkylation below Neutral pH. ResearchGate. [Link]

• ResearchGate. (n.d.). Effect of pH of a medium on the direction of reactions of isothiocyanates with amino acids. ResearchGate. [Link]

• Li, G., et al. (2024). A review of conjugation technologies for antibody drug conjugates. Exploration of Targeted Anti-tumor Therapy. [Link]

• Liskamp, R. M. J., et al. (2022). Different Approaches to Cyclize a Cell-Penetrating Peptide and to Tether Bioactive Payloads. Methods in Molecular Biology. [Link]

• Lin, J., et al. (2019). Isothiocyanates as H2S Donors Triggered by Cysteine: Reaction Mechanism and Structure and Activity Relationship. Organic Letters. [Link]

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• Li, Y., et al. (2015). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry. [Link]

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Application Notes and Protocols for 3-Chloropropyl Isothiocyanate (CPITC) in Agricultural Research

For Researchers, Scientists, and Drug Development Professionals

Foreword: Charting a Course for a Novel Biocidal Agent

3-Chloropropyl isothiocyanate (CPITC) is a synthetic organosulfur compound belonging to the isothiocyanate family. While naturally occurring isothiocyanates derived from cruciferous vegetables have been extensively studied for their biocidal properties, the agricultural potential of synthetic analogues like CPITC remains a nascent field of investigation.[1][2][3] This document serves as a comprehensive guide for researchers venturing into the application of CPITC in agricultural science. It synthesizes the known chemical properties of CPITC, extrapolates the well-established mechanisms of action of the isothiocyanate class, and provides robust, albeit generalized, protocols for its preliminary evaluation as a fungicide, nematicide, and herbicide. Given the limited published research on CPITC's specific agricultural applications, the protocols herein are presented as a foundational framework, emphasizing the need for rigorous optimization and safety adherence in your experimental designs.

Compound Profile: 3-Chloropropyl Isothiocyanate (CAS 2799-72-6)

3-Chloropropyl isothiocyanate is a clear yellow liquid with the molecular formula C₄H₆ClNS.[4][5] Its chemical structure, featuring a reactive isothiocyanate group (-N=C=S) and a chlorinated alkyl chain, suggests its potential as a versatile biocidal agent.

Property	Value	Source
CAS Number	2799-72-6	[5]
Molecular Formula	C₄H₆ClNS	[4][5]
Molecular Weight	135.62 g/mol	[4][5]
Appearance	Clear yellow liquid	[4]
Boiling Point	152-154 °C
Density	1.165 g/mL at 25 °C

The Isothiocyanate Mechanism of Action: A Multi-Pronged Attack

Isothiocyanates, both natural and synthetic, are known for their broad-spectrum biocidal activity.[3][6] Their primary mechanism of action is believed to be non-selective enzyme inhibition in target organisms. The electrophilic carbon atom of the isothiocyanate group readily reacts with nucleophilic groups, such as the sulfhydryl groups of cysteine residues in proteins, leading to the disruption of essential enzymatic functions and cell death.[7] This broad-spectrum activity makes them effective against a range of soil-borne pathogens, including fungi, nematodes, and even weed seeds.[2][3]

Caption: Workflow for a preliminary soil fumigation and phytotoxicity pot study.

Procedure:

• Soil Preparation: Use a standard potting mix or field soil. If targeting a specific pathogen, the soil may be artificially infested.

• CPITC Application: Prepare solutions of CPITC in a suitable carrier (e.g., acetone-water mixture) to achieve a range of application rates (e.g., 50, 100, 200 mg/kg of soil). Evenly apply the solution to the soil and mix thoroughly. A control group with only the carrier solution should be included.

• Fumigation Period: Place the treated soil in sealed containers and incubate for a set period (e.g., 7-14 days) at a constant temperature.

• Aeration: After the fumigation period, open the containers in a well-ventilated area (preferably a fume hood) and allow the soil to aerate for a few days to dissipate any remaining volatile compound.

• Phytotoxicity Assessment: Sow seeds of a sensitive indicator plant (e.g., cress, lettuce, or radish) in pots filled with the treated and control soils. Monitor for seed germination, seedling emergence, growth, and any signs of phytotoxicity (e.g., stunting, chlorosis, necrosis) over a period of 2-4 weeks.

• Efficacy Assessment (Optional): For efficacy testing, the soil can be infested with a target pathogen or nematode before or after the fumigation period, and the incidence and severity of disease or pest infestation can be compared between treated and control pots.

Mandatory Safety Protocols

3-Chloropropyl isothiocyanate is a hazardous chemical. Strict adherence to safety protocols is essential.

• Hazard Identification: CPITC is toxic if swallowed, in contact with skin, or inhaled. It causes severe skin burns and eye damage. [4]* Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear a chemically resistant lab coat, apron, and gloves (e.g., nitrile or neoprene).

  • Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a respirator with an appropriate filter for organic vapors and acid gases should be used.

• Handling:

  • Avoid contact with skin, eyes, and clothing.

  • Do not breathe vapors or mists.

  • Handle only in a chemical fume hood.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from heat, sparks, and open flames.

• Disposal:

  • Dispose of waste and contaminated materials in accordance with local, state, and federal regulations. Do not dispose of down the drain.

• First Aid:

  • In case of skin contact: Immediately flush with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

  • In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion and Future Directions

3-Chloropropyl isothiocyanate presents an intriguing avenue for the development of new agricultural pest management strategies. Its chemical structure suggests a broad spectrum of biocidal activity, a hypothesis that warrants rigorous experimental validation. The protocols outlined in this guide provide a starting point for researchers to systematically evaluate its potential as a fungicide, nematicide, and herbicide. Future research should focus on determining its efficacy against a wider range of agricultural pests, understanding its mode of action in greater detail, evaluating its environmental fate and non-target effects, and assessing its phytotoxicity to various crop species. Through careful and systematic investigation, the true potential of CPITC in sustainable agriculture can be elucidated.

References

• Elsevier. (2011). Synthesis and antiproliferative activity of novel α- and β-dialkoxyphosphoryl isothiocyanates. Retrieved from [Link]

• Kiemer, A. K., et al. (2020). Effects of Glucosinolate-Derived Isothiocyanates on Fungi: A Comprehensive Review on Direct Effects, Mechanisms, Structure-Activity Relationship Data and Possible Agricultural Applications. Molecules, 25(18), 4149. [Link]

• Ma, J., et al. (2023). Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. Organic Letters, 25(31), 5692-5696. [Link]

• Maeda, B., & Murakami, K. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications, 60(22), 2839-2864. [Link]

• Li, J., et al. (2017). Synthesis and Herbicidal Activity of Substituted Pyrazole Isothiocyanates. Molecules, 22(11), 1851. [Link]

• Royal Society of Chemistry. (2023). Synthesis of N-β-brominated alkenyl isothiocyanates via dehydrogenation of alkyl isothiocyanates. Chemical Communications. [Link]

• National Institute of Standards and Technology. (n.d.). 3-Chloropropyl isothiocyanate. Retrieved from [Link]

• Lembright, H. W. (1990). Soil Fumigation: Principles and Application Technology. Journal of Nematology, 22(4S), 632–644. [Link]

• Gan, J., et al. (2003). Behavior of 1,3-dichloropropene and methyl isothiocyanate in undisturbed soil columns. Chemosphere, 52(4), 737-744. [Link]

• Dungan, R. S., & Yates, S. R. (2003). Degradation of Fumigant Pesticides: 1,3-Dichloropropene, Methyl Isothiocyanate, Chloropicrin, and Methyl Bromide. Vadose Zone Journal, 2(2), 121-133. [Link]

• Li, Y., et al. (2021). Effects of allyl isothiocyanate fumigation on medicinal plant root knot disease control, plant survival, and the soil bacterial community. Frontiers in Microbiology, 12, 706972. [Link]

• Drobnica, L., et al. (2012). Control of fungal diseases with isothiocyanates. IntechOpen. [Link]

• Muñoz-Gómez, S., et al. (2023). Comparing Fungal Sensitivity to Isothiocyanate Products on Different Botrytis spp. Journal of Fungi, 9(11), 1069. [Link]

• Larkin, R. P. (2009). Isothiocyanates inhibit fungal pathogens of potato in in vitro assays. American Journal of Potato Research, 86(5), 385-394. [Link]

• Hanson, B. D., et al. (2020). Multitactic Preplant Soil Fumigation with Allyl Isothiocyanate in Cut Flowers and Strawberry. HortTechnology, 30(2), 227-234. [Link]

• Shin, I. S., et al. (2010). Antifungal activity of isothiocyanates extracted from horseradish (Armoracia rusticana) root against pathogenic dermal fungi. Journal of the Korean Society for Applied Biological Chemistry, 53(5), 589-594. [Link]

• Matsuda, H., et al. (2007). Effects of allyl isothiocyanate from horseradish on several experimental gastric lesions in rats. European Journal of Pharmacology, 561(1-3), 172-181. [Link]

• The Grass Factor. (2017, October 28). ALL ABOUT 3 WAY BROADLEAF HERBICIDES - AND HOW TO MAKE THEM WORK BETTER [Video]. YouTube. [Link]

• National Library of Nigeria. (2006). National Bibliography of Nigeria NBN - 2006. Scribd. [Link]

• Guidechem. (n.d.). 3-Chlorpropylacetat 628-09-1 wiki. Retrieved from [Link]

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Application Notes & Protocols: 3-Chloropropyl Isothiocyanate as a Versatile Precursor for Pharmaceutical Compounds

Abstract

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-chloropropyl isothiocyanate as a bifunctional precursor in the synthesis of pharmaceutical compounds. We will explore its chemical properties, reactivity, and role in constructing key heterocyclic scaffolds. Detailed, field-proven protocols for the synthesis of thiourea intermediates and subsequent cyclization to form substituted tetrahydro-1,3-thiazine derivatives are provided, along with critical safety and handling information.

Introduction: The Strategic Value of a Bifunctional Reagent

3-Chloropropyl isothiocyanate (C₄H₆ClNS) is a valuable, yet underutilized, building block in medicinal chemistry.[1][2] Its utility stems from its bifunctional nature, possessing two distinct reactive centers: a highly electrophilic isothiocyanate group (-N=C=S) and a primary alkyl chloride (-Cl). This unique combination allows for a sequential reaction strategy, enabling the controlled and efficient synthesis of diverse nitrogen- and sulfur-containing heterocyclic compounds, which are prevalent motifs in a wide range of biologically active molecules.[3][4]

The isothiocyanate moiety readily reacts with primary and secondary amines to form N,N'-disubstituted thiourea linkages.[5][6] The pendant chloropropyl chain remains available for a subsequent intramolecular nucleophilic substitution, leading to the formation of stable, six-membered ring systems. This two-stage reactivity provides a robust platform for generating libraries of compounds for drug discovery screening.

Physicochemical Properties

A clear understanding of the reagent's properties is fundamental to its effective use in the laboratory.

Property	Value	Source
Molecular Formula	C₄H₆ClNS	[2][7]
Molecular Weight	135.62 g/mol	[2][7]
CAS Number	2799-72-6	[2][7]
Appearance	Liquid	[8]
Boiling Point	249-250 °C	[8]
Density	1.292 g/mL at 25 °C	[8]

Critical Safety & Handling

3-Chloropropyl isothiocyanate is classified as a toxic and corrosive substance.[7][9] It is toxic if swallowed, toxic in contact with skin, and causes severe skin burns and eye damage.[7] Inhalation can be extremely hazardous.[7][9]

Mandatory Precautions:

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood with adequate ventilation.[9][10] Ensure an eyewash station and safety shower are immediately accessible.[9]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles with a face shield.[7][9] For procedures with a risk of aerosolization, respiratory protection may be required.[7]

• Incompatible Materials: Avoid contact with strong acids, strong bases, alcohols, amines (except as a reagent under controlled conditions), and strong oxidizing agents.[9]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials.[7][9] Refrigeration is recommended.[9]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous materials.

Core Reactivity and Synthetic Applications

The primary synthetic utility of 3-chloropropyl isothiocyanate is a two-step process to form six-membered heterocyclic rings. This pathway is a powerful tool for generating scaffolds for further functionalization.

Step 1: Thiourea Formation. The isothiocyanate group is a potent electrophile. It readily reacts with the lone pair of electrons on a primary or secondary amine nucleophile. This reaction is typically fast and high-yielding, forming a stable N-(3-chloropropyl)-N'-substituted thiourea intermediate. The choice of amine dictates the substitution pattern of the final product, allowing for immense structural diversity.[5][11]

Step 2: Intramolecular Cyclization. The thiourea intermediate, upon treatment with a base, undergoes an intramolecular S-alkylation or N-alkylation. The sulfur or nitrogen atom, deprotonated by the base, acts as a nucleophile, attacking the electrophilic carbon of the chloropropyl chain and displacing the chloride ion in an SN2 reaction. This cyclization step forges the heterocyclic ring.

Caption: General two-step reaction pathway.

Application Example: Synthesis of Tetrahydro-1,3-thiazine Scaffolds

The tetrahydro-1,3-thiazine ring system is a "privileged scaffold" in medicinal chemistry, appearing in compounds with diverse biological activities. The reaction of 3-chloropropyl isothiocyanate with a primary amine followed by base-mediated cyclization provides a direct and efficient route to 2-(substituted-imino)tetrahydro-1,3-thiazines. These products can serve as key intermediates for more complex pharmaceutical targets.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and explanations for key decisions.

Protocol 1: Synthesis of N-Aryl-N'-(3-chloropropyl)thiourea

This protocol details the foundational step of reacting an aromatic amine with 3-chloropropyl isothiocyanate. Aromatic amines are chosen for this example due to their relevance in many pharmaceutical compounds.

Materials & Reagents:

• 3-Chloropropyl isothiocyanate (1.0 eq)

• Substituted Aniline (e.g., 4-fluoroaniline) (1.05 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and fume hood

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted aniline (1.05 eq) in DCM (approx. 0.2 M concentration). Place the flask in an ice bath and stir for 10 minutes to cool to 0 °C. Causality: Starting the reaction at a lower temperature helps to control any potential exotherm from the initial amine-isothiocyanate reaction.

• Reagent Addition: Add 3-chloropropyl isothiocyanate (1.0 eq) dropwise to the stirred amine solution over 5-10 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine spot is consumed.

• Work-up: Quench the reaction by adding an equal volume of saturated sodium bicarbonate solution and transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer twice more with DCM. Combine the organic layers. Rationale: The bicarbonate wash removes any unreacted starting amine (as its salt) and any acidic impurities.

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product is often pure enough for the next step. If necessary, purify by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Characterization: Confirm the structure of the N-Aryl-N'-(3-chloropropyl)thiourea product using ¹H NMR, ¹³C NMR, IR spectroscopy (look for N-H and C=S stretches), and mass spectrometry.

Protocol 2: Base-Mediated Cyclization to 2-(Arylimino)tetrahydro-1,3-thiazine

This protocol utilizes the thiourea intermediate from Protocol 1 to perform the key ring-closing step.

Materials & Reagents:

• N-Aryl-N'-(3-chloropropyl)thiourea (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq) or Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethylformamide (DMF) or THF

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Step-by-Step Methodology:

Caption: Experimental workflow for cyclization.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the N-Aryl-N'-(3-chloropropyl)thiourea (1.0 eq). Dissolve it in anhydrous DMF (approx. 0.1 M). Cool the solution to 0 °C in an ice bath.

• Base Addition: Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Causality & Safety: NaH is a strong, moisture-sensitive base that reacts with DMF and releases hydrogen gas. Addition at 0 °C and in small portions is critical to control the reaction rate and gas evolution. Using a weaker base like K₂CO₃ is a safer alternative, though it may require heating.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-6 hours.

• Monitoring: Monitor the reaction by TLC. The product will be more nonpolar (higher Rf) than the starting thiourea.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench the excess NaH by the dropwise addition of saturated ammonium chloride solution.

• Work-up & Extraction: Dilute the mixture with water and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine. Rationale: The water wash removes the DMF solvent, and the brine wash helps to break any emulsions and remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization: Confirm the structure of the 2-(Arylimino)tetrahydro-1,3-thiazine product using ¹H NMR (note the disappearance of the Cl-CH₂ protons and the appearance of new ring methylene protons), ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm the exact mass.

Conclusion

3-Chloropropyl isothiocyanate is a potent and versatile precursor for constructing pharmaceutically relevant heterocyclic scaffolds. Its predictable, two-stage reactivity allows for the systematic generation of thiourea intermediates and their subsequent cyclization into valuable ring systems like tetrahydro-1,3-thiazines. The protocols outlined here provide a reliable foundation for chemists to leverage this reagent in drug discovery programs. Adherence to strict safety protocols is paramount due to the hazardous nature of the compound. By understanding its properties and reactivity, researchers can effectively unlock the synthetic potential of this powerful bifunctional building block.

References

• National Institutes of Health. (2012). Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways. Retrieved from [Link]

• Google Patents. (2015). Process and intermediates for the preparation of dasatinib.
• Google Patents. (2013). Synthesis process of dasatinib and intermediate thereof.

• ResearchGate. (2023). Synthesis route 2 of dasatinib. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Chloropropyl isothiocyanate. PubChem. Retrieved from [Link]

• National Institutes of Health. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

• MDPI. (2022). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Retrieved from [Link]

• National Institutes of Health. (2022). Emerging Target Discovery Strategies Drive the Decoding of Therapeutic Power of Natural Products and Further Drug Development: A Case Study of Celastrol. Retrieved from [Link]

• National Institutes of Health. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isothiocyanates. Retrieved from [Link]

• National Institutes of Health. (2008). 3-Morpholinopropyl isothiocyanate is a novel synthetic isothiocyanate that strongly induces the antioxidant response element-dependent Nrf2-mediated detoxifying/antioxidant enzymes in vitro and in vivo. Retrieved from [Link]

• ScienceDirect. (2019). Structure-activity relationships study of isothiocyanates for H2S releasing properties. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of Isothiocyanates: An Update. Retrieved from [Link]

• ResearchGate. (2016). Mild conversion of primary amine to isothiocyanate?. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Chlorophenyl isothiocyanate. PubChem. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2010). An efficient synthesis of neuroleptic drugs under microwave irradiation. Retrieved from [Link]

• ResearchGate. (n.d.). Isothiocyanate chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Isothiocyanic acid, p-chlorophenyl ester. Retrieved from [Link]

• National Institutes of Health. (2019). Natural Products for Drug Discovery in the 21st Century: Innovations for Novel Drug Discovery. Retrieved from [Link]

• MDPI. (2022). Synthesis and Pharmacology of Clinical Drugs Containing Isoindoline Heterocycle Core. Retrieved from [Link]

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cyclization reaction of 3-Chloropropyl isothiocyanate with amines

Application Note & Protocols

Topic: Strategic Synthesis of Perhydro-1,3-thiazin-2-imines via Cyclization of 3-Chloropropyl Isothiocyanate with Amines

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the 1,3-Thiazine Scaffold

Nitrogen and sulfur-containing heterocycles are foundational pillars in medicinal chemistry, frequently recognized as "privileged structures" due to their recurrence in a multitude of pharmaceuticals and biologically active compounds.[1] Among these, the perhydro-1,3-thiazin-2-imine core represents a valuable scaffold for drug discovery. Its unique three-dimensional structure and hydrogen bonding capabilities make it an attractive framework for designing novel therapeutic agents. Derivatives of the broader 1,3-thiazine class have shown potential as anti-inflammatory agents, highlighting their relevance in modern drug development programs.[2][3]

This application note provides a comprehensive guide to the synthesis of substituted perhydro-1,3-thiazin-2-imines through the robust and efficient cyclization reaction of 3-chloropropyl isothiocyanate with various primary and secondary amines. We will delve into the underlying reaction mechanism, provide detailed, field-proven experimental protocols, and discuss the critical parameters that ensure high-yield, reproducible synthesis.

Reaction Mechanism: A Two-Step Cascade to the Thiazine Core

The formation of the perhydro-1,3-thiazin-2-imine ring from 3-chloropropyl isothiocyanate and an amine is a sequential, two-step process that occurs in a single pot. Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting.

• Nucleophilic Addition (Thiourea Formation): The reaction initiates with the nucleophilic attack of the amine's nitrogen atom on the electrophilic carbon of the isothiocyanate group (-N=C=S).[4] This rapid addition forms a transient N,N'-disubstituted thiourea intermediate. The choice of amine (primary or secondary) dictates the substitution pattern on the final product.

• Intramolecular Cyclization (S_N2 Ring Closure): The key ring-forming step is an intramolecular nucleophilic substitution (S_N2) reaction. The sulfur atom of the thiourea intermediate, acting as a potent nucleophile, attacks the terminal carbon of the chloropropyl chain, displacing the chloride leaving group. This 6-exo-tet cyclization is thermodynamically favorable and results in the stable six-membered perhydro-1,3-thiazin-2-imine ring. The use of a polar aprotic solvent is critical as it stabilizes the charged transition state of the S_N2 reaction without solvating the nucleophile excessively.

The overall transformation is depicted below:

Caption: Reaction mechanism for thiazine synthesis.

Experimental Protocols

This section details a robust, general protocol for the synthesis of perhydro-1,3-thiazin-2-imines. The procedure is designed to be self-validating through careful monitoring and characterization.

General Experimental Workflow

The synthesis follows a logical progression from reaction setup to final product characterization.

Caption: High-level experimental workflow.

Protocol 1: Synthesis of 3-Benzyl-perhydro-1,3-thiazin-2-ylidene-benzylamine

This protocol details the reaction using benzylamine as a representative primary amine.

Materials:

• 3-Chloropropyl isothiocyanate (1.0 eq)[5][6]

• Benzylamine (2.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel (230–400 mesh) for column chromatography[7]

Equipment:

• Round-bottom flask with magnetic stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle with temperature controller

• Thin Layer Chromatography (TLC) plates and chamber[7]

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add anhydrous DMF. Dissolve benzylamine (2.1 eq) and triethylamine (1.5 eq) in the DMF with stirring.

  • Causality: An excess of the amine is used to drive the initial thiourea formation to completion. Triethylamine, a non-nucleophilic base, is essential to neutralize the hydrochloric acid (HCl) that is cogenerated during the S_N2 cyclization, preventing protonation of the amine reactants.

• Reagent Addition: Add 3-chloropropyl isothiocyanate (1.0 eq) dropwise to the stirred solution at room temperature.

  • Causality: Dropwise addition helps to control any potential exotherm from the initial, rapid thiourea formation.

• Reaction Execution: Heat the reaction mixture to 80-90 °C.

  • Causality: Thermal energy is required to overcome the activation energy barrier for the intramolecular S_N2 cyclization step.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:EtOAc eluent) until the starting isothiocyanate spot has been completely consumed (typically 4-6 hours).[7]

  • Trustworthiness: TLC is a critical self-validation step. A completed reaction is indicated by the disappearance of the limiting reagent (3-chloropropyl isothiocyanate) and the appearance of a new, typically more polar, product spot.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing ethyl acetate and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

  • Causality: The aqueous wash removes the DMF solvent, excess triethylamine, and any salts formed. NaHCO₃ ensures any residual acid is neutralized.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Combine the fractions containing the pure product and remove the solvent in vacuo.

Characterization: The final product should be characterized using standard spectroscopic methods to confirm its structure. Expected data for a perhydro-1,3-thiazin-2-imine derivative would include:

• ¹H NMR: Signals corresponding to the protons on the thiazine ring and the amine substituents. The methylene protons adjacent to the sulfur and nitrogen atoms will have characteristic chemical shifts.[8]

• ¹³C NMR: A characteristic signal for the imine carbon (C=N) typically appears in the 160-170 ppm range.[2][8]

• Mass Spectrometry (MS): The molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of the product.

• Infrared (IR) Spectroscopy: A strong C=N stretching vibration around 1600-1650 cm⁻¹.

Substrate Scope and Optimization

The described protocol is versatile and can be adapted for a range of primary and secondary amines. The following table summarizes key considerations for different amine classes.

Amine Type	Recommended Base	Solvent	Typical Reaction Time (h)	Expected Yield	Key Considerations
Primary Aliphatic	Triethylamine (TEA)	DMF, Acetonitrile	4 - 8	Good to Excellent	Reaction is generally clean and high-yielding.
Secondary Aliphatic	TEA, DBU	DMF	6 - 12	Good	Steric hindrance may slow the reaction rate, requiring longer heating or a stronger base like DBU.[9]
Primary Aromatic	K₂CO₃, TEA	DMF	8 - 16	Moderate to Good	Reduced nucleophilicity of aromatic amines requires longer reaction times or higher temperatures.
Secondary Aromatic	K₂CO₃, NaH	DMF, DMSO	12 - 24	Fair to Moderate	Significantly lower nucleophilicity and increased steric bulk present a challenge. A stronger, non-nucleophilic base like NaH may be required.

Applications in Drug Discovery and Medicinal Chemistry

The perhydro-1,3-thiazin-2-imine scaffold is more than a synthetic curiosity; it is a platform for generating novel bioactive molecules. The exocyclic imine and the ring nitrogen can be functionalized to modulate properties like solubility, lipophilicity, and target binding. This class of compounds serves as an excellent starting point for library synthesis in lead discovery campaigns. Thiazine and thiazolidine derivatives have been investigated for a wide array of biological activities, including:

• Anti-inflammatory and analgesic effects[3]

• Anticancer and antiproliferative properties[10]

• Antimicrobial and antifungal activity[3]

• Anticonvulsant and antidiabetic potential[1]

The synthetic route detailed here provides medicinal chemists with a straightforward and adaptable method to access this valuable heterocyclic system, enabling the exploration of new chemical space in the pursuit of novel therapeutics.

References

• Benchchem. Application Notes & Protocols: N,3-dimethyl-1,3-thiazolidin-2-imine as a Scaffold for Drug Design.

• Chen, C.-Y., Barve, I. J., & Sun, C.-M. (2016). One-Pot Three-Component Synthesis of 2-Imino-1,3-Thiazolines on Soluble Ionic Liquid Support. ACS Combinatorial Science, 18(10), 638–643. Available from: [Link]

• Toldy, A., et al. (2021). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. Molecules, 26(11), 3321. Available from: [Link]

• ResearchGate. Some biologically active 2-imino-1,3-thiazolines from literature and.... Available from: [Link]

• Galli, E., et al. (2020). Copper-Catalyzed One-Pot Synthesis of Thiazolidin-2-imines. The Journal of Organic Chemistry, 85(15), 9835–9848. Available from: [Link]

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• Galli, E., et al. (2020). Copper-Catalyzed One-Pot Synthesis of Thiazolidin-2-imines. ACS Publications. Available from: [Link]

• Saeed, A., et al. (2021). Identification of two novel thiazolidin-2-imines as tyrosinase inhibitors: synthesis, crystal structure, molecular docking and DFT studies. National Institutes of Health. Available from: [Link]

• Ma, J., et al. (2023). Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. Organic Letters, 25(31), 5692–5696. Available from: [Link]

• Lesyk, R., et al. (2018). Synthetic Approach to Diversified Imidazo[2,1-b][1][8]thiazines and Its Evaluation as Non-Steroidal Anti-Inflammatory Agents. Molecules, 23(11), 2745. Available from: [Link]

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• Muntean, L., Grosu, I., & Mager, S. (2002). Synthesis of Perhydro-1,3-oxazine Derivatives. ChemInform, 33(52). Available from: [Link]

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• Gheldiu, A. M., et al. (2016). Design, Synthesis and the Biological Evaluation of New 1,3-Thiazolidine-4-ones Based on the 4-Amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one Scaffold. Molecules, 21(11), 1431. Available from: [Link]

• Schrettl, S., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. Beilstein Journal of Organic Chemistry, 17, 137–147. Available from: [Link]

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Application Note: A Robust Protocol for the Synthesis of N-Substituted 1,3-Thiazinan-2-imines using 3-Chloropropyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thiazine Scaffold

The 1,3-thiazine structural motif is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] These six-membered heterocycles, containing both sulfur and nitrogen, exhibit a wide array of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Their versatile structure also makes them valuable synthetic intermediates in the journey of drug discovery.[2]

This application note presents a detailed, reliable, and scientifically-grounded protocol for the synthesis of N-substituted 1,3-thiazinan-2-imines. The described method utilizes the reaction between primary amines and 3-chloropropyl isothiocyanate. This two-step, one-pot synthesis is efficient and provides a direct route to a diverse library of thiazine derivatives, which is crucial for structure-activity relationship (SAR) studies in drug development. We will delve into the underlying mechanism, provide a step-by-step experimental guide, and offer expert insights into process optimization.

The Chemical Rationale: A Two-Step Mechanistic Pathway

The synthesis proceeds through a logical and well-established two-step sequence: (1) nucleophilic addition to form a thiourea intermediate, followed by (2) an intramolecular cyclization. Understanding this mechanism is paramount for troubleshooting and adapting the protocol for various substrates.

Step 1: Nucleophilic Addition (Thiourea Formation) The reaction initiates with the primary amine acting as a nucleophile. The lone pair of electrons on the nitrogen atom attacks the highly electrophilic carbon of the isothiocyanate group (-N=C=S). This forms a transient zwitterionic intermediate which quickly rearranges to the more stable N-(3-chloropropyl)-N'-substituted thiourea.[3] This reaction is typically fast and proceeds smoothly under mild conditions.

Step 2: Intramolecular Cyclization (Thiazine Ring Formation) The second crucial step is an intramolecular nucleophilic substitution (SN2) reaction. In the presence of a base, one of the nitrogen atoms of the thiourea intermediate is deprotonated, enhancing its nucleophilicity. This activated intermediate then attacks the terminal carbon of the chloropropyl chain, displacing the chloride ion and forming the stable six-membered 1,3-thiazinan-2-imine ring.[4] The choice of base is critical to avoid unwanted side reactions. A non-nucleophilic base is preferred to ensure it only serves as a proton acceptor.

Caption: General reaction mechanism for thiazine synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Each step includes explanations for the chosen reagents and conditions, allowing for adaptation and optimization.

Materials and Reagents

• Amines: A range of primary amines (e.g., aniline, benzylamine, p-toluidine). Must be pure and dry.

• 3-Chloropropyl isothiocyanate: (Purity >95%)

• Solvent: Anhydrous Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Base: Sodium hydride (NaH), 60% dispersion in mineral oil, or Potassium Carbonate (K₂CO₃).

• Work-up: Saturated aqueous ammonium chloride (NH₄Cl), Ethyl acetate (EtOAc), Brine.

• Purification: Silica gel (230-400 mesh), Hexanes, Ethyl acetate.

Equipment

• Round-bottom flask with a magnetic stir bar.

• Condenser and nitrogen/argon inlet.

• Magnetic stirrer with heating plate.

• Separatory funnel.

• Rotary evaporator.

• Apparatus for column chromatography.

• TLC plates (silica gel 60 F₂₅₄).

Step-by-Step Synthesis (One-Pot Procedure)

Caption: Experimental workflow for one-pot synthesis.

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add the primary amine (1.0 eq.). Dissolve it in anhydrous acetonitrile (approx. 0.2 M concentration).

  • Rationale: An inert atmosphere is crucial, especially when using a moisture-sensitive base like NaH. Anhydrous solvent prevents quenching of the base and potential side reactions. Acetonitrile is a good polar aprotic solvent for this type of reaction.

• Thiourea Formation: To the stirred solution, add 3-chloropropyl isothiocyanate (1.05 eq.) dropwise at room temperature. Allow the reaction to stir for 2-4 hours.

  • Rationale: A slight excess of the isothiocyanate ensures the complete consumption of the starting amine. The reaction is typically exothermic, so slow addition is recommended. Progress can be monitored by TLC by observing the disappearance of the amine spot.

• Cyclization: Carefully add sodium hydride (1.2 eq.) portion-wise at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and then heat to 60-80 °C. Stir for 6-12 hours, or until the thiourea intermediate is consumed (as monitored by TLC).

  • Rationale: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the thiourea, initiating the cyclization.[5] Adding it at 0 °C controls the initial exothermic reaction and hydrogen gas evolution. Heating is required to provide the activation energy for the intramolecular SN2 reaction.

• Work-up: Cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Rationale: Quenching destroys any unreacted NaH. Saturated NH₄Cl is a mild acidic quencher. Extraction with ethyl acetate moves the organic product from the aqueous phase. The brine wash removes residual water.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure N-substituted 1,3-thiazinan-2-imine.

  • Rationale: Column chromatography is a standard and effective method for purifying organic compounds of moderate polarity, separating the desired product from starting materials and non-polar byproducts (like mineral oil from the NaH dispersion).

Representative Data and Characterization

The success of the synthesis should be confirmed by standard analytical techniques. The following table provides expected data for two representative products.

Starting Amine	Product Structure	Expected Yield	Key ¹H NMR Signals (δ, ppm in CDCl₃)
Aniline	(3-phenyl-1,3-thiazinan-2-ylidene)amine	70-85%	7.20-7.50 (m, 5H, Ar-H), 3.65 (t, 2H, N-CH₂), 3.10 (t, 2H, S-CH₂), 2.15 (quint, 2H, CH₂-CH₂-CH₂)
Benzylamine	(3-benzyl-1,3-thiazinan-2-ylidene)amine	75-90%	7.25-7.40 (m, 5H, Ar-H), 4.60 (s, 2H, Ar-CH₂), 3.50 (t, 2H, N-CH₂), 2.95 (t, 2H, S-CH₂), 2.05 (quint, 2H, CH₂-CH₂-CH₂)

Note: Structures are illustrative. Actual NMR data may vary. Spectroscopic data for similar thiazine structures can be found in the literature for comparison.[6][7]

Expert Insights and Troubleshooting

• Choice of Base: While NaH is highly effective, potassium carbonate (K₂CO₃) can be used as a milder, easier-to-handle alternative, though it may require longer reaction times or higher temperatures.

• Side Reactions: If the starting amine is not fully consumed before adding the base, a competitive reaction where the amine displaces the chloride can occur, leading to dimerized byproducts. Ensure the first step is complete via TLC.

• Tautomerism: The product, a 1,3-thiazinan-2-imine, can exist in equilibrium with its 2-amino-5,6-dihydro-4H-1,3-thiazine tautomer. This can sometimes be observed in NMR spectra as broadened peaks or multiple sets of signals, depending on the solvent and substitution pattern.

• Purification Challenges: The product can be somewhat basic and may streak on silica gel. Adding a small amount of triethylamine (0.5-1%) to the chromatography eluent can improve peak shape and recovery.

Conclusion

The protocol detailed herein provides a robust and adaptable method for synthesizing N-substituted 1,3-thiazinan-2-imines from readily available primary amines and 3-chloropropyl isothiocyanate. The clear, two-step mechanism allows for rational optimization, and the one-pot procedure enhances operational efficiency. This synthetic route is a valuable tool for medicinal chemists and researchers, enabling the rapid generation of diverse thiazine libraries for biological screening and the development of novel therapeutics.

References

• Ma, J., Li, F., Wang, C., Wang, Z., Du, C., & Wang, L. (2023). Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. Organic Letters, 25, 5692-5696. Available at: [Link]

• Adimurthy, S. et al. (2021). Synthesis of thiazolidinimines/thiazinan-2-imines via three-component coupling of amines, vic-dihalides and isothiocyanates under metal-free conditions. Request PDF on ResearchGate. Available at: [Link]

• Asif, M. (2015). Chemical and Pharmacological Potential of Various Substituted Thiazine Derivatives. Natural Sciences Publishing. Available at: [Link]

• Asif, M. (2024). Electronic Features and Pharmacological Potentials of Substituted Thiazines. Science Reviews. Available at: [Link]

• El-Faham, A., et al. (2020). Chemistry of Substituted Thiazinanes and Their Derivatives. Molecules, 25(23), 5610. Available at: [Link]

• El-Faham, A., et al. (2020). Chemistry of Substituted Thiazinanes and Their Derivatives. PMC - PubMed Central. Available at: [Link]

• Chemical Communications. (2021). Intramolecular cyclization of N-aryl amides for the synthesis of 3-amino oxindoles. Royal Society of Chemistry. Available at: [Link]

• Li, Z.-Y., et al. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45, 1667-1674. Available at: [Link]

• ResearchGate. (2018). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. Available at: [Link]

• Szatmári, I., et al. (2021). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. Molecules, 26(11), 3369. Available at: [Link]

• Thube, D. R., et al. (2024). Recent Developments in the Synthesis and Biological Applications of Thiazine. S-Heterocycles, 259-281. Available at: [Link]

• Yevhen, H., et al. (2022). Synthetic Approach to Diversified Imidazo[2,1-b][8][9]thiazines and Its Evaluation as Non-Steroidal Anti-Inflammatory Agents. Molecules, 27(21), 7481. Available at: [Link]

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Mastering the Dual Reactivity of 3-Chloropropyl Isothiocyanate: A Guide to Nucleophilic Reactions and Cyclization Strategies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Building Block

3-Chloropropyl isothiocyanate (CPITC) is a bifunctional electrophile of significant interest in synthetic and medicinal chemistry. Its unique structure, featuring both a highly reactive isothiocyanate group and a terminal alkyl chloride, allows for a diverse range of chemical transformations. This dual reactivity enables its use as a versatile building block for the synthesis of a wide array of nitrogen- and sulfur-containing heterocyclic compounds, many of which are scaffolds for novel therapeutic agents. This guide provides a comprehensive overview of the experimental setup for reacting CPITC with various nucleophiles, detailing protocols for both the initial nucleophilic addition and subsequent intramolecular cyclization reactions.

Core Principles of Reactivity

The reactivity of 3-chloropropyl isothiocyanate is governed by the two distinct electrophilic sites: the carbon atom of the isothiocyanate group (-N=C=S) and the carbon atom bearing the chlorine atom.

• Isothiocyanate Group: The carbon atom of the isothiocyanate is highly electrophilic and readily undergoes nucleophilic addition with a wide range of nucleophiles, including primary and secondary amines, thiols, and alcohols. These reactions are typically fast and proceed under mild conditions.[1]

• Alkyl Chloride: The terminal propyl chloride provides a site for S(_{N})2 reactions. This allows for subsequent intramolecular or intermolecular alkylation, leading to the formation of cyclic or more complex structures.

The key to harnessing the synthetic potential of CPITC lies in controlling the chemoselectivity of nucleophilic attack. Reaction conditions such as temperature, solvent, and the nature of the base can be modulated to favor either the initial attack at the isothiocyanate or subsequent cyclization.

Reaction with Amine Nucleophiles: Synthesis of N-(3-Chloropropyl)thioureas and Tetrahydro-2H-1,3-thiazin-2-imines

The reaction of 3-chloropropyl isothiocyanate with primary and secondary amines is a robust method for the synthesis of N-substituted-N'-(3-chloropropyl)thioureas. These thiourea derivatives can then serve as precursors for the synthesis of cyclic guanidine-like structures, specifically tetrahydro-2H-1,3-thiazin-2-imines, through intramolecular cyclization.

Mechanism of Thiourea Formation and Cyclization

The reaction proceeds in two distinct steps:

• Nucleophilic Addition: The amine nitrogen attacks the electrophilic carbon of the isothiocyanate group, forming a transient zwitterionic intermediate which rapidly rearranges to the stable N,N'-disubstituted thiourea.

• Intramolecular Cyclization: In the presence of a base, the thiourea nitrogen can be deprotonated. The resulting anion then acts as an internal nucleophile, attacking the terminal carbon bearing the chlorine atom via an intramolecular S(_{N})2 reaction to form the six-membered tetrahydro-2H-1,3-thiazin-2-imine ring system.[2]

Figure 1: General workflow for the reaction of 3-chloropropyl isothiocyanate with a primary amine.

Experimental Protocols

Protocol 1: Synthesis of N-(3-Chloropropyl)-N'-phenylthiourea

This protocol is adapted from the synthesis of a structurally similar compound, N-(3-chloropropionyl)-N'-phenylthiourea.[3]

Materials:

• 3-Chloropropyl isothiocyanate (1.0 eq)

• Aniline (1.0 eq)

• Acetone (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• In a round-bottom flask, dissolve 3-chloropropyl isothiocyanate (1.0 eq) in anhydrous acetone.

• To this solution, add a solution of aniline (1.0 eq) in anhydrous acetone dropwise with stirring at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexane:ethyl acetate eluent).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol to yield N-(3-chloropropyl)-N'-phenylthiourea as a solid.

Characterization Data (Expected):

• ¹H NMR (CDCl₃, 400 MHz): Chemical shifts for the propyl chain protons are expected around δ 2.1 (m, 2H, -CH₂-), 3.6 (t, 2H, -CH₂-Cl), and 3.8 (t, 2H, -NH-CH₂-). Aromatic protons will appear in the δ 7.2-7.6 ppm region. Two broad singlets corresponding to the N-H protons will also be present.

• ¹³C NMR (CDCl₃, 100 MHz): The thiocarbonyl carbon (C=S) should appear around δ 180 ppm. The propyl chain carbons are expected at approximately δ 32 (-CH₂-), 42 (-CH₂-Cl), and 45 (-NH-CH₂-). Aromatic carbons will be in the δ 120-140 ppm range.

• Mass Spectrometry (EI): The mass spectrum should show the molecular ion peak [M]⁺ and a characteristic [M+2]⁺ peak due to the chlorine isotope.[4] Fragmentation may involve the loss of the chloropropyl side chain.

Protocol 2: Base-Mediated Cyclization to Tetrahydro-2H-1,3-thiazin-2-imine

This protocol provides a general procedure for the intramolecular cyclization of N-(3-chloropropyl)thioureas.[2][5]

Materials:

• N-(3-Chloropropyl)-N'-substituted thiourea (1.0 eq)

• Strong base (e.g., Sodium hydride (NaH), 1.1 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

• Inert atmosphere (Nitrogen or Argon)

• Round-bottom flask, magnetic stirrer

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of the N-(3-chloropropyl)-N'-substituted thiourea (1.0 eq) in anhydrous THF to the NaH suspension with vigorous stirring.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride at 0 °C.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Reaction	Nucleophile	Solvent	Base	Temperature	Product
Thiourea Formation	Primary/Secondary Amine	Acetone, DCM, THF	- (or mild base like Et₃N)	Room Temp. to Reflux	N-(3-Chloropropyl)thiourea
Cyclization	N-(3-Chloropropyl)thiourea	THF, DMF	NaH, K₂CO₃, KOH	0 °C to Room Temp.	Tetrahydro-2H-1,3-thiazin-2-imine

Reaction with Thiol and Alcohol Nucleophiles

3-Chloropropyl isothiocyanate also reacts with thiol and alcohol nucleophiles at the isothiocyanate carbon to form dithiocarbamates and thiocarbamates, respectively. The resulting products retain the chloropropyl moiety, which can be utilized for further synthetic modifications.

Protocol 3: General Procedure for Reaction with Thiols and Alcohols

Materials:

• 3-Chloropropyl isothiocyanate (1.0 eq)

• Thiol or Alcohol (1.0 eq)

• Aprotic solvent (e.g., Dichloromethane (DCM), THF)

• Base (for alcohols, e.g., triethylamine, sodium hydride)

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve 3-chloropropyl isothiocyanate (1.0 eq) in an aprotic solvent in a round-bottom flask.

• For Thiols: Add the thiol (1.0 eq) to the solution and stir at room temperature. The reaction is often spontaneous and exothermic.

• For Alcohols: Add the alcohol (1.0 eq) and a suitable base (e.g., triethylamine, 1.1 eq) to the solution. For less reactive alcohols, a stronger base like sodium hydride may be required to form the alkoxide in situ.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete as monitored by TLC.

• Work-up typically involves washing the reaction mixture with water and brine, drying the organic layer, and removing the solvent under reduced pressure.

• Purification can be achieved by column chromatography or recrystallization.

Figure 2: Reaction of CPITC with thiol or alcohol nucleophiles.

Safety and Handling

3-Chloropropyl isothiocyanate is a toxic and corrosive compound and should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazards: Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. May cause respiratory irritation.[6]

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye protection, and a face shield.[6]

• Handling: Avoid breathing fumes, mist, spray, or vapors. Wash skin thoroughly after handling.[6]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.

Conclusion

3-Chloropropyl isothiocyanate is a valuable bifunctional reagent that offers a gateway to a rich variety of heterocyclic structures. By understanding the principles of its dual reactivity and carefully controlling the reaction conditions, researchers can selectively synthesize either acyclic thiourea, dithiocarbamate, and thiocarbamate intermediates or proceed to construct more complex cyclic scaffolds. The protocols and guidelines presented herein provide a solid foundation for exploring the synthetic utility of this versatile building block in drug discovery and development.

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purification of thiazine products from 3-Chloropropyl isothiocyanate reaction

Application Note & Protocol Guide

Topic: Purification of Thiazine Products from 3-Chloropropyl Isothiocyanate Reaction

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the purification of thiazine derivatives synthesized from the reaction involving 3-chloropropyl isothiocyanate. Thiazine compounds are a significant class of heterocyclic molecules with a wide range of biological activities, making them valuable scaffolds in medicinal chemistry and drug discovery.[1][2] The synthesis, often a cyclization reaction, can yield a crude mixture containing the desired thiazine product, unreacted starting materials, and various byproducts. Achieving high purity is critical for subsequent biological assays and structural characterization. This guide details two primary purification methodologies: silica gel column chromatography and recrystallization, offering step-by-step protocols, troubleshooting advice, and methods for purity assessment.

Introduction: The Synthetic Challenge

The reaction of 3-chloropropyl isothiocyanate with a suitable nucleophile (e.g., an amine or an enolate) is a common strategy for constructing the 1,3-thiazine ring system. The isothiocyanate group provides the C-N-S core, while the chloropropyl chain facilitates intramolecular cyclization to form the six-membered ring.

While effective, this synthesis rarely yields a perfectly pure product. The crude reaction mixture typically contains:

• The target thiazine derivative

• Unreacted 3-chloropropyl isothiocyanate

• Unreacted nucleophilic starting material

• Polymerized side products

• Salts formed during the reaction

The choice of purification strategy depends fundamentally on the physical properties of the target thiazine product (solid vs. oil) and the nature of the impurities. This guide provides a logical workflow for isolating the desired compound with high purity.

General Purification Strategy

The initial step after the reaction workup is to assess the crude product. A small sample should be analyzed by Thin Layer Chromatography (TLC) to visualize the number of components and estimate the relative polarity of the target product.[3] This initial analysis dictates the most effective purification path.

Figure 1: Decision workflow for selecting the appropriate purification method.

Protocol 1: Purification by Column Chromatography

Column chromatography is the most versatile method for separating compounds with different polarities and is particularly useful when the crude product is an oil or contains multiple, similarly soluble impurities.[4][5]

Materials

• Crude thiazine product

• Silica gel (230-400 mesh)

• Glass chromatography column

• Eluent solvents: Hexane and Ethyl Acetate (HPLC grade)

• Collection vessels (test tubes or flasks)

• TLC plates (silica gel coated)

• TLC developing chamber and visualization agent (e.g., UV lamp, iodine chamber)

• Rotary evaporator

Step-by-Step Protocol

• TLC Optimization:

  • Dissolve a small amount of the crude product in a solvent like dichloromethane or ethyl acetate.

  • Spot the solution on a TLC plate.

  • Develop the plate using various ratios of hexane and ethyl acetate (e.g., 9:1, 4:1, 2:1) to find a solvent system that provides good separation and moves the target compound to a Retention Factor (Rf) of approximately 0.2-0.4.[5] This is the optimal eluent for the column.

• Column Packing (Slurry Method):

  • Prepare a slurry of silica gel in the chosen eluent (e.g., hexane:ethyl acetate 4:1).[6]

  • Pour the slurry into the column and allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent (like dichloromethane).

  • Alternatively, for less soluble products, adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to dryness.

  • Carefully add the sample solution or the dry-adsorbed silica to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, collecting the eluate in fractions.

  • Monitor the separation by spotting collected fractions onto TLC plates and visualizing the spots.

  • Combine the fractions that contain the pure thiazine product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified thiazine product.

Visualization of Chromatography Workflow

Figure 2: Workflow for purification by column chromatography.

Protocol 2: Purification by Recrystallization

Recrystallization is an excellent technique for purifying solid compounds, assuming a suitable solvent can be found in which the thiazine product has high solubility at elevated temperatures and low solubility at room or lower temperatures.[7][8]

Materials

• Crude solid thiazine product

• Various recrystallization solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask (for vacuum filtration)

• Filter paper

Step-by-Step Protocol

• Solvent Selection:

  • Place a small amount of the crude solid in a test tube.

  • Add a few drops of a potential solvent and observe solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

  • Heat the mixture. The ideal solvent will completely dissolve the compound when hot.

  • Allow the solution to cool. Abundant crystal formation upon cooling indicates a suitable solvent. Ethanol is often a good starting point for thiazine derivatives.[6][9]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the mixture on a hot plate until the solid just dissolves. Use the minimum amount of hot solvent necessary to create a saturated solution.[7]

• Decolorization (Optional):

  • If the solution is highly colored from impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.

  • Reheat the mixture to boiling for a few minutes. The charcoal will adsorb colored, high-molecular-weight impurities.[5]

  • Perform a hot filtration through fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[8]

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize the yield of crystals.[7]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Allow the crystals to dry completely under vacuum or in a desiccator to remove residual solvent.

Characterization and Purity Assessment

After purification, the identity and purity of the final thiazine product must be confirmed.

Technique	Purpose	Expected Observation for a Pure Thiazine Derivative
TLC	Purity check	A single spot with a consistent Rf value.
Melting Point	Purity and Identification	A sharp, narrow melting point range.
¹H and ¹³C NMR	Structural Elucidation	Resonances corresponding to the protons and carbons of the thiazine ring and its substituents.[10]
FT-IR Spectroscopy	Functional Group ID	Characteristic absorption bands for C-S, C-N, and other functional groups present in the molecule.[1][10]
Mass Spectrometry	Molecular Weight	A molecular ion peak corresponding to the calculated mass of the target compound.[9]

Table 1: Standard analytical techniques for the characterization of purified thiazine products.

Conclusion

The successful purification of thiazine products from the 3-chloropropyl isothiocyanate reaction is achievable through systematic application of column chromatography or recrystallization. A preliminary TLC analysis is crucial for determining the most efficient strategy. By following the detailed protocols provided, researchers can obtain highly pure thiazine compounds, enabling accurate downstream analysis and evaluation in drug development programs.

References

• Zia-ur-Rehman, M., et al. (2018). Bioactive Thiazine and Benzothiazine Derivatives: Green Synthesis Methods and Their Medicinal Importance. Molecules, 23(10), 2656. Available at: [Link]

• ResearchGate. (2025). Synthesis and Characterization of New Thiazine Compounds Derivatized From 1-(Pyrazin-2-Yl)-3-(Benzylidene) Propanone and Study of Their Biological Effectiveness. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Retrieved from [Link]

• Neuroquantology. (n.d.). Adaptable Preparation Methods and Applications of Thiazines. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 1,3-thiazine derivatives and their evaluation as potential antimycobacterial agents. Retrieved from [Link]

• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Synthesis and antimicrobial activity of thiazine derivatives. Retrieved from [Link]

• University of Technology Sydney. (n.d.). Recrystallisation. Retrieved from [Link]

• Acta Scientific. (2021). Design, Synthesis and Antimicrobial Activities Evaluation of 1, 3 Thiazine Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Open Access Pub. (n.d.). Purification Techniques. Retrieved from [Link]

• Pharmacophore. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,3-THIAZINES. Retrieved from [Link]

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• 10. researchgate.net [researchgate.net]

Application Note: Analytical Techniques for Monitoring 3-Chloropropyl Isothiocyanate Reactions

Abstract

3-Chloropropyl isothiocyanate (CPITC) is a reactive electrophile of interest in synthetic chemistry and as a potential bioconjugation agent. The isothiocyanate (-N=C=S) functional group is highly susceptible to nucleophilic attack, making the monitoring of its reactions crucial for understanding kinetics, optimizing yields, and characterizing products. This application note provides a comprehensive guide to the primary analytical techniques for monitoring reactions involving CPITC, with a focus on chromatographic and spectroscopic methods. Detailed protocols for High-Performance Liquid Chromatography (HPLC) with derivatization, Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are presented. The causality behind experimental choices, self-validating system designs, and in-depth data interpretation are emphasized to ensure technical accuracy and field-proven insights.

Introduction to 3-Chloropropyl Isothiocyanate and its Reactivity

3-Chloropropyl isothiocyanate (C4H6ClNS, MW: 135.62) is a bifunctional molecule containing both a reactive isothiocyanate group and a terminal alkyl chloride.[1][2][3][4] The electrophilic carbon of the isothiocyanate group is a prime target for nucleophiles such as primary amines and thiols.[5] These reactions, typically pH-dependent, lead to the formation of thioureas and dithiocarbamates, respectively.[5] The alkyl chloride moiety offers a secondary site for nucleophilic substitution, allowing for more complex reaction schemes.

The inherent reactivity and potential instability of isothiocyanates in various media necessitate robust analytical methods to accurately track the consumption of the starting material and the formation of products.[6][7] This guide details the application of key analytical techniques for real-time or quasi-real-time monitoring of CPITC reactions.

Chromatographic Techniques for Reaction Monitoring

Chromatography is a cornerstone for separating and quantifying components in a reaction mixture. Due to the properties of CPITC and its derivatives, both HPLC and GC-MS are highly applicable.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for analyzing isothiocyanate reactions, particularly when dealing with non-volatile products or complex biological matrices. A significant challenge in the HPLC analysis of many isothiocyanates is the lack of a strong UV chromophore, which can lead to low sensitivity.[6][8] To overcome this, pre-column derivatization is often employed to introduce a UV-active or fluorescent tag.

Principle of Derivatization for HPLC Analysis:

Isothiocyanates readily react with nucleophilic derivatizing agents to form stable adducts with enhanced detectability. Common derivatization strategies include reaction with:

• 1,2-benzenedithiol: This reaction forms a colored derivative, 1,3-benzodithiole-2-thione, which can be monitored spectrophotometrically.[6] However, this method provides information on the total isothiocyanate content rather than individual species.[9]

• N-acetyl-L-cysteine (NAC): This reagent forms dithiocarbamates with isothiocyanates, which are suitable for LC-MS analysis.[6][9][10]

• Ammonia or Amines: Reaction with ammonia or primary/secondary amines yields thiourea derivatives that often possess favorable chromatographic and UV-absorption properties.[11]

The choice of derivatization agent depends on the specific isothiocyanate and the desired analytical endpoint. For monitoring the disappearance of CPITC, a derivatization agent that reacts specifically with the isothiocyanate group is ideal.

Experimental Workflow: HPLC Monitoring

Caption: Workflow for HPLC analysis of CPITC reactions.

Protocol 2.1: HPLC Monitoring of CPITC Reaction with an Amine via Derivatization

This protocol describes the monitoring of a reaction between CPITC and a primary amine, using a secondary derivatization step with an excess of a different, easily detectable amine to quantify the remaining CPITC.

Materials:

• 3-Chloropropyl isothiocyanate (CPITC)

• Reactant amine (e.g., benzylamine)

• Derivatizing amine (e.g., aniline)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Reaction solvent (e.g., Dichloromethane, DCM)

• Quenching agent (e.g., dilute acid)

• HPLC system with UV or MS detector

• Reversed-phase C18 column (e.g., 50 x 2.1 mm, 2.6 µm)[12]

Procedure:

• Reaction Setup: Initiate the reaction between CPITC and the reactant amine in the chosen solvent at the desired temperature.

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60 minutes), withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it in a solution that stops the reaction (e.g., a mixture of ACN and water with a small amount of acid to protonate the amine).

• Derivatization: To the quenched aliquot, add a large excess of the derivatizing amine (aniline). This will react with any remaining CPITC to form a stable, UV-active thiourea derivative. Allow this reaction to proceed to completion.

• HPLC Analysis:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient could be: 0-1 min 5% B, 1-5 min ramp to 95% B, hold at 95% B for 2 min, then re-equilibrate at 5% B.[12]

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Detection: Monitor at a wavelength appropriate for the aniline-CPITC derivative (e.g., 240-250 nm) or use a mass spectrometer in selected ion monitoring (SIM) or selected reaction monitoring (SRM) mode.

• Data Analysis: Integrate the peak corresponding to the aniline-CPITC derivative. The decrease in the area of this peak over time is proportional to the consumption of CPITC in the primary reaction.

Rationale for Methodological Choices:

• Quenching: Rapidly stopping the reaction at each time point is critical for accurate kinetic analysis.

• Excess Derivatizing Agent: Using a large excess ensures that all unreacted CPITC is converted to the derivative for accurate quantification.

• Reversed-Phase Chromatography: A C18 column is a versatile choice for separating the relatively nonpolar reactants and products.[12]

• Acidified Mobile Phase: The addition of formic acid can improve peak shape for amine-containing compounds and is compatible with mass spectrometry.[12]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for analyzing volatile and semi-volatile compounds like CPITC. It offers high resolution and sensitive detection, and the mass spectrometer provides structural information for peak identification.[13][14]

Principle of GC-MS Analysis:

In GC-MS, the sample is vaporized and separated based on boiling point and polarity in a capillary column. The separated components then enter a mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a fingerprint of the molecule, allowing for its identification.

Protocol 2.2: GC-MS Monitoring of CPITC Reactions

This protocol is suitable for monitoring reactions where the reactants and products are sufficiently volatile and thermally stable.

Materials:

• GC-MS system with a suitable capillary column (e.g., HP-5MS)[13]

• Reaction mixture aliquots

• Solvent for dilution (e.g., Dichloromethane)

• Internal standard (optional, for improved quantification)

Procedure:

• Reaction Sampling: At specified time points, withdraw an aliquot of the reaction mixture.

• Sample Preparation: Dilute the aliquot in a suitable solvent. If using an internal standard, add it at this stage.

• GC-MS Analysis:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)[13]

  • Oven Program: Start at a low temperature (e.g., 60 °C) and ramp to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).[13]

  • MS Detector: Operate in full scan mode to identify all components or in SIM mode for targeted quantification of CPITC and expected products.

• Data Analysis: Identify the peaks for CPITC and its reaction products based on their retention times and mass spectra. Quantify the components by integrating the peak areas.

Rationale for Methodological Choices:

• HP-5MS Column: This is a common, robust column suitable for a wide range of semi-volatile organic compounds.[13]

• Temperature Programming: A temperature ramp allows for the separation of compounds with a range of boiling points.[13]

• Mass Spectrometric Detection: Provides definitive identification of reaction components, which is crucial for mechanistic studies.

Spectroscopic Techniques for In-Situ Monitoring

Spectroscopic techniques, particularly NMR, offer the advantage of monitoring reactions in real-time without the need for sampling and quenching.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-invasive technique for monitoring chemical reactions.[15] It provides detailed structural information about all NMR-active nuclei in the sample, allowing for the simultaneous tracking of reactants, intermediates, and products.

Principle of NMR for Reaction Monitoring:

The chemical shift of a nucleus in an NMR spectrum is highly sensitive to its chemical environment. As a reaction proceeds, the signals corresponding to the reactants will decrease in intensity, while signals for the products will appear and increase. By integrating the signals, the relative concentrations of the species in the reaction mixture can be determined over time.

A notable feature in the ¹³C NMR spectrum of isothiocyanates is the often broad or "silent" signal of the isothiocyanate carbon.[16][17] This is due to the structural flexibility and exchange dynamics of the -N=C=S group.[16][17] Therefore, monitoring changes in the chemical shifts of adjacent carbons and protons is often more practical.

Logical Flow: NMR Reaction Monitoring

Caption: Logical steps for in-situ NMR reaction monitoring.

Protocol 3.1: ¹H NMR Monitoring of a CPITC Reaction

Materials:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆) compatible with the reaction

• CPITC and reactant

Procedure:

• Sample Preparation: In an NMR tube, dissolve CPITC and the reactant in the deuterated solvent.

• Initial Spectrum: Acquire a ¹H NMR spectrum before initiating the reaction to serve as the t=0 reference.

• Reaction Initiation: Initiate the reaction (e.g., by placing the NMR tube in the pre-heated spectrometer probe).

• Time-Course Acquisition: Acquire a series of ¹H NMR spectra at regular intervals.

• Data Processing: Process the spectra (Fourier transform, phase correction, baseline correction).

• Data Analysis:

  • Identify characteristic proton signals for CPITC (e.g., the methylene protons adjacent to the chlorine and the isothiocyanate group) and the product(s).

  • Integrate the signals of interest.

  • Normalize the integrals to a stable internal standard or a signal from a non-reacting part of a molecule.

  • Plot the normalized integral values versus time to obtain kinetic profiles.

Rationale for Methodological Choices:

• ¹H NMR: Proton NMR is generally more sensitive and requires shorter acquisition times than ¹³C NMR, making it more suitable for monitoring reaction kinetics.[15]

• Deuterated Solvents: These are necessary to avoid large solvent signals that would obscure the analyte signals.

• In-Situ Monitoring: This approach eliminates the need for quenching and potential workup artifacts, providing a more accurate representation of the reaction progress.[15]

Comparison of Analytical Techniques

Technique	Principle	Advantages	Disadvantages	Best For
HPLC with Derivatization	Chromatographic separation of derivatized analytes	High sensitivity for compounds lacking chromophores, applicable to complex matrices.[9][10]	Indirect analysis, derivatization can be time-consuming and introduce errors.[6][12]	Quantifying low concentrations of CPITC in complex mixtures.
GC-MS	Separation of volatile compounds by boiling point, with mass-based identification	High resolution, provides structural information, good for volatile and semi-volatile compounds.[13][14]	Not suitable for non-volatile or thermally labile compounds.	Identifying and quantifying volatile reactants and products.
NMR Spectroscopy	In-situ monitoring of changes in the chemical environment of nuclei	Non-invasive, provides detailed structural information on all components, real-time monitoring.[15]	Lower sensitivity compared to chromatographic methods, potential for signal overlap in complex mixtures.	Mechanistic studies and kinetic analysis in well-defined systems.

Conclusion

The selection of an appropriate analytical technique for monitoring 3-chloropropyl isothiocyanate reactions depends on the specific goals of the study, the nature of the reactants and products, and the complexity of the reaction matrix. For quantitative analysis of trace amounts, HPLC with derivatization is a powerful approach. GC-MS is ideal for the analysis of volatile reaction components, providing both separation and structural confirmation. For detailed mechanistic and kinetic investigations, in-situ NMR spectroscopy offers unparalleled insight into the dynamic changes occurring in the reaction vessel. By understanding the principles and applying the protocols outlined in this application note, researchers can effectively monitor CPITC reactions, leading to a deeper understanding of their behavior and facilitating the development of novel applications.

References

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• Andini, S., et al. (2013). Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 61(49), 11956-11965. Available from: [Link]

• Pilipczuk, T., Kusz, A., & Ciesielski, W. (2017). Simultaneous determination of individual isothiocyanates in plant samples by HPLC-DAD-MS following SPE and derivatization with N-acetyl-L-cysteine. Food Chemistry, 214, 587-596. Available from: [Link]

• Kyriakoudi, A., & Tsimidou, M.Z. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Molecules, 26(16), 4886. Available from: [Link]

• Huber, K., et al. (2023). Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry, 415, 4359-4375. Available from: [Link]

• Wilson, M., et al. (2016). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC. Food Chemistry, 196, 859-865. Available from: [Link]

• Glaser, R., et al. (2015). Near-silence of isothiocyanate carbon in (13)C NMR spectra: a case study of allyl isothiocyanate. The Journal of Organic Chemistry, 80(10), 5184-5194. Available from: [Link]

• Glaser, R., et al. (2015). Near-Silence of Isothiocyanate Carbon in 13C NMR Spectra: A Case Study of Allyl Isothiocyanate. The Journal of Organic Chemistry, 80(10), 5184-5194. Available from: [Link]

• Kumar, A., & Sabbioni, G. (2010). New biomarkers for monitoring the levels of isothiocyanates in humans. Chemical Research in Toxicology, 23(4), 756-765. Available from: [Link]

• Psurski, M., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. Molecules, 26(11), 3379. Available from: [Link]

• Jiao, Y., et al. (2014). Isothiocyanate metabolism, distribution, and interconversion in mice following consumption of thermally processed broccoli sprouts or purified sulforaphane. Molecular Nutrition & Food Research, 58(7), 1454-1463. Available from: [Link]

• Martin, G.J., et al. (1982). A comparative multinuclear 1H, 13C, and 15N magnetic resonance study of organic thiocyanates and isothiocyanates. Journal of the Chemical Society, Perkin Transactions 2, (8), 1007-1011. Available from: [Link]

• Aslan, A., & Barnes, R.M. (2007). Gas phase reaction of selected isothiocyanates with OH radicals using a smog chamber-mass analyzer system. Atmospheric Environment, 41(25), 5225-5234. Available from: [Link]

• Kyriakoudi, A., & Tsimidou, M.Z. (2021). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Molecules, 26(16), 4886. Available from: [Link]

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3-Chloropropyl Isothiocyanate: A Versatile Heterobifunctional Linker for Chemical Biology and Drug Development

Introduction: The Critical Role of Linkers in Bioconjugation

In the landscape of chemical biology and targeted therapeutics, the covalent attachment of molecules to proteins, antibodies, and peptides is a fundamental technology.[1] This process, known as bioconjugation, is the cornerstone of creating sophisticated tools for research and medicine, including antibody-drug conjugates (ADCs), fluorescently labeled proteins for imaging, and surface-immobilized enzymes. The success of these constructs hinges on the properties of the linker molecule that bridges the biomolecule and the payload. An ideal linker offers high selectivity, rapid and efficient reaction kinetics under biocompatible conditions, and a stable covalent bond.[1][2]

3-Chloropropyl isothiocyanate (3-CPITC) has emerged as a valuable tool in the bioconjugation toolkit. It is a heterobifunctional linker, meaning it possesses two different reactive groups that can be addressed in a sequential manner. This allows for the controlled, stepwise assembly of complex bioconjugates. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of 3-chloropropyl isothiocyanate as a linker. We will delve into the underlying chemical principles, provide field-proven protocols, and offer insights into the causality behind experimental choices to ensure robust and reproducible results.

Chemical Properties and Reaction Mechanisms

3-Chloropropyl isothiocyanate is a small organic molecule with the chemical formula C4H6ClNS and a molecular weight of 135.62 g/mol .[3] Its utility as a linker stems from its two distinct reactive functionalities: an isothiocyanate group (-N=C=S) and a chloropropyl group (-CH2CH2CH2Cl).

The Isothiocyanate Group: Reactivity with Amines and Thiols

The isothiocyanate group is an electrophilic moiety that readily reacts with nucleophilic groups on proteins, primarily the primary amines of lysine residues and the N-terminus, as well as the thiol groups of cysteine residues.[4] The selectivity of this reaction is highly dependent on the pH of the reaction buffer.[5]

• Reaction with Amines (Thiourea Bond Formation): The reaction with primary amines is favored at an alkaline pH, typically between 8.5 and 9.5.[5] Under these conditions, the amine groups are deprotonated and thus more nucleophilic, leading to the formation of a stable thiourea linkage.[6]

• Reaction with Thiols (Dithiocarbamate Bond Formation): The reaction with thiols is more efficient at a neutral to slightly basic pH, in the range of 6.5 to 8.0.[5]

This pH-dependent reactivity allows for a degree of control over which residues are targeted for conjugation. For random conjugation to a protein with multiple available lysines and cysteines, careful pH optimization is crucial.

The Chloropropyl Group: A Second Point of Attachment

The chloropropyl group provides a second, less reactive electrophilic site that can be exploited for a subsequent conjugation step. This alkyl chloride can react with nucleophiles, such as thiols, in a second reaction, allowing for the creation of more complex architectures, such as linking two different proteins or attaching a payload after the initial protein conjugation.

Experimental Protocols

The following protocols are provided as a guide and should be optimized for each specific application.

Protocol 1: One-Step Conjugation to Primary Amines

This protocol describes the conjugation of a molecule containing a primary amine to a protein using the isothiocyanate functionality of 3-CPITC.

Materials:

• Protein to be conjugated (e.g., antibody, enzyme)

• 3-Chloropropyl isothiocyanate (3-CPITC)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Conjugation Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Protein Preparation:

  • Dialyze the protein against the Conjugation Buffer to remove any interfering substances and to adjust the pH.

  • Determine the protein concentration accurately. The optimal concentration is typically between 2-10 mg/mL.[7]

• 3-CPITC Stock Solution Preparation:

  • Immediately before use, prepare a stock solution of 3-CPITC in anhydrous DMSO or DMF. The concentration will depend on the desired molar excess of the linker to the protein.

• Conjugation Reaction:

  • Slowly add the desired molar excess of the 3-CPITC stock solution to the protein solution while gently stirring. A typical starting point is a 10- to 20-fold molar excess of the linker.

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to quench any unreacted isothiocyanate groups.

  • Incubate for 1 hour at room temperature.

• Purification:

  • Remove unreacted linker and other small molecules by size-exclusion chromatography (SEC) or tangential flow filtration (TFF).[]

  • Monitor the purification process by measuring the absorbance at 280 nm (for the protein) and, if applicable, the absorbance of the conjugated molecule.

Protocol 2: Two-Step Heterobifunctional Conjugation

This protocol outlines a two-step process where a thiol-containing molecule is first reacted with 3-CPITC, and the resulting intermediate is then conjugated to a protein's primary amines.

Step 1: Reaction of 3-CPITC with a Thiol-Containing Molecule

Materials:

• Thiol-containing molecule of interest

• 3-Chloropropyl isothiocyanate (3-CPITC)

• Reaction Buffer: 50 mM phosphate buffer with 5 mM EDTA, pH 7.5

• Organic solvent (e.g., acetonitrile)

Procedure:

• Dissolve the thiol-containing molecule in the Reaction Buffer.

• Add a slight molar excess of 3-CPITC dissolved in a minimal amount of an organic solvent.

• Incubate the reaction for 1-2 hours at room temperature.

• Monitor the reaction progress by an appropriate analytical method (e.g., HPLC, LC-MS).

• Purify the resulting chloropropyl-functionalized intermediate, for example, by reverse-phase HPLC.

Step 2: Conjugation of the Intermediate to a Protein

Materials:

• Purified chloropropyl-functionalized intermediate from Step 1

• Protein to be conjugated

• Conjugation Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0

• Purification column

Procedure:

• Follow the protein preparation steps as described in Protocol 1.

• Dissolve the purified intermediate in an appropriate solvent.

• Add the desired molar excess of the intermediate to the protein solution.

• Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C. The reaction of the chloropropyl group is generally slower than the isothiocyanate reaction.

• Purify the final bioconjugate using size-exclusion chromatography or another suitable method.

Data Presentation and Characterization

The successful synthesis of a bioconjugate requires thorough characterization. Key parameters to assess include the degree of labeling (DOL) or drug-to-antibody ratio (DAR), the presence of aggregates, and the retention of biological activity.

Analytical Technique	Parameter Measured	Typical Application
UV-Vis Spectroscopy	Degree of Labeling (DOL) / Drug-to-Antibody Ratio (DAR)	Quantifying the number of molecules conjugated per protein.
Size-Exclusion Chromatography (SEC)	Aggregation and Purity	Assessing the presence of high molecular weight species.
Hydrophobic Interaction Chromatography (HIC)	Drug-to-Antibody Ratio (DAR) Distribution	Separating species with different numbers of conjugated molecules.[9]
Mass Spectrometry (MS)	Molecular Weight Confirmation and Site of Conjugation	Verifying the mass of the conjugate and identifying modified residues.
Functional Assays (e.g., ELISA, cell-based assays)	Biological Activity	Ensuring the protein retains its function after conjugation.

Visualization of Workflows

One-Step Conjugation Workflow

Caption: Workflow for one-step conjugation using 3-CPITC.

Two-Step Conjugation Workflow

Caption: Workflow for two-step heterobifunctional conjugation.

Expert Insights and Troubleshooting

• pH is Paramount: The pH of the conjugation reaction is the most critical parameter for controlling the selectivity of the isothiocyanate group.[5] Always ensure the pH of your protein solution is within the optimal range for the desired reaction before adding the linker.

• Solvent Considerations: 3-CPITC is moisture-sensitive and should be dissolved in an anhydrous organic solvent like DMSO or DMF immediately before use.[10] The addition of organic solvent to the aqueous protein solution should be done slowly and with gentle mixing to avoid protein precipitation.

• Molar Excess: The optimal molar excess of 3-CPITC will vary depending on the protein and the desired degree of labeling. It is recommended to perform small-scale optimization experiments with varying molar ratios to determine the ideal conditions for your specific application.

• Protein Concentration: A higher protein concentration (2-10 mg/mL) generally leads to more efficient conjugation.[7] If your protein is at a lower concentration, consider concentrating it before the reaction.

• Stability of the Thiourea Linkage: The thiourea bond formed from the reaction of an isothiocyanate with a primary amine is generally considered stable under physiological conditions.[6] However, it can be susceptible to cleavage under harsh conditions, such as concentrated ammonia.[11]

Conclusion

3-Chloropropyl isothiocyanate is a versatile and valuable heterobifunctional linker for a wide range of applications in chemical biology and drug development. Its pH-dependent reactivity and dual functionalities allow for both simple one-step conjugations and more complex, multi-step syntheses. By understanding the underlying chemical principles and carefully controlling the reaction conditions, researchers can leverage the power of 3-CPITC to create well-defined and functional bioconjugates for their specific needs. The protocols and insights provided in this application note serve as a comprehensive guide to facilitate the successful implementation of this powerful chemical tool.

References

• Velıšek, J. (1995). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry, 48(4), 1345-1350. [Link]

• Velıšek, J., & Cejpek, K. (2000). Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. SciSpace. [Link]

• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. [Link]

• Matsuda, Y., & Ohtake, H. (2021). Current approaches for the purification of antibody-drug conjugates. Journal of separation science, 44(18), 3435–3443. [Link]

• Wang, F., et al. (2024). Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates. Analytical Methods, 16(20), 2873-2880. [Link]

• Matsuda, Y., & Ohtake, H. (2021). Current approaches for the purification of antibody-drug conjugates. ResearchGate. [Link]

• The, T. H., & Feltkamp, T. E. (1970). Conjugation of fluorescein isothiocyanate to antibodies: I. Experiments on the conditions of conjugation. Immunology, 18(6), 865–873. [Link]

• Rauf, A., et al. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Molecules, 29(11), 2589. [Link]

• Matsuda, Y., & Ohtake, H. (2021). Current approaches for purification of antibody-drug conjugates. Semantic Scholar. [Link]

• Park, B., et al. (2021). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. RSC Chemical Biology, 2(5), 1335-1355. [Link]

• Petri, L., et al. (2020). Cysteine specific bioconjugation with benzyl isothiocyanates. RSC Advances, 10(25), 14811-14818. [Link]

• TdB Labs. (n.d.). FITC Labeling and Conjugation. [Link]

• Calcagno, J. V., Sweeney, M. J., & Oels, H. C. (1966). Rapid Batch Method for the Preparation of Fluorescein Isothiocyanate-Conjugated Antibody. Journal of bacteriology, 92(2), 366–369. [Link]

• Oleiwi, A. Q., Al-Jeilawi, O. H. R., & Dayl, S. A. (2023). Synthesis, Characterization of Some Thiourea Derivatives Based on 4-Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Iraqi Journal of Science, 111-122. [Link]

• Oleiwi, A. Q., Al-Jeilawi, O. H. R., & Dayl, S. A. (2023). Synthesis, Characterization of Some Thiourea Derivatives Based on 4-Methoxybenzoyl Chloride as Antioxidants and Study of Molecular Docking. Iraqi Journal of Science, 111-122. [Link]

• Burke, T. R. Jr., et al. (2015). Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. mAbs, 7(1), 155–163. [Link]

• University of California, Berkeley. (n.d.). FITC conjugation of Antibodies. [Link]

• DergiPark. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. [Link]

• Let's Talk Academy. (2025). Phenyl Isothiocyanate Reaction with Amino-Terminal Residues. [Link]

• ResearchGate. (n.d.). Synthesis of porphyrin glycoconjugates bearing thiourea, thiocarbamate and carbamate connecting groups: Influence of the linker on chemical and photophysical properties. [Link]

• Ferreira, C. L., et al. (2016). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. Bioconjugate chemistry, 27(3), 633–644. [Link]

• Springer, T. (1982). Conjugation of Protein to FITC. [Link]

• Zimmerman, E. S., et al. (2014). A Single Reactive Noncanonical Amino Acid is Able to Dramatically Stabilize Protein Structure. Journal of the American Chemical Society, 136(2), 839–844. [Link]

• Matos, M. J., et al. (2014). Chemo- and Regioselective Lysine Modification on Native Proteins. Journal of the American Chemical Society, 136(49), 17086–17093. [Link]

• Hanske, J., et al. (2012). Characterization of products from the reaction of glucosinolate-derived isothiocyanates with cysteine and lysine derivatives formed in either model systems or broccoli sprouts. Journal of agricultural and food chemistry, 60(31), 7735–7742. [Link]

• Mcknight, T. R., et al. (2011). CHEMICAL RE-ENGINEERING OF CHLOROTOXIN IMPROVES BIOCONJUGATION PROPERTIES FOR TUMOR IMAGING AND TARGETED THERAPY. Advanced drug delivery reviews, 63(1-2), 10.1016/j.addr.2010.09.006. [Link]

• ResearchGate. (n.d.). Reactivity of the isothiocyanate group with cysteine and lysine. [Link]

• ResearchGate. (n.d.). The advantages and disadvantages of major site-specific conjugation methods for payloads other than synthetic cytotoxins. [Link]

• Roy, S., & Singleton, D. G. (2023). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. International journal of molecular sciences, 24(17), 13328. [Link]

• Gober, I. N., Sharan, R., & Villain, M. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. Journal of peptide science : an official publication of the European Peptide Society, 29(10), e3495. [Link]

• Singh, R., et al. (2023). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Current drug delivery, 20(12), 1639–1655. [Link]

• ResearchGate. (n.d.). Bioconjugation reactions for covalent coupling of proteins to gold surfaces. [Link]

• Am Ende, C. W., et al. (2022). Context-Dependence of the Reactivity of Cysteine and Lysine Residues. Chembiochem : a European journal of chemical biology, 23(14), e202200216. [Link]

• Al-Halifa, S., et al. (2021). Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines. Vaccines, 9(6), 604. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. timothyspringer.org [timothyspringer.org]
• 9. Impact of drug-linker on method selection for analytical characterization and purification of antibody–drug conjugates - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. FITC Labeling and Conjugation - TdB Labs [tdblabs.se]

Technical Notes & Optimization

Technical Support Center: Reactions of 3-Chloropropyl Isothiocyanate with Primary Amines

Welcome to the technical support center for navigating the complexities of reacting 3-chloropropyl isothiocyanate with primary amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, mechanistic insights, and practical solutions to common challenges encountered during this synthesis.

I. Overview of the Core Reaction: Synthesis of N-(3-chloropropyl) Thioureas

The primary reaction between 3-chloropropyl isothiocyanate and a primary amine is a nucleophilic addition that yields an N-(3-chloropropyl)-N'-substituted thiourea. This reaction is valued for its efficiency and the versatility of the resulting thiourea products, which are key intermediates in the synthesis of various heterocyclic compounds.[1] The fundamental mechanism involves the lone pair of electrons on the primary amine's nitrogen atom attacking the electrophilic carbon of the isothiocyanate group.[1] This forms a transient zwitterionic intermediate that quickly undergoes proton transfer to yield the stable thiourea product.

However, the presence of a reactive alkyl chloride within the same molecule introduces the potential for subsequent intramolecular reactions, which are the primary source of side products in this synthesis.

Visualizing the Core Reaction

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

FAQ 1: Low Yield of the Desired N-(3-chloropropyl) Thiourea

Question: I am observing a low yield of my target N-(3-chloropropyl) thiourea. What are the likely causes and how can I improve it?

Answer: Low yields can stem from several factors, ranging from reactant stability to competing side reactions. Here’s a breakdown of potential causes and their solutions:

Potential Cause	Recommended Solution	Expected Outcome
Degradation of 3-Chloropropyl Isothiocyanate	Use freshly prepared or purified isothiocyanate. Store it in a cool, dark, and dry environment.	Improved yield and reduction of byproducts from isothiocyanate decomposition.[2]
Low Nucleophilicity of the Primary Amine	For less reactive amines (e.g., aromatic amines), consider adding a non-nucleophilic base like triethylamine (TEA) to deprotonate the amine, increasing its nucleophilicity.[3] Alternatively, gentle heating may be required.	Enhanced reaction rate and higher conversion to the desired product.
Steric Hindrance	If either the amine or isothiocyanate is sterically bulky, increase the reaction temperature or prolong the reaction time. Microwave irradiation can also be effective in overcoming steric barriers.[2]	Increased conversion to the desired thiourea.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction has stalled, consider the points above or adding a slight excess (1.1 equivalents) of the more stable reactant.	Drive the reaction to completion.

FAQ 2: Identification of an Unexpected Side Product with a Mass Corresponding to the Cyclized Product

Question: My mass spectrometry analysis shows a significant peak with a mass corresponding to the loss of HCl from my expected product. What is this compound?

Answer: This is a very common issue and points to the formation of a cyclized side product, specifically a 2-(substituted-imino)-1,3-thiazinane . This occurs via an intramolecular nucleophilic substitution reaction.

Mechanism of Side Reaction: Intramolecular Cyclization

The initially formed N-(3-chloropropyl)-N'-R-thiourea can undergo an intramolecular S-alkylation. The sulfur atom of the thiourea acts as a nucleophile and attacks the electrophilic carbon bearing the chlorine atom, displacing the chloride ion and forming a six-membered ring.

Visualizing the Side Reaction

Factors Influencing Cyclization:

• Temperature: Higher temperatures promote this intramolecular cyclization. The initial addition of the amine to the isothiocyanate is often exothermic; if not controlled, the resulting increase in temperature can favor the cyclization.

• Base: The presence of a base (either an excess of the primary amine or an added base like triethylamine) can facilitate the deprotonation of the thiourea, increasing the nucleophilicity of the sulfur and accelerating the rate of cyclization.

• Solvent: Polar aprotic solvents can stabilize the transition state of the intramolecular substitution, potentially increasing the rate of cyclization.

FAQ 3: How can I minimize the formation of the 2-imino-1,3-thiazinane byproduct?

Question: I've confirmed the presence of the cyclized byproduct. What steps can I take to suppress its formation and maximize the yield of the linear thiourea?

Answer: Minimizing this side reaction requires careful control of the reaction conditions.

Parameter	Recommendation	Rationale
Temperature Control	Perform the reaction at a low temperature, typically 0°C to room temperature. Add the isothiocyanate dropwise to the amine solution to dissipate any heat generated.	Lower temperatures disfavor the higher activation energy pathway of the intramolecular cyclization.
Stoichiometry	Use a slight excess (1.0-1.1 equivalents) of the primary amine. Avoid a large excess.	While a slight excess can ensure full consumption of the isothiocyanate, a large excess of amine (which is basic) can promote cyclization.
Order of Addition	Always add the 3-chloropropyl isothiocyanate to the solution of the primary amine.	This ensures that the isothiocyanate is immediately consumed by the amine, minimizing its concentration and the time available for the thiourea product to be in a basic environment that promotes cyclization.
Solvent Choice	Use a non-polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[2]	These solvents are less likely to promote the formation of the charged intermediate in the intramolecular cyclization.
Reaction Time	Monitor the reaction closely by TLC. Once the starting materials are consumed, work up the reaction promptly.	Prolonged reaction times, especially at elevated temperatures, will increase the amount of the cyclized byproduct.

Experimental Protocol for Minimizing Side Reactions

This protocol is designed to favor the formation of the desired N-(3-chloropropyl) thiourea.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Isothiocyanate: Add 3-chloropropyl isothiocyanate (1.0-1.05 equivalents) dropwise to the cooled amine solution over 15-30 minutes with stirring.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by TLC until the limiting reagent is consumed.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel to separate the desired linear thiourea from the more polar cyclized byproduct.

III. Summary of Potential Products

Compound	Structure	Formation Pathway	Notes
N-(3-chloropropyl)-N'-R-thiourea	Cl-(CH2)3-NH-C(=S)-NH-R	Desired nucleophilic addition	The target product.
2-(R-imino)-1,3-thiazinane	Cyclic structure	Intramolecular S-alkylation	The most common side product, favored by heat and base.

IV. References

• BenchChem. (2025). Troubleshooting common side reactions in thiourea synthesis. BenchChem Technical Support.

• BenchChem. (2025). Technical Support Center: Optimizing Thiourea Synthesis. BenchChem Technical Support.

• Organic Chemistry Portal. Thiourea synthesis by thioacylation. [Link]

• BenchChem. (2025). Reaction mechanism of acetyl isothiocyanate with primary amines. BenchChem Technical Support.

• Reddit. (2024). How anyone have experience with reacting amines with phenyl isothiocyanate?. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]

Technical Support Center: Hydrolysis of 3-Chloropropyl Isothiocyanate Under Acidic Conditions

Welcome to the technical support center for the acid-catalyzed hydrolysis of 3-chloropropyl isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this reaction in their work. Here, we will delve into the mechanistic nuances, provide practical troubleshooting advice, and answer frequently asked questions to ensure the success and reproducibility of your experiments. Our approach is grounded in established chemical principles and field-proven insights to help you navigate the complexities of this chemical transformation.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the acidic hydrolysis of 3-chloropropyl isothiocyanate. Each problem is followed by a systematic approach to identify the cause and implement a solution.

Issue 1: Incomplete Reaction or Low Yield of 3-Chloropropylamine

Symptoms:

• Significant amount of starting material (3-chloropropyl isothiocyanate) remains after the expected reaction time.

• The yield of the desired product, 3-chloropropylamine, is lower than anticipated.

Possible Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps & Recommendations
Insufficient Acid Concentration or Inappropriate Acid Choice	The hydrolysis of isothiocyanates in acidic media is promoted by the acid.[1] The reaction rate is dependent on the acid concentration.	1. Verify Acid Concentration: Ensure the molarity of the acid solution (e.g., HCl, H₂SO₄) is accurate. For challenging hydrolyses, stronger acids like perchloric acid have been shown to be effective.[1] 2. Incremental Increase: If the reaction is sluggish, consider a stepwise increase in the acid concentration, monitoring the reaction progress at each stage.
Low Reaction Temperature	Like most chemical reactions, the rate of hydrolysis is temperature-dependent. Insufficient thermal energy can lead to a slow or stalled reaction.	1. Optimize Temperature: Gradually increase the reaction temperature. A common starting point is 50 °C.[1] Monitor for any potential side product formation at higher temperatures. 2. Refluxing: For very slow reactions, refluxing the mixture may be necessary to provide sufficient energy for the reaction to proceed to completion.
Poor Solubility of the Isothiocyanate	3-Chloropropyl isothiocyanate has limited solubility in purely aqueous acidic solutions, which can limit the reaction rate.	1. Co-solvent System: Introduce a water-miscible organic co-solvent (e.g., ethanol, dioxane) to improve the solubility of the starting material. 2. Phase-Transfer Catalyst: In a biphasic system, a phase-transfer catalyst can facilitate the reaction between the aqueous acid and the organic isothiocyanate.

Issue 2: Formation of Unexpected Byproducts

Symptoms:

• Presence of unidentified peaks in analytical data (e.g., GC-MS, LC-MS, NMR).

• Isolation of substances other than the expected 3-chloropropylamine.

Possible Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps & Recommendations
Nitrile Formation	Under certain acidic conditions, the hydrolysis of isothiocyanates can lead to the formation of nitriles as a side product.[2]	1. pH Control: Carefully control the pH of the reaction mixture. Nitrile formation is more prevalent at lower pH values. 2. Temperature Management: Avoid excessively high temperatures, which can favor elimination reactions leading to nitriles.
Polymerization or Degradation	Isothiocyanates can be unstable under harsh conditions (high temperature, very strong acid), leading to polymerization or decomposition.	1. Milder Conditions: Attempt the reaction under milder conditions (lower temperature, slightly higher pH). 2. Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent further degradation of the product.
Reaction with the Chloride Ion	The presence of a chloride ion on the propyl chain introduces the possibility of intramolecular or intermolecular reactions.	1. Non-nucleophilic Acid: Consider using a non-nucleophilic acid, such as sulfuric acid or perchloric acid, instead of hydrochloric acid to minimize competing reactions involving the chloride ion.

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the acidic hydrolysis of 3-chloropropyl isothiocyanate.

Q1: What is the expected mechanism for the acidic hydrolysis of 3-chloropropyl isothiocyanate?

A1: The acid-catalyzed hydrolysis of isothiocyanates generally proceeds through a mechanism involving the initial protonation of the nitrogen atom. This is followed by the nucleophilic attack of a water molecule on the electrophilic carbon of the isothiocyanate group. This leads to the formation of an unstable thiocarbamic acid intermediate, which then rapidly decomposes to the corresponding primary amine (in this case, 3-chloropropylamine), carbon dioxide, and hydrogen sulfide.[1]

Q2: How can I monitor the progress of the reaction?

A2: Several analytical techniques can be employed to monitor the reaction:

• Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively track the disappearance of the starting material and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides quantitative information on the concentration of the volatile starting material and product.[3]

• High-Performance Liquid Chromatography (HPLC): Can be used to quantify both the starting material and the product. Derivatization of the isothiocyanate may be necessary for better detection.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information and quantification of the components in the reaction mixture.

Q3: What are the safety precautions I should take when working with 3-chloropropyl isothiocyanate and strong acids?

A3: Both 3-chloropropyl isothiocyanate and strong acids are hazardous materials.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: Conduct the reaction in a well-ventilated fume hood to avoid inhaling vapors. 3-chloropropyl isothiocyanate is toxic if inhaled and may cause respiratory irritation.

• Handling: Avoid contact with skin and eyes as 3-chloropropyl isothiocyanate can cause severe skin burns and eye damage. Strong acids are corrosive and can cause severe burns.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

Q4: Can I use other acids besides hydrochloric acid for this hydrolysis?

A4: Yes, other strong acids such as sulfuric acid (H₂SO₄) or perchloric acid (HClO₄) can be used.[1] The choice of acid can influence the reaction rate and the profile of side products. For instance, using a non-nucleophilic acid like sulfuric acid may prevent side reactions involving the chloride counter-ion.

Q5: What is the typical work-up procedure for this reaction?

A5: A general work-up procedure involves:

• Neutralization: After the reaction is complete, cool the mixture and carefully neutralize the excess acid with a base (e.g., sodium hydroxide, sodium bicarbonate) to a neutral or slightly basic pH. This should be done in an ice bath to control the exothermic reaction.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane, ethyl acetate) to isolate the 3-chloropropylamine.

• Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be further purified by distillation or column chromatography if necessary.

Section 3: Experimental Protocols & Visualizations

Protocol 1: General Procedure for Acidic Hydrolysis of 3-Chloropropyl Isothiocyanate

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-chloropropyl isothiocyanate (1 equivalent).

• Add the acidic solution (e.g., 6 M HCl) in a volume sufficient to dissolve or suspend the starting material.

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and stir.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Proceed with the appropriate work-up and purification steps as described in the FAQ section.

Diagram: Proposed Mechanism of Acidic Hydrolysis

Caption: Proposed mechanism for the acid-catalyzed hydrolysis of an isothiocyanate.

Diagram: Troubleshooting Workflow for Low Yield

Caption: A workflow for troubleshooting low yields in the hydrolysis reaction.

References

• Joseph, V. B., Satchell, D. P. N., Satchell, R. S., & Wassef, W. N. (1992). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, (3), 339-341. [Link]

• Kyriakou, S., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Molecules, 27(5), 1496. [Link]

• Andini, S., et al. (2021). Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 69(4), 1368-1377. [Link]

• Hanschen, F. S., et al. (2017). Optimizing isothiocyanate formation during enzymatic glucosinolate breakdown by adjusting pH value, temperature and dilution in Brassica vegetables and Arabidopsis thaliana. Scientific Reports, 7(1), 40801. [Link]

• Marton, M. R., et al. (2013). A simple method for the quantification of isothiocyanates from mustard. Notulae Botanicae Horti Agrobotanici Cluj-Napoca, 41(2), 63-70. [Link]

• Shankar, S., & Wu, Y. (2021). Synthesis of Isothiocyanates: An Update. Molecules, 26(11), 3324. [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology, 37(6), 625-630. [Link]

• Zhang, Y. (2010). Myrosinase-dependent and –independent formation and control of isothiocyanate products of glucosinolate hydrolysis. Frontiers in Plant Science, 1, 1-8. [Link]

Sources

• 1. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous Analysis of Glucosinolates and Isothiocyanates by Reversed-Phase Ultra-High-Performance Liquid Chromatography–Electron Spray Ionization–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Thiazine Synthesis from 3-Chloropropyl Isothiocyanate

Welcome to the technical support center for thiazine synthesis. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of heterocyclic compounds. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate the challenges of synthesizing 5,6-dihydro-4H-1,3-thiazine-2-thione via the intramolecular cyclization of 3-Chloropropyl isothiocyanate.

The conversion of a bifunctional starting material like 3-Chloropropyl isothiocyanate into a cyclic product is a powerful synthetic strategy. However, it presents a classic chemical challenge: favoring the desired intramolecular reaction over competing intermolecular side reactions, such as polymerization. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you maximize your reaction yield and product purity.

Core Reaction Mechanism and Competing Pathways

Understanding the underlying mechanism is critical for effective troubleshooting. The synthesis proceeds via an intramolecular nucleophilic substitution (SN2) reaction. The isothiocyanate group (-N=C=S) contains two potential nucleophilic centers: sulfur and nitrogen. In this case, the sulfur atom acts as the primary nucleophile, attacking the electrophilic carbon atom bearing the chlorine, which is a good leaving group. This cyclization is typically facilitated by a base and occurs in a polar aprotic solvent.

The primary competitor to this desired pathway is intermolecular polymerization, where the sulfur of one molecule attacks the alkyl chloride of another, leading to a chain reaction.

Technical Support Center: 3-Chloropropyl Isothiocyanate Cyclization

Welcome to the technical support guide for the cyclization of 3-chloropropyl isothiocyanate. This document provides in-depth troubleshooting advice, detailed experimental protocols, and mechanistic insights to help you navigate the challenges of this synthetic transformation and maximize the yield of your desired product, 2-imino-1,3-thiazine.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the cyclization of 3-chloropropyl isothiocyanate, with a focus on byproduct formation and reaction optimization.

Q1: My reaction is producing a significant amount of a white, crystalline byproduct. What is it and why is it forming?

A1: The most common byproduct in this reaction is the intermolecular dimerization product, 1,3-bis(3-chloropropyl)thiourea. This occurs when a molecule of 3-chloropropyl isothiocyanate reacts with the intermediate amino-thiolate, formed from another molecule of the starting material, instead of undergoing the desired intramolecular cyclization. The formation of this dimer is a competing reaction pathway that can significantly reduce the yield of the desired cyclic product.

Q2: What reaction conditions favor the formation of this dimeric byproduct?

A2: The formation of the dimeric byproduct is primarily influenced by the following factors:

• High Concentration: At higher concentrations of the starting material, the probability of intermolecular collisions increases, which favors the formation of the dimer over the intramolecular cyclization.

• Inefficient Base: The choice of base is critical. A base that is not strong enough to efficiently deprotonate the intermediate thiol, or one that is sterically hindered, can slow down the rate of cyclization, allowing more time for the intermolecular reaction to occur.

• Slow Reaction Rate: Low temperatures can decrease the rate of both the desired cyclization and the undesired dimerization. However, if the rate of cyclization is disproportionately slowed, dimer formation can become more prominent.

Q3: How can I minimize the formation of the dimer and maximize the yield of 2-imino-1,3-thiazine?

A3: To favor the intramolecular cyclization and suppress dimer formation, consider the following strategies:

• High-Dilution Conditions: Performing the reaction at a lower concentration (e.g., 0.01-0.05 M) is the most effective way to minimize intermolecular side reactions. This can be achieved by using a larger volume of solvent or by the slow addition of the starting material to the reaction mixture.

• Choice of Base: A strong, non-nucleophilic base is often preferred. Bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are effective in promoting the cyclization. The base should be used in stoichiometric amounts to ensure complete conversion.

• Solvent Selection: A polar aprotic solvent, such as tetrahydrofuran (THF) or dimethylformamide (DMF), is typically used to dissolve the starting material and the base.

• Temperature Control: While the optimal temperature can vary, running the reaction at room temperature or slightly elevated temperatures (40-60 °C) can often provide a good balance between reaction rate and selectivity.

Q4: I'm observing a significant amount of polymeric material in my reaction. What could be the cause?

A4: Polymerization can occur if the reaction conditions are not carefully controlled. This is often a result of a cascade of intermolecular reactions. The same factors that favor dimer formation, particularly high concentrations, can also lead to the formation of higher-order oligomers and polymers. Ensuring high-dilution conditions is the most effective way to prevent polymerization.

Q5: What is the mechanistic role of the base in this reaction?

A5: The base plays a crucial role in facilitating the intramolecular cyclization. The reaction proceeds through a nucleophilic attack of the sulfur atom of the isothiocyanate group on the electrophilic carbon bearing the chlorine atom. The base deprotonates the intermediate thiol, forming a thiolate anion. This thiolate is a much stronger nucleophile than the neutral thiol, and it readily attacks the alkyl chloride, leading to the formation of the desired five-membered ring.

Reaction Mechanisms

The following diagrams illustrate the desired intramolecular cyclization pathway and the competing intermolecular dimerization pathway.

Desired Intramolecular Cyclization

Caption: Desired intramolecular cyclization pathway.

Competing Intermolecular Dimerization

Caption: Competing intermolecular dimerization pathway.

Recommended Experimental Protocol

This protocol is designed to maximize the yield of 2-imino-1,3-thiazine while minimizing the formation of byproducts.

Materials:

• 3-Chloropropyl isothiocyanate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 equivalents) and anhydrous THF to achieve a final concentration of 0.05 M with respect to the starting material.

• Reaction Setup: Cool the suspension to 0 °C in an ice bath.

• Slow Addition: Dissolve 3-chloropropyl isothiocyanate (1.0 equivalent) in anhydrous THF and add it to the dropping funnel. Add the solution dropwise to the stirred suspension of sodium hydride over a period of 1-2 hours.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the pure 2-imino-1,3-thiazine.

Summary of Key Parameters

Parameter	Recommendation	Rationale
Concentration	Low (0.01-0.05 M)	Favors intramolecular cyclization over intermolecular dimerization.
Base	Strong, non-nucleophilic (e.g., NaH)	Efficiently promotes the formation of the nucleophilic thiolate intermediate.
Solvent	Anhydrous polar aprotic (e.g., THF)	Solubilizes reactants and facilitates the reaction.
Temperature	Room Temperature	Provides a good balance between reaction rate and selectivity.
Addition Rate	Slow, dropwise	Maintains high-dilution conditions throughout the reaction.

References

• Base-promoted cyclization reactions: These articles discuss the use of bases to promote cyclization reactions for the synthesis of various heterocyclic compounds, which provides a broader context for the role of the base in the current reaction. [Source: Organic & Biomolecular Chemistry, [Link]] and [Source: Organic Chemistry Frontiers, [Link]]

• Optimization of cyclization reactions: These articles provide insights into the optimization of cyclization reactions, which can be applied to the current system to improve yields and minimize byproducts. [Source: ResearchGate, [Link]] and [Source: PubMed Central, [Link]]

• Synthesis of Isothiocyanates: This article describes a method for the synthesis of isothiocyanates, which is relevant to the starting material of the reaction. [Source: Beilstein Journal of Organic Chemistry, [Link]]

Technical Support Center: Purification of 3-Chloropropyl Isothiocyanate Reaction Products

Welcome to the technical support center for the purification of 3-Chloropropyl isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this versatile synthetic intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure you can achieve the desired purity for your downstream applications.

Introduction: The Challenge of Purity

3-Chloropropyl isothiocyanate is a valuable bifunctional reagent used in the synthesis of a wide range of biologically active molecules. However, its synthesis, typically from 3-chloropropylamine and a thiocarbonylating agent like thiophosgene or carbon disulfide, can result in a mixture of the desired product, unreacted starting materials, and various byproducts.[1][2] The inherent reactivity and potential for decomposition of the isothiocyanate functional group further complicate its purification.[3] This guide will provide practical, field-proven insights to overcome these purification hurdles.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 3-Chloropropyl isothiocyanate.

Issue 1: My crude product is a dark, oily residue with a strong amine smell.

Question: What is causing the dark color and strong amine odor in my crude 3-Chloropropyl isothiocyanate, and how can I remove the responsible impurities?

Answer:

The dark coloration and a strong amine-like smell are classic indicators of the presence of unreacted 3-chloropropylamine and potentially some polymeric byproducts. The amine is a common impurity, especially if the reaction has not gone to completion or if a precise stoichiometric balance of reactants was not maintained.

Causality: 3-chloropropylamine is a nucleophile that can participate in side reactions or remain unreacted. Its basic nature can also promote the degradation of the desired isothiocyanate product over time.

Recommended Purification Protocol: Acidic Wash

An acidic wash is a highly effective method to remove basic impurities like unreacted amines.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl). The amine will be protonated to form its water-soluble hydrochloride salt, which will partition into the aqueous layer.

• Phase Separation: Carefully separate the aqueous layer.

• Neutralization Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water-soluble impurities and to aid in the separation of the layers.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product, now free of the amine impurity.

Issue 2: After the initial workup, I'm still seeing a significant amount of a polar, UV-active impurity by TLC/LC-MS.

Question: I've performed an acidic wash, but a persistent polar impurity remains. What is this likely to be, and what is the best way to remove it?

Answer:

This persistent polar impurity is very likely a thiourea derivative . These are common byproducts in isothiocyanate synthesis, formed by the reaction of the isothiocyanate product with any unreacted primary amine.

Causality: The isothiocyanate group is highly electrophilic and readily reacts with nucleophiles, including the starting amine. This reaction is often difficult to avoid completely, especially if there are localized areas of high amine concentration during the reaction.

Recommended Purification Protocol: Column Chromatography

Flash column chromatography is the most effective method for separating the desired, less polar 3-Chloropropyl isothiocyanate from the more polar thiourea byproduct.

Step-by-Step Methodology:

• Stationary Phase: Use silica gel as the stationary phase.

• Mobile Phase (Eluent): A non-polar/polar solvent system is required. A good starting point is a mixture of hexane and ethyl acetate. You can determine the optimal ratio by running a thin-layer chromatography (TLC) analysis of your crude product.

• Elution: The less polar 3-Chloropropyl isothiocyanate will elute first, while the more polar thiourea byproduct will have a stronger affinity for the silica gel and elute later.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Table 1: Typical TLC Analysis for Purification of 3-Chloropropyl Isothiocyanate

Compound	Typical Rf Value (Hexane:Ethyl Acetate 9:1)	Visualization
3-Chloropropyl isothiocyanate	~0.6 - 0.7	UV (faint), KMnO₄ stain
Thiourea byproduct	~0.1 - 0.2	UV (strong)
3-Chloropropylamine	~0.0 (at the baseline)	Ninhydrin stain

Issue 3: My product is thermally unstable and decomposes during distillation.

Question: I'm trying to purify 3-Chloropropyl isothiocyanate by distillation, but I'm observing decomposition and low recovery. How can I optimize this process?

Answer:

Isothiocyanates, in general, are susceptible to thermal degradation.[4] High temperatures can lead to decomposition, polymerization, or other side reactions. The key to successful distillation is to lower the boiling point of the compound by reducing the pressure.

Causality: The isothiocyanate functional group can undergo thermal decomposition. The presence of any residual acidic or basic impurities can catalyze this degradation at elevated temperatures.

Recommended Purification Protocol: Vacuum Distillation

Vacuum distillation is essential for the purification of thermally sensitive compounds like 3-Chloropropyl isothiocyanate.

Key Parameters for 3-Chloropropyl Isothiocyanate Distillation:

Parameter	Recommended Value	Rationale
Pressure	10-15 mmHg	Significantly lowers the boiling point to prevent thermal decomposition.
Boiling Point	~83 °C @ 10 mmHg[5]	This is the target temperature for collecting the pure product fraction under reduced pressure.
Apparatus	Short-path distillation apparatus	Minimizes the surface area and time the compound spends at elevated temperatures.
Heating	Oil bath	Provides even and controlled heating to prevent bumping and localized overheating.

Step-by-Step Methodology:

• Pre-treatment: Ensure your crude product has been subjected to an acidic wash to remove any non-volatile basic impurities that could catalyze decomposition.

• Setup: Assemble a short-path vacuum distillation apparatus. Ensure all joints are properly sealed.

• Vacuum Application: Gradually apply the vacuum to the system.

• Heating: Slowly heat the distillation flask in an oil bath.

• Fraction Collection: Collect the fraction that distills at the expected boiling point and pressure. Discard any initial lower-boiling fractions (forerun) and stop the distillation before higher-boiling impurities begin to distill.

dot

Caption: Decision workflow for distillation of 3-Chloropropyl isothiocyanate.

Frequently Asked Questions (FAQs)

Q1: What is the best way to store purified 3-Chloropropyl isothiocyanate?

A1: Due to its sensitivity to moisture, it is crucial to store purified 3-Chloropropyl isothiocyanate in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, refrigeration at 2-8°C is recommended to minimize degradation.

Q2: My purified 3-Chloropropyl isothiocyanate is developing a yellow color over time. What is happening?

A2: The development of a yellow color upon storage is often an indication of slight decomposition or polymerization. This can be accelerated by exposure to light, air (oxygen), and moisture. While a pale yellow color may not significantly impact the reactivity for some applications, it is a sign that the compound's purity is decreasing.

Q3: Can I use water in my reaction solvent when synthesizing 3-Chloropropyl isothiocyanate?

A3: While some isothiocyanate syntheses can be performed in biphasic aqueous-organic systems, it is generally recommended to use anhydrous organic solvents to minimize the hydrolysis of the isothiocyanate product.[3][6] If water is used, the workup should be performed promptly to isolate the product from the aqueous environment.

Q4: What are the primary decomposition products of 3-Chloropropyl isothiocyanate?

A4: The primary decomposition pathway in the presence of water is hydrolysis of the isothiocyanate group to form 3-chloropropylamine.[7] Under certain conditions, other side reactions involving the chloro- group could potentially occur, but hydrolysis is the most common degradation route.

dot

Caption: Hydrolytic decomposition pathway of 3-Chloropropyl isothiocyanate.

References

• 3-chloropropyl isothiocyanate [2799-72-6]. (n.d.). Chemical Sigma. Retrieved January 16, 2026, from [Link]

• Dyson, G. M. (1941). Isothiocyanic acid, p-chlorophenyl ester. Organic Syntheses, Coll. Vol. 1, p. 165.

• General procedure for the synthesis of isothiocyanates. (n.d.). The Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• 3-Chloropropyl isothiocyanate. (n.d.). NIST WebBook. Retrieved January 16, 2026, from [Link]

• Joseph, V. B., Satchell, D. P. N., Satchell, R. S., & Wassef, W. N. (1992). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, (2), 339-341.
• Dyson, G. M., & George, H. J. (1924). The preparation of isothiocyanates. Part I. The reaction of chloro- and bromo-derivatives with metallic thiocyanates. Journal of the Chemical Society, Transactions, 125(1), 1702-1706.
• Wong, R., & Dolman, S. J. (2007). A Facile and General Protocol for the Preparation of Isothiocyanates from Amines. The Journal of Organic Chemistry, 72(10), 3969–3971.
• Moon, J.-K., Kim, J.-R., Ahn, Y.-J., & Shibamoto, T. (2010). Analysis and biological activities of volatile components of wasabi (Wasabia japonica) and horseradish (Armoracia rusticana). Journal of Agricultural and Food Chemistry, 58(11), 6672–6677.

• 3-chloropropyl isothiocyanate (C4H6ClNS). (n.d.). PubChemLite. Retrieved January 16, 2026, from [Link]

• Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. (2021). Molecules, 26(16), 4975.
• New, Effective Method of Synthesis and Structural Characterization of Octakis(3-chloropropyl)octasilsesquioxane. (2014).
• Lee, K. G., & Shibamoto, T. (2001). Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS. Journal of Agricultural and Food Chemistry, 49(7), 3154–3159.
• Fu, Z., Yuan, W., Chen, N., Yang, Z., & Xu, J. (2018). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry, 20(19), 4484–4491.
• Derivatization of isothiocyanates and their reactive adducts for chromatographic analysis. (2015). Phytochemistry, 117, 185–193.

• Thiophosgene. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Li, Z.-Y., Ma, H.-Z., Han, C., Xi, H.-T., Meng, Q., Chen, X., & Sun, X.-Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667–1674.
• Analysis of 3-MCPD and 1,3-DCP in Various Foodstuffs Using GC-MS. (2011). Journal of the Korean Society for Applied Biological Chemistry, 54(2), 314–319.

• Thiophosgene: - An overview. (2020, January 24). Sinfoo. Retrieved January 16, 2026, from [Link]

• Determination of polar alkylating agents as thiocyanate/isothiocyanate derivatives by reaction headspace gas chromatography. (2003). The Analyst, 128(7), 857–863.

• Thiophosgene - React with Water to Develop Carbon Disulfide. (2023, February 18). Pa-hor. Retrieved January 16, 2026, from [Link]

• SPME-GC-MS analysis of horseradish (Armoracia rusticana). (2002). Journal of the Science of Food and Agriculture, 82(13), 1547–1550.

Sources

• 1. rsc.org [rsc.org]
• 2. Isothiocyanate synthesis [organic-chemistry.org]
• 3. Thiophosgene - React with Water to Develop Carbon Disulfide [moltuslab.com]
• 4. mdpi.com [mdpi.com]
• 5. 2799-72-6 3-CHLOROPROPYL ISOTHIOCYANATE [chemsigma.com]
• 6. 3-氯苯基异硫氰酸酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3-Chloropropyl isothiocyanate [webbook.nist.gov]

Technical Support Center: Effect of Temperature on 3-Chloropropyl Isothiocyanate Reaction Rate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 3-Chloropropyl isothiocyanate (3-CPITC). This document provides in-depth guidance on a critical parameter governing its reactivity: temperature. Understanding and controlling the thermal conditions of your experiment is paramount for achieving desired reaction rates, maximizing yields, and ensuring reproducibility. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address challenges encountered in the lab.

Part 1: Frequently Asked Questions (FAQs) - Core Principles

This section addresses fundamental questions regarding the thermal behavior of 3-CPITC reactions.

Q1: How does temperature fundamentally affect the reaction rate of 3-Chloropropyl isothiocyanate?

As with most chemical reactions, increasing the temperature generally accelerates the reaction rate of 3-CPITC with nucleophiles (e.g., primary amines, secondary amines, thiols).[1] This phenomenon is explained by the collision theory and is quantitatively described by the Arrhenius equation.[2]

• Increased Kinetic Energy: At higher temperatures, reactant molecules possess greater kinetic energy, causing them to move faster and collide more frequently and with more force.[2][3][4]

• Activation Energy (Ea): For a reaction to occur, colliding molecules must possess a minimum amount of energy known as the activation energy.[2] An increase in temperature significantly raises the proportion of molecules that have sufficient energy to overcome this barrier, leading to a higher number of successful, product-forming collisions per unit of time.[3][5]

As a practical rule of thumb, the van't Hoff rule suggests that for many reactions, a 10°C increase in temperature can approximately double the reaction rate.[4][6]

Q2: What is the typical reaction mechanism of 3-CPITC with a primary amine, and how might temperature influence it?

The reaction between an isothiocyanate like 3-CPITC and a primary amine is a nucleophilic addition that forms a substituted thiourea. The mechanism proceeds in steps that can be influenced by reaction conditions.

The reaction is typically initiated by the nucleophilic attack of the amine's lone pair of electrons on the electrophilic carbon atom of the isothiocyanate group. This forms a zwitterionic intermediate, which then undergoes a rapid proton transfer to yield the stable thiourea product. Some studies on similar isothiocyanates have shown that this proton transfer step can be catalyzed by a second molecule of the amine, leading to kinetics that are second-order with respect to the amine.[1][7][8]

Caption: Fig 1. Generalized mechanism for thiourea formation.

Higher temperatures provide the necessary energy for the initial nucleophilic attack but do not fundamentally change this pathway under typical conditions. However, excessive heat can promote alternative, undesirable reaction pathways.

Q3: What is a typical activation energy (Ea) for the reaction of an isothiocyanate with a nucleophile?

While specific kinetic data for 3-Chloropropyl isothiocyanate is not abundant in publicly available literature, studies on analogous systems provide a reliable estimate. For example, reactions involving other isothiocyanates and alcohols have reported apparent activation energies in the range of 13.5-16.5 kcal/mol.[1] The activation energy for reactions with more potent nucleophiles, such as primary amines, is expected to be within a similar or slightly lower range. This value is crucial as it dictates the sensitivity of the reaction rate to temperature changes.

Parameter	Value Range	Source
Apparent Activation Energy (Ea)	13.5 - 16.5 kcal/mol	BenchChem[1]

Part 2: Troubleshooting Guide - Common Experimental Issues

This section is designed to help you diagnose and resolve common problems encountered when studying or performing temperature-dependent reactions with 3-CPITC.

Q4: My reaction is proceeding too slowly at room temperature. What are the primary risks associated with simply increasing the heat?

While increasing the temperature is an effective way to boost the reaction rate, it must be done cautiously. The main risks are:

• Thermal Decomposition: At excessively high temperatures, 3-CPITC or the desired product may begin to decompose. While the isothiocyanate group is relatively stable, the overall stability is molecule-dependent.[1] It is recommended to perform stability studies at your target temperature before committing to a large-scale reaction.

• Side Reactions: Elevated temperatures can provide sufficient activation energy for competing side reactions, leading to the formation of impurities and a decrease in the overall yield of the desired product. This is particularly relevant if other reactive functional groups are present in the substrate or solvent.

• Solvent Effects: Ensure your solvent is stable and non-reactive at the intended temperature. High temperatures can increase the rate of unwanted reactions with the solvent itself.

The key is to find an optimal temperature that provides an acceptable reaction rate without significantly compromising yield or purity.

Q5: My kinetic data is inconsistent and not reproducible across different experiments. What could be the cause?

Inconsistent kinetic data is a common challenge. A systematic approach to troubleshooting is essential.

Caption: Fig 2. Troubleshooting workflow for kinetic experiments.

Common Sources of Error:

• Inaccurate Temperature Control: The reaction mixture's internal temperature may differ from the bath setting. Use a calibrated thermometer placed directly in the reaction vessel. Allow the solution to fully equilibrate before initiating the reaction.[2]

• Exothermic Reactions: The reaction itself may generate heat, raising the temperature and the rate. For highly exothermic reactions, a more robust cooling/heating system may be required to maintain isothermal conditions.

• Inconsistent Mixing: Inadequate or inconsistent stirring can create localized "hot spots" or concentration gradients, leading to variable reaction rates.

• Timing Precision: Errors in starting the timer or quenching the reaction can significantly impact the calculated rate, especially for faster reactions.

Part 3: Experimental Design and Data Analysis

This section provides validated protocols for quantifying the effect of temperature on your 3-CPITC reaction.

Protocol 1: Determining the Rate Constant (k) at Various Temperatures

This protocol outlines a general method to determine the reaction rate by monitoring the consumption of a reactant over time using UV-Vis spectrophotometry.

Objective: To calculate the pseudo-first-order rate constant, k, at several different temperatures.

Materials:

• 3-Chloropropyl isothiocyanate (3-CPITC)

• Nucleophile (e.g., a primary amine with a chromophore for UV-Vis detection)

• Anhydrous, non-reactive solvent

• Temperature-controlled water bath or heating block

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Calibrated digital thermometer

• Stopwatch

Methodology:

• Prepare Stock Solutions: Accurately prepare stock solutions of 3-CPITC and your nucleophile in the chosen solvent.

• Set Temperature: Set the water bath and the spectrophotometer's cell holder to the desired temperature (e.g., 25°C). Allow both to equilibrate.

• Equilibrate Reactants: Place a solution of the nucleophile in a quartz cuvette inside the thermostatted cell holder. Ensure the concentration is such that its absorbance is within the linear range of the instrument. Allow the solution to reach thermal equilibrium (approx. 5-10 minutes).

• Initiate Reaction: Add a small, precise volume of the 3-CPITC stock solution to the cuvette. The concentration of 3-CPITC should be in large excess (at least 10-fold) compared to the nucleophile to ensure pseudo-first-order kinetics with respect to the nucleophile.

• Start Data Collection: Immediately upon addition, cap the cuvette, mix rapidly by inversion, and begin recording the absorbance of the nucleophile at its λ_max as a function of time.

• Monitor to Completion: Continue recording until the absorbance value becomes stable, indicating the reaction is complete.

• Repeat at Different Temperatures: Repeat steps 2-6 for a range of different temperatures (e.g., 30°C, 35°C, 40°C, 45°C). It is recommended to perform each temperature run in triplicate.[9]

Protocol 2: Calculating Activation Energy (Ea) via an Arrhenius Plot

Objective: To use the rate constants obtained in Protocol 1 to calculate the activation energy (Ea) of the reaction.

Methodology:

• Calculate Rate Constants (k): For each temperature, plot the natural logarithm of the absorbance (ln[A]) versus time (t). The slope of this line will be equal to -k, the pseudo-first-order rate constant.

• Tabulate Data: Create a table of your calculated rate constants (k) and the corresponding absolute temperatures (T in Kelvin).

• Transform Data: Calculate the natural logarithm of each rate constant (ln(k)) and the inverse of each temperature (1/T).

• Construct Arrhenius Plot: Plot ln(k) on the y-axis versus 1/T on the x-axis. The data points should form a straight line.

• Determine Activation Energy: The relationship is described by the Arrhenius equation in its linear form: ln(k) = -Ea/R * (1/T) + ln(A) .[2]

  • The slope of the line is equal to -Ea/R, where R is the ideal gas constant (8.314 J/mol·K).

  • Calculate Ea using the formula: Ea = -slope * R .

Caption: Fig 3. Workflow for calculating activation energy.

References

• Royal Society of Chemistry. The effect of temperature on reaction rate | Class experiment. [Link]

• Schwedt, G. & Rautenstrauch, H. (2020). Experiments to Introduce Students into the Temperature Dependence of the Reaction Rate. World Journal of Chemical Education, 8(2), 70-76. [Link]

• Purdue University. THE EFFECT OF TEMPERATURE AND CONCENTRATION ON REACTION RATE. [Link]

• Science Buddies. Does Temperature Affect Reaction Rates? [Link]

• Science News Explores. Experiment: Test the effect of temperature on reaction time. [Link]

• Mhala, M. M., & Taylor, R. (1972). The kinetics and mechanism of aminolysis of isothiocyanates. Journal of the Chemical Society, Perkin Transactions 2, (9), 1274-1279. [Link]

• ResearchGate. Kinetics of condensation of aryl isothiocyanates with aryl amines. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. The kinetics and mechanism of aminolysis of isothiocyanates. [Link]

• Rhule, S. Effect of Temperature on Amine-CO2 Reaction Kinetics. [Link]

• Science and Education Publishing. Experiments to Introduce Students into the Temperature Dependence of the Reaction Rate. [Link]

• NIST. 3-Chloropropyl isothiocyanate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cerritos.edu [cerritos.edu]
• 3. Clean Energy Technologies Research Institute | CETRI » Effect of Temperature on Amine-CO2 Reaction Kinetics [cetri.ca]
• 4. sciepub.com [sciepub.com]
• 5. sciencebuddies.org [sciencebuddies.org]
• 6. Experiments to Introduce Students into the Temperature Dependence of the Reaction Rate [pubs.sciepub.com]
• 7. The kinetics and mechanism of aminolysis of isothiocyanates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. The kinetics and mechanism of aminolysis of isothiocyanates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. The effect of temperature on reaction rate | Class experiment | RSC Education [edu.rsc.org]

Technical Support Center: Managing Exothermic Reactions with 3-Chloropropyl Isothiocyanate

Welcome to the technical support center for handling 3-Chloropropyl isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and actionable protocols for safely managing the exothermic potential of this versatile reagent. The isothiocyanate functional group is highly electrophilic and its reaction with common nucleophiles (amines, thiols, alcohols) can be significantly exothermic, posing a risk of thermal runaway if not properly controlled.[1] This document provides a framework for understanding, predicting, and managing these thermal hazards.

Fundamental Principles: The Heat of Reaction

Every chemical reaction involves a change in enthalpy (ΔH). In an exothermic reaction, the energy released from forming new, more stable chemical bonds is greater than the energy required to break the initial bonds, resulting in a net release of heat into the system.[2][3] The core challenge in managing these reactions is to ensure that the rate of heat removal from the reactor is equal to or greater than the rate of heat generation by the chemical process.[4]

A thermal runaway occurs when this balance is lost:

Rate of Heat Generation > Rate of Heat Removal

This imbalance leads to an increase in the reaction temperature, which in turn accelerates the reaction rate, creating a dangerous, self-reinforcing cycle that can result in catastrophic pressure buildup, vessel failure, and release of toxic materials.[4][5] Effective management hinges on controlling the reaction rate and ensuring adequate cooling capacity.

Frequently Asked Questions (FAQs) - Proactive Exotherm Management

This section addresses common questions to help you design and execute your experiment safely from the outset.

Q1: What are the primary factors that influence the exotherm of a reaction with 3-Chloropropyl isothiocyanate?

A1: Several factors dictate the heat output:

• Nucleophilicity of the Reagent: Highly nucleophilic reagents, such as primary amines, react more rapidly and generate heat more quickly than weaker nucleophiles.

• Concentration: Higher concentrations of reactants lead to a faster reaction rate and a more significant heat release in a shorter period.

• Addition Rate: The rate at which you add the limiting reagent is a critical control parameter. A slow, controlled addition allows the cooling system to dissipate the generated heat as the reaction proceeds.[4] Rapid addition can overwhelm the cooling capacity.

• Solvent Choice: The solvent's heat capacity and boiling point are crucial. A solvent with a high heat capacity can absorb more energy with a smaller temperature rise. The boiling point provides an upper limit on the reaction temperature, though reaching it can dangerously increase reactor pressure.[6]

• Mixing Efficiency: Poor agitation can lead to localized "hot spots" where reactants concentrate and the temperature rises significantly, potentially initiating a runaway reaction even if the bulk temperature appears normal.[5]

Q2: How do I select an appropriate solvent to help manage the reaction exotherm?

A2: Strategic solvent selection is a key passive cooling strategy.[6] Consider the following:

• Heat Capacity: Solvents like water or DMF have higher heat capacities than solvents like THF or dichloromethane, making them better at absorbing thermal energy.

• Boiling Point: A solvent with a boiling point well above your target reaction temperature provides a safety margin. However, for highly exothermic reactions, a lower-boiling solvent can sometimes act as a heat sink through reflux cooling, provided the system is properly vented.

• Reactivity: The solvent must be inert to all reactants and products. Protic solvents like alcohols can react with isothiocyanates and should be avoided unless they are the intended reagent.[7]

• Dilution: Simply using a larger volume of an appropriate solvent increases the thermal mass of the system, helping to buffer temperature changes.

Q3: What is the best way to monitor my reaction's temperature?

A3: Continuous and accurate temperature monitoring is non-negotiable.[8]

• Probe Placement: The temperature probe should be fully submerged in the reaction mixture, away from the vessel walls, to get a true reading of the bulk temperature.

• Redundancy: For larger-scale or particularly hazardous reactions, consider using a secondary temperature probe as a backup.

• Data Logging: Automated logging of temperature over time allows for the early detection of abnormal temperature profiles or accelerating exotherms.

Q4: What personal protective equipment (PPE) is required when handling 3-Chloropropyl isothiocyanate?

A4: Due to its toxicity and reactivity, stringent PPE is mandatory.[9][10]

• Eye/Face Protection: Chemical splash goggles and a face shield.

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene). Always check the manufacturer's compatibility chart.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are essential.[11]

• Respiratory Protection: All manipulations should be performed within a certified chemical fume hood to avoid inhalation of vapors.[7]

Troubleshooting Guide - Responding to Thermal Events

This section provides guidance for when you observe unexpected thermal behavior during your experiment.

Q1: My reaction temperature is rising above the set point, even with the cooling bath active. What should I do?

A1: This is a critical situation that requires immediate action to prevent a runaway. Follow a structured response:

• Stop Reagent Addition: Immediately cease the addition of any reagents to the flask. This is the fastest way to reduce the rate of heat generation.

• Enhance Cooling: Lower the temperature of the cooling bath. If using an ice bath, add more ice and a salt (e.g., NaCl) to create a colder brine.

• Add Cold Solvent: If compatible with your reaction chemistry, adding pre-chilled, inert solvent can quickly dilute the reactants and absorb heat.

• Prepare for Quenching: If the temperature continues to rise uncontrollably, you must be prepared to quench the reaction. (See Protocol 2).

Q2: I've noticed a sudden increase in the rate of gas evolution from my reaction. Is this related to the exotherm?

A2: Yes, this is a strong possibility and a significant danger sign. Increased temperature can accelerate not only the desired reaction but also decomposition pathways that generate gas.[5] This can rapidly pressurize a sealed or poorly vented vessel. Treat any unexpected gas evolution as a sign of a potential runaway, immediately stop reagent addition, and maximize cooling. Ensure your apparatus has a clear, unobstructed path for pressure relief (e.g., a bubbler).

Q3: My reaction mixture has changed color unexpectedly and the temperature is climbing. What does this indicate?

A3: An unexpected color change coupled with a temperature rise often indicates the formation of undesired byproducts or decomposition. Isothiocyanates can undergo thermal degradation.[12][13] This side reaction may be more exothermic than the intended reaction. Do not ignore this sign. Stop the addition, increase cooling, and assess the situation. If the temperature cannot be controlled, proceed to the emergency quenching protocol.

Data Presentation & Key Parameters

Table 1: Physicochemical Properties of 3-Chloropropyl Isothiocyanate

Property	Value	Source
CAS Number	2799-72-6	[14][15]
Molecular Formula	C₄H₆ClNS	[16]
Molecular Weight	135.62 g/mol	[15]
Appearance	Clear yellow liquid	[10]
Incompatible Materials	Strong oxidizing agents, acids, bases, water, alcohols, amines	[7]
Storage Conditions	Store at 2-8°C, moisture-sensitive	[9]

Table 2: Recommended Cooling Bath Setups

Desired Temperature	Bath Composition	Notes
0 °C	Ice / Water	Standard for controlling mild exotherms.
-10 to -20 °C	Ice / NaCl (or CaCl₂)	Creates a brine for sub-zero cooling.
-40 °C	Acetonitrile / Dry Ice	Slush bath. Use in a well-ventilated area.
-78 °C	Acetone or Isopropanol / Dry Ice	Standard low-temperature bath. Use caution.

Experimental Protocols & Workflows

Protocol 1: Controlled Addition of a Nucleophile to 3-Chloropropyl Isothiocyanate

This protocol outlines a general procedure for safely reacting a nucleophile (e.g., a primary amine) with 3-Chloropropyl isothiocyanate.

Materials:

• 3-Chloropropyl isothiocyanate

• Nucleophile (e.g., Benzylamine)

• Anhydrous, inert solvent (e.g., THF, Dichloromethane)

• Cooling bath (as determined by expected exotherm)

• Addition funnel

• Reaction flask with magnetic stirrer and temperature probe

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the reaction flask, stirrer, temperature probe, and addition funnel in a chemical fume hood. Ensure the system is under a positive pressure of inert gas.

• Initial Charge: Charge the reaction flask with 3-Chloropropyl isothiocyanate and the solvent.

• Cooling: Begin stirring and cool the flask to the desired initial temperature (e.g., 0 °C) using the appropriate cooling bath.

• Prepare Nucleophile: Dissolve the nucleophile in the solvent and load it into the addition funnel.

• Controlled Addition: Once the starting solution is at the target temperature, begin adding the nucleophile solution dropwise from the addition funnel. The reaction of isothiocyanates with amines is typically exothermic and proceeds rapidly.[17]

• Monitor Temperature: Carefully monitor the internal temperature throughout the addition. Adjust the addition rate to maintain the temperature within a narrow range (e.g., ±2 °C) of the set point. If the temperature rises above this range, pause the addition until the cooling system brings it back down.

• Reaction Completion: After the addition is complete, allow the reaction to stir at the controlled temperature for a specified time, monitoring for any delayed exotherm.

• Warm-up: Once the reaction is deemed complete (e.g., by TLC analysis), slowly and carefully remove the cooling bath and allow the mixture to warm to room temperature.

Protocol 2: Emergency Quenching for a Runaway Reaction

This protocol is for emergency use only when the temperature cannot be controlled by other means.

Prerequisites:

• A pre-prepared quenching solution must be ready and accessible before starting the reaction.

• The quenching agent must react quickly with one of the limiting reagents to stop the reaction. For isothiocyanates, a nucleophilic scavenger is appropriate. A solution of a high-boiling point amine (e.g., dibutylamine) in an inert solvent is a possible choice. An acidic or basic solution could also be used to neutralize a key reagent, depending on the specific reaction.[18]

• Ensure all personnel are aware of the emergency plan.[11][19]

Procedure:

• Announce Emergency: Alert all lab personnel to the situation.[20]

• Stop Additions & Maximize Cooling: Cease all reagent feeds and use the most aggressive cooling available.

• Execute Quench: If the temperature continues to rise, add the pre-determined quenching solution to the reaction vessel quickly but safely. Be prepared for a rapid initial release of heat or gas from the quenching reaction itself.

• Evacuate: If the quench is unsuccessful or the situation escalates (e.g., rapid pressure increase), evacuate the area immediately and follow your institution's emergency procedures.[19][20]

Mandatory Visualizations

Diagram 1: Workflow for Safe Exothermic Reaction Setup

Caption: A logical workflow for preparing, executing, and completing an exothermic reaction safely.

Diagram 2: Decision Tree for Thermal Runaway Response

Caption: A decision-making guide for responding to an uncontrolled temperature increase.

References

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow.
• Google Docs. Safety Precautions for Handling Exothermic Reactions.
• Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach.
• The Chemistry Blog. (2024, November 20). Exothermic Reactions Explained.
• (2025, December 25). Best Practices for Working with Chemical Reactions in the Lab.
• Jang, W. (2023). Exothermic Reactions: Its Energy Release and Applications. Advanced Chemical Engineering, 13, 277.
• Cornell EHS. (n.d.). 5.3.
• Truman ChemLab. (2005, June 8). Emergency Procedures.
• YouTube. (2025, December 4).
• Benchchem. (n.d.).
• Christodoulou, E., et al. (n.d.).
• (2022, June 14).
• Molecules. (n.d.). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents.
• TSM TheSafetyMaster Private Limited. (2024, November 7). Exothermic Reaction Hazards.
• (n.d.).
• Fisher Scientific. (2012, March 23).
• (2024, April 27).
• Dias, M. G., et al. (2018, April 16).
• Benchchem. (n.d.).
• Linus Pauling Institute, Oregon State University. (n.d.).
• Guidechem. (n.d.). 3-CHLOROPROPYL ISOTHIOCYANTE 2799-72-6 wiki.
• American Laboratory. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (2025, August 6). Characterization of the covalent binding of allyl isothiocyanate to β-lactoglobulin by fluorescence quenching, equilibrium measurement, and mass spectrometry.
• ThaiScience. (n.d.).
• NIST WebBook. (n.d.).
• NIST WebBook. (n.d.).
• PubChem - NIH. (n.d.).
• Benchchem. (n.d.). Isothiocyanate Reactivity Management: A Technical Support Center.
• PMC - NIH. (n.d.).
• Santa Cruz Biotechnology. (n.d.).
• Sigma-Aldrich. (n.d.).
• Chen, C. W., & Ho, C. T. (1998). Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution. Journal of Agricultural and Food Chemistry, 46(1), 220–223.
• Chemsigma. (n.d.).
• PubChem. (n.d.).
• PubMed. (2016, October 20).
• Jin, Y., et al. (1999). Thermal degradation of sulforaphane in aqueous solution. Journal of Agricultural and Food Chemistry, 47(8), 3121–3123.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. labproinc.com [labproinc.com]
• 6. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 7. fishersci.com [fishersci.com]
• 8. Exothermic Reaction Hazards - TSM TheSafetyMaster Private Limited [thesafetymaster.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. guidechem.com [guidechem.com]
• 11. Safety Precautions for Handling Exothermic Reactions - Google 文件 [docs.google.com]
• 12. Thermal Degradation of Allyl Isothiocyanate in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Thermal degradation of sulforaphane in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 3-Chloropropyl isothiocyanate [webbook.nist.gov]
• 15. scbt.com [scbt.com]
• 16. 3-Chloropropyl isothiocyanate | C4H6ClNS | CID 137713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 5.3.1 Laboratory Emergency Shutdown Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 20. Emergency Procedures | Chem Lab [chemlab.truman.edu]

Technical Support Center: Detection and Removal of Unreacted 3-Chloropropyl Isothiocyanate (CPITC)

Prepared by the Senior Application Scientist Team

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for handling 3-Chloropropyl isothiocyanate (CPITC) in a laboratory setting. We will address common challenges related to the detection and subsequent removal of unreacted CPITC from experimental reaction mixtures. The methodologies are presented in a question-and-answer format, supplemented with troubleshooting guides, detailed protocols, and the scientific rationale behind our recommendations.

Section 1: Detection of Unreacted CPITC

Question: How can I accurately detect and quantify residual 3-Chloropropyl isothiocyanate in my reaction mixture?

Answer:

Detecting and quantifying residual CPITC is crucial for assessing reaction completion and ensuring the purity of your final product. The primary analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The choice between them depends on the volatility and thermal stability of your product and the sensitivity required.

Causality of Method Selection:

• HPLC: This is the most common and versatile method for isothiocyanates.[3] It is ideal for compounds that are not easily volatilized or might be thermally sensitive. Detection is typically performed with a UV detector, although isothiocyanates lack a strong chromophore, which can present sensitivity challenges.[1][2] For higher sensitivity and specificity, coupling HPLC with a mass spectrometer (LC-MS) is recommended.

• GC-MS: This method is highly sensitive and provides excellent separation for volatile compounds like CPITC. The mass spectrometer detector offers definitive identification based on the compound's mass-to-charge ratio and fragmentation pattern.[1][2] However, it requires that your compound of interest is thermally stable and volatile enough to travel through the GC column.

Troubleshooting Your CPITC Detection

Issue	Potential Cause	Recommended Solution
No CPITC Peak Detected	1. Reaction went to 100% completion.2. CPITC degraded during sample preparation or analysis.3. Injection volume too low or sample too dilute.	1. Confirm with a spiked sample.2. Minimize sample workup time; use fresh solvents. Isothiocyanates can be unstable.[1]3. Concentrate the sample or increase injection volume.
Broad or Tailing Peaks	1. Column contamination or degradation.2. Inappropriate mobile phase (HPLC) or temperature ramp (GC).3. Sample overload.	1. Flush the column or use a guard column.2. Optimize the method parameters (e.g., gradient, flow rate, temperature program).3. Dilute the sample.
Low Sensitivity/Poor Signal	1. Isothiocyanates have weak UV absorbance.[1][2]2. Poor ionization in MS.	1. Use a low wavelength (e.g., 240-250 nm) for detection. If possible, use an LC-MS system.2. Optimize MS source parameters or try a different ionization method (e.g., APCI instead of ESI).

Section 2: Removal of Unreacted CPITC

Question: What are the most effective methods for removing excess 3-Chloropropyl isothiocyanate from my reaction mixture post-reaction?

Answer:

Complete removal of the electrophilic CPITC is critical to prevent side reactions and ensure the purity and stability of your final compound. We recommend three primary methods, each with its own advantages depending on the scale of your reaction and the properties of your product. Traditional methods like distillation or crystallization can also be used but are often more labor-intensive.[4]

• Liquid-Liquid Extraction: A fundamental and straightforward technique based on partitioning the components between two immiscible liquid phases.

• Column Chromatography: A highly effective method that separates compounds based on their differential adsorption to a stationary phase.

• Chemical Scavenging: An elegant and highly efficient method that uses a reagent (a "scavenger") to selectively react with the excess electrophile, converting it into a derivative that is easily removed.

Workflow for Selecting a Purification Method

The following diagram outlines a decision-making process to help you select the most appropriate purification strategy.

Caption: Decision workflow for CPITC removal.

Comparison of Purification Methods

Method	Principle	Best For	Advantages	Disadvantages
Liquid-Liquid Extraction	Partitioning between immiscible solvents based on polarity.	Large-scale reactions where the product and CPITC have significantly different polarities.	Fast, inexpensive, good for large volumes.	Inefficient if polarities are similar; may not achieve high purity.
Column Chromatography	Differential adsorption on a solid phase (e.g., silica gel).	Achieving high purity; separating compounds with similar polarities.	High resolution and purity; widely applicable.[4]	Can be time-consuming and solvent-intensive; potential for product loss on the column.
Chemical Scavenging	Covalent reaction with excess CPITC to form an easily removable byproduct (thiourea).	Small to medium scale; rapid purification; parallel synthesis.	Highly specific and efficient; simple workup (extraction or filtration).	Scavenger must not react with the product; adds cost of the scavenger reagent.

Section 3: Experimental Protocols

Protocol 1: General Detection by GC-MS

This protocol provides a starting point for detecting CPITC. The exact parameters should be optimized for your specific instrument and sample matrix.

• Sample Preparation:

  • Quench a small aliquot (~50 µL) of your reaction mixture in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Add an equal volume of water and vortex thoroughly.

  • Centrifuge to separate the layers.

  • Carefully transfer the organic layer to a clean vial. If necessary, dry it over anhydrous sodium sulfate.

  • Dilute the sample to an appropriate concentration (~1 mg/mL) for GC-MS analysis.

• GC-MS Parameters (Example):

  • Column: Standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

  • Inlet Temp: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • Carrier Gas: Helium.

  • MS Scan Range: 40-400 m/z.

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Monitor for the expected retention time of CPITC and confirm its identity by its mass spectrum. The molecular weight of CPITC is 135.6 g/mol .[5][6]

Protocol 2: Removal by Chemical Scavenging (Amine Scavenger)

This protocol uses a primary amine to convert the electrophilic isothiocyanate into a polar, easily removable thiourea derivative.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 4. US5632898A - Method for removing unreacted electrophiles from a reaction mixture - Google Patents [patents.google.com]
• 5. 3-Chloropropyl isothiocyanate [webbook.nist.gov]
• 6. 3-Chloropropyl isothiocyanate [webbook.nist.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Bifunctional Reagents in Peptide Cyclization: A Comparative Analysis Featuring 3-Chloropropyl Isothiocyanate

For researchers, medicinal chemists, and professionals in drug development, the conformational constraint of peptides through cyclization is a cornerstone of modern therapeutic design. Cyclic peptides often exhibit enhanced metabolic stability, improved receptor affinity and selectivity, and better membrane permeability compared to their linear counterparts. The choice of the cyclization strategy, particularly the bifunctional reagent employed, is a critical determinant of the success of the synthesis and the final properties of the cyclic peptide.

This guide provides an in-depth technical comparison of various bifunctional reagents for peptide cyclization, with a special focus on the potential of 3-chloropropyl isothiocyanate. We will delve into the mechanistic underpinnings of these reagents, present comparative data, and provide detailed experimental protocols to empower you to make informed decisions in your research.

The Landscape of Bifunctional Reagents for Peptide Cyclization

Bifunctional reagents possess two reactive functional groups, enabling the crosslinking of two distinct points within a peptide chain. The nature of these reactive groups dictates the reagent's selectivity, the stability of the resulting linkage, and the overall efficiency of the cyclization reaction.

Here, we will compare 3-chloropropyl isothiocyanate against a panel of commonly used bifunctional reagents, each with its unique chemical logic:

• Haloalkyl Isothiocyanates (e.g., 3-Chloropropyl Isothiocyanate): These heterobifunctional reagents offer a compelling strategy for selective and pH-tunable cyclization.

• Dibromoxylene: A homobifunctional reagent that provides a rigid aromatic linker through reaction with two cysteine residues.

• N-Succinimidyl Maleimides (e.g., SMCC): Heterobifunctional linkers that bridge cysteine and lysine residues, offering precise control over the linkage points.

• Disuccinimidyl Esters (e.g., DSS): Homobifunctional reagents that crosslink two lysine residues, useful for probing spatial proximity.

• "Click Chemistry" Reagents (Azide-Alkyne): Bioorthogonal reagents that form a stable triazole linkage, known for their high efficiency and specificity.

Deep Dive: 3-Chloropropyl Isothiocyanate - A Versatile Tool for pH-Modulated Cyclization

3-Chloropropyl isothiocyanate is a heterobifunctional reagent featuring a reactive chloropropyl group and an isothiocyanate group. This combination allows for a sequential and pH-dependent cyclization strategy, primarily targeting cysteine and lysine residues or the N-terminus of a peptide.

Mechanism of Action

The cyclization strategy with 3-chloropropyl isothiocyanate hinges on the differential reactivity of its two functional ends under varying pH conditions.

• Reaction with Cysteine (Thioether Formation): The chloropropyl group is an electrophile that readily reacts with the nucleophilic thiol group of a cysteine residue via an SN2 reaction to form a stable thioether bond. This reaction is typically efficient under neutral to slightly basic conditions (pH 7-8).

• Reaction with Amines (Thiourea Formation): The isothiocyanate group is an electrophile that reacts with primary amines, such as the ε-amino group of lysine or the N-terminal α-amino group, to form a stable thiourea linkage. The reactivity of the isothiocyanate group is highly pH-dependent. At lower pH (around 6.5), the N-terminal α-amino group is more readily deprotonated and thus more nucleophilic than the ε-amino group of lysine, allowing for selective head-to-side chain cyclization. At higher pH (around 9.5), both the N-terminal and lysine ε-amino groups are deprotonated and can react, enabling side chain-to-side chain cyclization.[1][2]

This pH-dependent selectivity is a powerful tool for controlling the final topology of the cyclic peptide.

Caption: pH-modulated cyclization using 3-chloropropyl isothiocyanate.

Experimental Protocol (Adapted)

Materials:

• Linear peptide containing one cysteine and one lysine (or N-terminal amine for head-to-side chain cyclization)

• 3-Chloropropyl isothiocyanate (3-CPI)

• Phosphate buffered saline (PBS) at pH 6.5 and pH 9.5

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP)

• HPLC for purification and analysis

• Mass spectrometer for characterization

Procedure:

• Peptide Preparation: Dissolve the linear peptide in the desired reaction buffer (PBS pH 6.5 for head-to-side chain or pH 9.5 for side chain-to-side chain). If the peptide has an intramolecular disulfide bond, reduce it with a 2-fold molar excess of TCEP for 1 hour at room temperature.

• Crosslinker Preparation: Prepare a stock solution of 3-CPI in DMF or DMSO.

• Cyclization Reaction: Add a 1.2 to 2-fold molar excess of the 3-CPI stock solution to the peptide solution. The final concentration of the organic solvent should be kept to a minimum to avoid peptide precipitation.

• Incubation: Incubate the reaction mixture at room temperature for 2-12 hours. The reaction progress can be monitored by LC-MS.

• Quenching: Quench the reaction by adding a small amount of a primary amine-containing buffer (e.g., Tris) if necessary.

• Purification: Purify the cyclic peptide by reverse-phase HPLC.

• Characterization: Confirm the identity of the cyclic peptide by mass spectrometry.

Comparative Analysis of Bifunctional Reagents

To provide a comprehensive overview, the following table summarizes the key characteristics of 3-chloropropyl isothiocyanate and other common bifunctional reagents.

Reagent	Type	Reactive Groups	Target Residues	Linkage Formed	Key Advantages	Key Disadvantages	Representative Yield	Representative Reaction Time
3-Chloropropyl Isothiocyanate	Heterobifunctional	Chloropropyl, Isothiocyanate	Cysteine, Lysine/N-terminus	Thioether, Thiourea	pH-tunable selectivity, stable linkages	Potential for side reactions, limited commercial availability of diverse linkers	Not widely reported	2-12 hours
Dibromoxylene	Homobifunctional	Bromomethyl	Cysteine	Thioether	Rigid aromatic linker, high yields[3][4]	Requires two cysteine residues, potential for oligomerization	>90%[3]	1-4 hours
SMCC	Heterobifunctional	NHS-ester, Maleimide	Lysine, Cysteine	Amide, Thioether	High specificity, commercially available in various lengths	Maleimide linkage can be reversible under certain conditions	60-80%	1-4 hours
DSS	Homobifunctional	NHS-ester	Lysine	Amide	Simple one-step reaction, useful for proximity mapping	Can lead to a heterogeneous mixture of products	Variable, depends on peptide	30 min - 2 hours
Azide-Alkyne (Click Chemistry)	Bioorthogonal	Azide, Alkyne	Unnatural amino acids	Triazole	High efficiency and specificity, bioorthogonal[5][6]	Requires incorporation of unnatural amino acids	>90%[6]	1-24 hours

Experimental Protocols for Alternative Bifunctional Reagents

Cyclization using Dibromoxylene

This protocol is suitable for peptides containing two cysteine residues.[3][4]

Materials:

• Linear peptide with two cysteine residues

• α,α'-Dibromo-m-xylene

• Ammonium bicarbonate buffer (pH 8.0)

• Acetonitrile (ACN)

• TCEP

Procedure:

• Peptide Preparation: Dissolve the linear peptide in the ammonium bicarbonate buffer. Reduce any existing disulfide bonds with a 2-fold molar excess of TCEP for 1 hour.

• Crosslinker Addition: Add a 1.1-fold molar excess of α,α'-dibromo-m-xylene (dissolved in a minimal amount of ACN) to the peptide solution.

• Incubation: Stir the reaction at room temperature for 1-4 hours, monitoring by LC-MS.

• Purification: Purify the cyclic peptide by reverse-phase HPLC.

Caption: Workflow for peptide cyclization using dibromoxylene.

Cyclization using SMCC

This protocol is for peptides containing one cysteine and one lysine residue.

Materials:

• Linear peptide with one cysteine and one lysine

• SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate)

• Phosphate buffer (pH 7.2-7.5)

• DMF or DMSO

Procedure:

• Reaction with Lysine: Dissolve the peptide in the phosphate buffer. Add a 1.5-fold molar excess of SMCC (dissolved in DMF or DMSO) and react for 1 hour at room temperature to form the maleimide-activated peptide.

• Removal of Excess SMCC: Remove excess SMCC by size-exclusion chromatography or dialysis.

• Reaction with Cysteine: Adjust the pH of the maleimide-activated peptide solution to 6.5-7.0. The intramolecular cyclization will proceed. Monitor the reaction by LC-MS until completion (typically 1-2 hours).

• Purification: Purify the cyclic peptide by reverse-phase HPLC.

Cyclization using "Click Chemistry" (CuAAC)

This protocol requires the incorporation of an azide- and an alkyne-containing unnatural amino acid into the peptide sequence.[5][6]

Materials:

• Linear peptide with an azide- and an alkyne-containing amino acid

• Copper(I) bromide (CuBr) or Copper(II) sulfate (CuSO₄) with a reducing agent (e.g., sodium ascorbate)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) as a ligand

• Buffer (e.g., phosphate or Tris buffer, pH 7-8)

• DMF or DMSO

Procedure:

• Peptide Preparation: Dissolve the peptide in the buffer.

• Catalyst Preparation: Prepare a solution of the copper catalyst and ligand in the reaction buffer.

• Click Reaction: Add the copper catalyst solution to the peptide solution. If using CuSO₄, add sodium ascorbate.

• Incubation: Stir the reaction at room temperature for 1-24 hours. The reaction is often complete within a few hours.

• Purification: Purify the cyclic peptide by reverse-phase HPLC.

Causality Behind Experimental Choices and Self-Validating Systems

The selection of a cyclization strategy is not arbitrary; it is a carefully considered decision based on the desired properties of the final product and the constraints of the peptide sequence.

• Choice of Reagent: The choice between a homobifunctional and a heterobifunctional reagent is dictated by the available reactive handles on the peptide. For instance, if the goal is to link two specific cysteine residues to create a rigid loop, dibromoxylene is an excellent choice. If a more flexible linker between a cysteine and a lysine is desired, SMCC would be more appropriate. 3-Chloropropyl isothiocyanate offers the unique advantage of pH-controlled selectivity, allowing for the synthesis of different cyclic isomers from the same linear precursor.

• Reaction Conditions: The pH of the reaction medium is a critical parameter for many cyclization reactions. For isothiocyanate-based cyclizations, pH dictates the selectivity between the N-terminus and lysine residues. For maleimide-based reactions, a pH range of 6.5-7.5 is optimal for the reaction with thiols while minimizing hydrolysis of the maleimide group.

• Self-Validating Protocols: A robust cyclization protocol should be self-validating. This means that the progress of the reaction can be easily and reliably monitored, typically by LC-MS. The disappearance of the linear peptide peak and the appearance of a new peak with the expected mass of the cyclic product provide clear evidence of a successful reaction. Furthermore, the purity of the crude product before purification gives an indication of the efficiency and specificity of the cyclization reaction. Low purity may indicate the presence of side products such as dimers, oligomers, or products of side reactions.

Potential Side Reactions and Troubleshooting

• Dimerization/Oligomerization: This is a common side reaction in cyclization, especially at high peptide concentrations. To favor intramolecular cyclization, it is crucial to work at high dilution (typically <1 mM). On-resin cyclization can also minimize oligomerization due to the pseudo-dilution effect.

• Racemization: Activation of the C-terminal carboxyl group for head-to-tail cyclization can sometimes lead to epimerization. The choice of coupling reagents and additives can help to suppress this side reaction.[7]

• Side Reactions of 3-Chloropropyl Isothiocyanate: The electrophilic nature of both the chloropropyl and isothiocyanate groups means they can potentially react with other nucleophilic side chains, such as histidine or the hydroxyl groups of serine and threonine, especially at higher pH. Careful control of pH and reaction time is necessary to ensure selectivity. The formation of byproducts from the hydrolysis of the isothiocyanate group can also occur.

Conclusion

The choice of a bifunctional reagent is a critical step in the design and synthesis of cyclic peptides. 3-Chloropropyl isothiocyanate emerges as a promising, albeit less explored, reagent that offers the unique advantage of pH-tunable cyclization, enabling the synthesis of different cyclic peptide topologies from a single linear precursor. While established reagents like dibromoxylene, SMCC, and those used in click chemistry offer robust and well-documented protocols, the versatility of haloalkyl isothiocyanates warrants further investigation and application in the field of peptide drug discovery. By understanding the underlying chemical principles and carefully optimizing reaction conditions, researchers can harness the power of these bifunctional reagents to create novel and potent cyclic peptide therapeutics.

References

• Hacker, D. E., Almohaini, M., Anbazhagan, A., & Ma, Z. (2015). Peptide and peptide library cyclization via bromomethylbenzene derivatives. Methods in molecular biology (Clifton, N.J.), 1248, 105–117. [Link]

• Shalvi, S., Laps, S., Dagan, A., & Qvit, N. (2020). A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids. Frontiers in Chemistry, 8, 439. [Link]

• Hacker, D. E., Almohaini, M., Anbazhagan, A., & Ma, Z. (2015). Peptide and Peptide Library Cyclization via Bromomethylbenzene Derivatives. ResearchGate. [Link]

• Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. (2024). ChemRxiv. [Link]

• Thakkar, A., Trinh, T. B., & Pei, D. (2013). Global analysis of peptide cyclization efficiency. ACS combinatorial science, 15(2), 120–129. [Link]

• Petri, L., Szijj, P. A., Kelemen, Á. A., et al. (2020). Cysteine specific bioconjugation with benzyl isothiocyanates. Organic & Biomolecular Chemistry, 18(16), 3043-3049. [Link]

• Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. (2024). ChemRxiv. [Link]

• Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. (2024). ChemRxiv. [Link]

• Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. (2024). ChemRxiv. [Link]

• Thakkar, A., Trinh, T. B., & Pei, D. (2013). Global analysis of peptide cyclization efficiency. ACS combinatorial science, 15(2), 120–129. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Peptide and peptide library cyclization via bromomethylbenzene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peptide and Peptide Library Cyclization via Bromomethylbenzene Derivatives | Springer Nature Experiments [experiments.springernature.com]
• 5. jpt.com [jpt.com]
• 6. Frontiers | A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids [frontiersin.org]
• 7. Global Analysis of Peptide Cyclization Efficiency - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Reactivity of Haloalkyl Isothiocyanates in Synthesis

This guide provides an in-depth analysis of the comparative reactivity of haloalkyl isothiocyanates, a versatile class of bifunctional electrophiles crucial in modern synthetic chemistry. Tailored for researchers, medicinal chemists, and professionals in drug development, this document moves beyond simple protocols to explore the underlying principles that govern the reactivity of these reagents. We will dissect the influence of the halogen, the alkyl linker, and the choice of nucleophile, supported by mechanistic insights and quantitative data, to empower you to make informed decisions in your synthetic design.

The Duality of Reactivity: Understanding the Electrophilic Nature

Haloalkyl isothiocyanates possess two distinct electrophilic sites: the carbon atom of the isothiocyanate group (-N=C=S) and the carbon atom bearing the halogen (-C-X). This duality is the cornerstone of their synthetic utility, but it also presents a challenge of chemoselectivity. The outcome of a reaction with a nucleophile is a delicate balance governed by the nature of the nucleophile (hard vs. soft), the identity of the halogen, and the reaction conditions.

Generally, hard nucleophiles, such as primary and secondary amines, preferentially attack the electrophilic carbon of the isothiocyanate group to form thiourea derivatives. In contrast, soft nucleophiles, like thiolates, tend to attack the α-carbon of the haloalkyl chain via an S_N2 mechanism. However, this is a simplification; intramolecular cyclization often follows the initial nucleophilic attack, leading to a diverse array of heterocyclic products.

The primary focus of this guide is the S_N2 reactivity at the haloalkyl moiety, which is critical for most cyclization and conjugation reactions. The reactivity in these reactions follows the established trend for leaving group ability in S_N2 reactions: I > Br > Cl > F . This trend is directly correlated with the strength of the C-X bond and the stability of the resulting halide anion. Fluoroalkyl isothiocyanates are generally unreactive and not commonly used in this context, while iodoalkyl isothiocyanates are highly reactive but can be less stable and more expensive. Consequently, chloro- and bromoalkyl isothiocyanates represent the most common balance of reactivity and stability for synthetic applications.

Comparative Reactivity: A Quantitative Look

The rate of S_N2 reactions is highly dependent on the nature of the leaving group. For haloalkyl isothiocyanates, the reactivity trend is a direct consequence of the carbon-halogen bond strength and the stability of the resulting halide ion.[1][2] The C-I bond is the longest and weakest, making iodide the best leaving group, while the C-F bond is the strongest, rendering fluoride a poor leaving group for S_N2 reactions.[3]

Haloalkyl Isothiocyanate	Relative S_N2 Reaction Rate (vs. Chloro)	C-X Bond Dissociation Energy (kcal/mol)	Leaving Group Basicity (pKa of HX)
Iodoalkyl Isothiocyanate	~30,000	~57	-10
Bromoalkyl Isothiocyanate	~200	~72	-9
Chloroalkyl Isothiocyanate	1	~85	-7
Fluoroalkyl Isothiocyanate	~1 x 10⁻⁵	~110	3.2

Table 1: Comparative data illustrating the factors that govern the reactivity of primary haloalkyl isothiocyanates in S_N2 reactions. Relative rates and bond energies are approximate values for primary alkyl halides and serve as a strong proxy for the corresponding isothiocyanates.

As the data indicates, bromoalkyl isothiocyanates are significantly more reactive than their chloroalkyl counterparts, and iodoalkyl derivatives are exceptionally reactive. This has profound implications for experimental design. Reactions with chloroalkyl isothiocyanates may require higher temperatures, longer reaction times, or the use of a catalyst, whereas reactions with bromo- or iodoalkyl isothiocyanates can often proceed under much milder conditions.

Mechanism of Nucleophilic Attack and Cyclization

The reaction of a haloalkyl isothiocyanate with a dinucleophile, such as an amino acid like cysteine, provides a classic example of its synthetic utility. The reaction typically proceeds via a two-step sequence.

• Initial Nucleophilic Attack: The soft thiol group of cysteine preferentially attacks the electrophilic carbon of the haloalkyl moiety in an S_N2 fashion.

• Intramolecular Cyclization: The harder amine nucleophile then attacks the central carbon of the isothiocyanate group, leading to the formation of a stable heterocyclic ring, such as a thiazolidine derivative.[4][5]

This mechanistic pathway is visualized in the diagram below.

Caption: General mechanism for the reaction of a haloalkyl isothiocyanate with cysteine.

Experimental Protocol: Synthesis of a Thiazolidine Derivative

This protocol details a representative synthesis of a thiazolidine derivative from an aromatic aldehyde and L-cysteine, which mirrors the second step of a reaction involving a haloalkyl isothiocyanate precursor. This procedure is adapted from established methods for thiazolidine synthesis.[4][6]

Objective:

To synthesize 2-(4-methoxyphenyl)thiazolidine-4-carboxylic acid by cyclocondensation of p-anisaldehyde and L-cysteine.

Materials:

• L-cysteine (1.21 g, 10 mmol)

• p-Anisaldehyde (1.36 g, 10 mmol)

• Ethanol (90 mL)

• Water (10 mL)

• Diethyl ether (for washing)

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve L-cysteine (1.21 g, 10 mmol) in a solvent mixture of 90 mL ethanol and 10 mL deionized water.

• Addition of Aldehyde: To the stirring solution, add p-anisaldehyde (1.36 g, 10 mmol) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 20-24 hours. A precipitate will gradually form.

• Isolation: Isolate the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected precipitate thoroughly with diethyl ether to remove any unreacted aldehyde.

• Drying: Dry the product under vacuum to obtain the final thiazolidine derivative.

Expected Outcome:

The procedure should yield a white to off-white crystalline solid. The yield and melting point should be recorded and compared with literature values. Characterization can be performed using FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of a thiazolidine derivative.

Conclusion and Recommendations

The choice of haloalkyl isothiocyanate is a critical parameter in synthetic design that directly impacts reaction conditions and outcomes.

• Chloroalkyl isothiocyanates are cost-effective and stable but require more forcing conditions, making them suitable for robust substrates and large-scale synthesis where cost is a primary driver.

• Bromoalkyl isothiocyanates offer a significant increase in reactivity, allowing for milder reaction conditions (lower temperatures, shorter times), which is ideal for sensitive substrates and improving energy efficiency. They represent the optimal balance of reactivity and stability for many laboratory applications.

• Iodoalkyl isothiocyanates are the most reactive and should be reserved for challenging syntheses where the high reactivity is necessary to achieve the desired transformation, or for reactions with very unreactive nucleophiles. Their higher cost and lower stability must be considered.

By understanding the principles of S_N2 reactivity and the quantitative differences between the haloalkyl series, researchers can strategically select the optimal reagent to maximize yield, minimize side reactions, and streamline their synthetic workflows.

References

• Chemistry Steps. Reactivity of Alkyl Halides in SN2 Reactions. [Link]

• Organic Chemistry 1: An open textbook. 8.3. Factors affecting rate of nucleophilic substitution reactions. [Link]

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. [Link]

• Chad's Prep. Introduction to SN2 Reactions. [Link]

• Chemistry LibreTexts. 11.3: Characteristics of the SN2 Reaction. [Link]

• Nanobiomedicine Letters. Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity. [Link]

• Journal of Kufa for Chemical Sciences. Synthesis of Modern Amides Thiazolidine Derived From L-Cysteine and Investigation of Their Biological Effects on Cancer Cells. [Link]

• ResearchGate. Reactivity of bromo/chloro aryl isothiocyanates in the formation of 2‐thio‐benzothiazoles. [Link]

• PubMed Central. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. [Link]

Sources

• 1. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 2. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 3. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 4. nanobioletters.com [nanobioletters.com]
• 5. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

A Comparative Guide to the Spectroscopic Analysis of 3-Chloropropyl Isothiocyanate Reaction Products

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Chloropropyl Isothiocyanate and its Reactivity

3-Chloropropyl isothiocyanate (3-CPITC) is a bifunctional electrophilic reagent containing both a reactive isothiocyanate group (-N=C=S) and an alkyl chloride. This dual reactivity makes it a versatile building block in organic synthesis, particularly for the construction of sulfur and nitrogen-containing heterocycles. The isothiocyanate moiety readily undergoes nucleophilic attack by primary and secondary amines to form N,N'-disubstituted thioureas. The presence of the 3-chloropropyl chain introduces a latent electrophilic site that can participate in subsequent intramolecular reactions, leading to the formation of cyclic compounds.

The primary reaction of 3-CPITC with a nucleophile, such as a primary amine (R-NH₂), is the formation of an N-(3-chloropropyl)-N'-substituted thiourea. This reaction is typically straightforward and proceeds under mild conditions. The resulting thiourea is often a stable intermediate that can be isolated and characterized before proceeding to the next step.

The key to the synthetic utility of 3-CPITC lies in the subsequent intramolecular cyclization of the N-(3-chloropropyl)thiourea intermediate. Under appropriate conditions, typically basic, the nitrogen or sulfur atom of the thiourea moiety can act as an internal nucleophile, displacing the chloride to form a five-membered ring, a 2-amino-2-thiazoline derivative.

reagent [label="3-Chloropropyl isothiocyanate\n(Cl-CH₂CH₂CH₂-NCS)"]; amine [label="Primary Amine\n(R-NH₂)"]; intermediate [label="N-(3-chloropropyl)-N'-R-thiourea", shape=ellipse, fillcolor="#FFFFFF"]; product [label="2-(R-amino)-2-thiazoline", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; base [label="Base", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

reagent -> intermediate [label="Nucleophilic\nAddition"]; amine -> intermediate; intermediate -> product [label="Intramolecular\nCyclization"]; base -> intermediate [style=dashed]; }

Reaction of 3-Chloropropyl Isothiocyanate with a Primary Amine.

Spectroscopic Characterization of Reaction Products

Accurate spectroscopic analysis is paramount for confirming the structures of the thiourea intermediate and the final cyclized product. This section details the expected spectroscopic signatures in Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

N-(3-Chloropropyl)-N'-arylthiourea: The Intermediate

The reaction of 3-CPITC with an aromatic amine, such as aniline, yields N-(3-chloropropyl)-N'-phenylthiourea. The spectroscopic data for this class of compounds are well-defined.

2.1.1. NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the 3-chloropropyl group: a triplet around 3.7 ppm for the methylene group adjacent to the chlorine (Cl-CH ₂-), a triplet around 3.6 ppm for the methylene group next to the nitrogen (-NH-CH ₂-), and a quintet around 2.1 ppm for the central methylene group (-CH₂-CH ₂-CH₂-). The N-H protons will appear as broad singlets, and their chemical shifts can vary depending on the solvent and concentration. Aromatic protons will resonate in the downfield region (typically 7-8 ppm).

• ¹³C NMR: The carbon NMR spectrum provides key structural information. The thiocarbonyl carbon (C=S) is a hallmark of thioureas and typically appears in the range of 180-185 ppm. The carbons of the 3-chloropropyl chain will have distinct signals: around 45 ppm for the carbon attached to chlorine (Cl-C H₂-), around 43 ppm for the carbon adjacent to the nitrogen (-NH-C H₂-), and around 31 ppm for the central carbon (-CH₂-C H₂-CH₂-). Aromatic carbons will be observed in the 120-140 ppm region.

2.1.2. FTIR Spectroscopy

The FTIR spectrum of an N-(3-chloropropyl)-N'-arylthiourea will show several characteristic absorption bands:

• N-H Stretching: Two bands in the region of 3100-3400 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the N-H groups.

• C=S Stretching: A strong band in the region of 1300-1400 cm⁻¹ is indicative of the thiocarbonyl group.

• C-N Stretching: Bands in the 1450-1550 cm⁻¹ region can be attributed to C-N stretching vibrations coupled with N-H bending.

• C-Cl Stretching: A band in the region of 600-800 cm⁻¹ corresponds to the C-Cl stretching vibration.

2.1.3. Mass Spectrometry

The mass spectrum (Electron Ionization - EI) of N-(3-chloropropyl)-N'-arylthioureas will show a molecular ion peak [M]⁺. Key fragmentation patterns include the loss of the chloropropyl side chain and cleavage of the C-N bonds of the thiourea core. The presence of chlorine will be evident from the isotopic pattern of fragments containing chlorine (M and M+2 peaks in a roughly 3:1 ratio).

2-(Arylamino)-2-thiazoline: The Cyclized Product

The intramolecular cyclization of the thiourea intermediate leads to the formation of a 2-(arylamino)-2-thiazoline. This structural change is clearly reflected in the spectroscopic data.

2.2.1. NMR Spectroscopy

• ¹H NMR: The most significant change in the proton NMR spectrum is the disappearance of the signals corresponding to the linear 3-chloropropyl group and the appearance of signals for the thiazoline ring. Expect a triplet around 3.4 ppm for the methylene group adjacent to the sulfur (-S-CH ₂-), a triplet around 4.0 ppm for the methylene group next to the ring nitrogen (=N-CH ₂-), and a multiplet around 2.3 ppm for the central methylene group of the original propyl chain. The N-H proton of the exocyclic amino group will be present.

• ¹³C NMR: The carbon NMR spectrum will show the disappearance of the signal for the C-Cl carbon. The carbons of the thiazoline ring will appear at distinct chemical shifts: the carbon double-bonded to the exocyclic nitrogen (C=N) will be in the region of 160-170 ppm, the carbon adjacent to sulfur (-S-C H₂-) around 30 ppm, and the carbon next to the ring nitrogen (=N-C H₂-) around 50 ppm.

2.2.2. FTIR Spectroscopy

Upon cyclization, the FTIR spectrum will show notable changes:

• C=N Stretching: A strong absorption band will appear in the region of 1620-1680 cm⁻¹, characteristic of the C=N double bond in the thiazoline ring.

• Disappearance of C-Cl: The C-Cl stretching band will be absent.

• N-H Stretching: The N-H stretching bands will still be present, corresponding to the exocyclic amino group.

2.2.3. Mass Spectrometry

The mass spectrum of the 2-(arylamino)-2-thiazoline will show a molecular ion peak corresponding to the loss of HCl from the thiourea intermediate. The fragmentation pattern will be dominated by the cleavage of the thiazoline ring and the exocyclic amino group.[1]

Comparison with an Alternative Reagent: 2-Chloroethyl Isothiocyanate

A common alternative to 3-CPITC for the synthesis of five-membered heterocyclic rings is 2-chloroethyl isothiocyanate (2-CEITC). This reagent reacts with amines to form N-(2-chloroethyl)thioureas, which can then cyclize to form 2-aminothiazolidines.

reagent [label="2-Chloroethyl isothiocyanate\n(Cl-CH₂CH₂-NCS)"]; amine [label="Primary Amine\n(R-NH₂)"]; intermediate [label="N-(2-chloroethyl)-N'-R-thiourea", shape=ellipse, fillcolor="#FFFFFF"]; product [label="2-(R-amino)thiazolidine", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; base [label="Base", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

reagent -> intermediate [label="Nucleophilic\nAddition"]; amine -> intermediate; intermediate -> product [label="Intramolecular\nCyclization"]; base -> intermediate [style=dashed]; }

Reaction of 2-Chloroethyl Isothiocyanate with a Primary Amine.

Spectroscopic Differences in Products

The spectroscopic data for the products derived from 2-CEITC will differ from those of 3-CPITC due to the formation of a saturated thiazolidine ring instead of a thiazoline ring.

Spectroscopic Technique	3-CPITC Product (2-Amino-2-thiazoline)	2-CEITC Product (2-Aminothiazolidine)
¹H NMR	Signals for CH₂-S, CH₂-N=, and -CH₂- in the thiazoline ring.	Signals for CH₂-S and CH₂-N in the thiazolidine ring.
¹³C NMR	C=N signal around 160-170 ppm.	No C=N signal in this region. The corresponding carbon will be shifted upfield.
FTIR	Strong C=N stretch at 1620-1680 cm⁻¹.	Absence of a strong C=N stretch in this region.
Mass Spectrometry	Molecular ion reflects the thiazoline structure.	Molecular ion reflects the thiazolidine structure (2 amu higher than the corresponding thiazoline).

Experimental Protocols

General Procedure for the Synthesis of N-(3-chloropropyl)-N'-phenylthiourea

To a solution of aniline (1.0 mmol) in a suitable solvent such as dichloromethane or acetonitrile (10 mL), 3-chloropropyl isothiocyanate (1.1 mmol) is added dropwise at room temperature. The reaction mixture is stirred for 2-4 hours. The solvent is then removed under reduced pressure, and the resulting solid is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure N-(3-chloropropyl)-N'-phenylthiourea.

General Procedure for the Intramolecular Cyclization to 2-(Phenylamino)-2-thiazoline

The N-(3-chloropropyl)-N'-phenylthiourea (1.0 mmol) is dissolved in a suitable solvent like ethanol or isopropanol (15 mL). A base, such as sodium ethoxide or potassium carbonate (1.5 mmol), is added, and the mixture is refluxed for 4-6 hours. After cooling, the solvent is evaporated, and the residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is dried over anhydrous sodium sulfate and concentrated to give the crude product, which can be purified by column chromatography on silica gel.

Conclusion

The spectroscopic analysis of the reaction products of 3-chloropropyl isothiocyanate provides a clear and definitive way to distinguish between the initial thiourea adduct and the final cyclized thiazoline product. Each spectroscopic technique (NMR, FTIR, and MS) offers unique and complementary information that, when combined, allows for unambiguous structure elucidation. By comparing these spectral features with those obtained from reactions using alternative reagents like 2-chloroethyl isothiocyanate, researchers can confidently characterize their synthesized compounds and understand the underlying reaction pathways. This guide provides the foundational knowledge and practical protocols to effectively utilize these powerful analytical tools in the synthesis and development of novel heterocyclic compounds.

References

• Synthesis, characterization, crystal structure and antioxidant activity of N-(3-chloropropionyl)-N'-(4-methoxyphenyl)thiourea. European Journal of Chemistry, 2024, 15, 320-324. [Link][2]

• 2-Amino-Δ2-thiazolines from Aminoethyl Thiosulfates. The Mass Spectra of 2-Amino-Δ2-thiazolines and Related Compounds. The Journal of Organic Chemistry, 1971, 36 (10), pp 1321–1324. [Link][1]

• Synthesis, Spectroscopic Properties and Antipathogenic Activity of New Thiourea Derivatives. Molecules, 2017, 22(5), 785. [Link]

• 2-Allylaminothiazole and 2-allylaminodihydrothiazole derivatives: synthesis, characterization, and evaluation of bioactivity. Monatshefte für Chemie - Chemical Monthly, 2016, 147, pages 741–750. [Link][3]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 2004, 179(7), 1453-1460. [Link][4]

• 2-Chloroethyl Isothiocyanate. PubChem. [Link][5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, characterization, crystal structure and antioxidant activity of N-(3-chloropropionyl)-N'-(4-methoxyphenyl)thiourea | European Journal of Chemistry [eurjchem.com]
• 3. 2-Allylaminothiazole and 2-allylaminodihydrothiazole derivatives: synthesis, characterization, and evaluation of bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 2-Chloroethyl Isothiocyanate | C3H4ClNS | CID 138661 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Structural Validation of Thiazines Synthesized from 3-Chloropropyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, thiazines represent a class of compounds with significant therapeutic potential, finding applications as antibacterial, anti-inflammatory, and neuroprotective agents.[1] The synthesis of the 5,6-dihydro-4H-1,3-thiazine scaffold is a key step in the development of novel drug candidates. A common and efficient route to this core structure involves the use of 3-chloropropyl isothiocyanate as a readily available starting material. However, the subsequent structural validation of the resulting thiazine derivatives is a critical step to ensure the correct isomeric form has been obtained, which is paramount for its intended biological activity.

This guide provides an in-depth comparison of the essential analytical techniques for the unambiguous structural determination of thiazines synthesized from 3-chloropropyl isothiocyanate. We will delve into the mechanistic rationale behind the synthetic pathway, compare and contrast spectroscopic methodologies, and provide detailed experimental protocols. Furthermore, we will explore alternative synthetic routes to highlight the versatility in accessing this important heterocyclic system.

The Synthetic Pathway: From Isothiocyanate to Thiazine

The reaction of 3-chloropropyl isothiocyanate with a nucleophile, typically a thiol, proceeds via a cascade reaction involving an initial intermolecular thiol-isothiocyanate addition, followed by an intramolecular thiol-halogen cyclization.[1] This one-pot synthesis is often carried out in a green solvent system, such as ethanol and water, with a mild base like potassium carbonate.

The proposed mechanism involves the nucleophilic attack of the thiol on the electrophilic carbon of the isothiocyanate group, forming a dithiocarbamate intermediate. Subsequent deprotonation of the newly formed thiol group by the base facilitates an intramolecular nucleophilic substitution, displacing the chloride to form the six-membered thiazine ring.

Core Validation Methodologies: A Comparative Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Workhorse of Structural Elucidation

NMR spectroscopy, including both ¹H and ¹³C NMR, is the most powerful tool for determining the connectivity and chemical environment of atoms within the thiazine ring.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the methylene protons of the thiazine ring. Typically, three distinct multiplets are observed:

• H-4 (~3.7 ppm): A triplet corresponding to the two protons adjacent to the sulfur atom.

• H-5 (~1.8 ppm): A pentet (or multiplet) for the two protons at the 5-position.

• H-6 (~3.0 ppm): A triplet for the two protons adjacent to the nitrogen atom.

The chemical shifts and coupling patterns are highly informative. For instance, the downfield shift of the H-4 and H-6 protons is indicative of their proximity to the electronegative sulfur and nitrogen atoms, respectively.

¹³C NMR Spectroscopy: The carbon NMR spectrum complements the ¹H NMR data by providing information about the carbon skeleton. Key signals for the 5,6-dihydro-4H-1,3-thiazine core include:

• C-2 (~155-160 ppm): The imino or thiono carbon, which is significantly downfield due to its bonding to two heteroatoms.

• C-4 (~48-50 ppm): The methylene carbon adjacent to the sulfur atom.

• C-6 (~27-29 ppm): The methylene carbon adjacent to the nitrogen atom.

• C-5 (~19-21 ppm): The central methylene carbon of the propyl chain.

Table 1: Comparison of Typical ¹H and ¹³C NMR Chemical Shifts for 2-Substituted-5,6-dihydro-4H-1,3-thiazines

Position	Typical ¹H Chemical Shift (ppm)	Typical ¹³C Chemical Shift (ppm)	Rationale for Chemical Shift
2	-	155-160	Deshielded due to attachment to two heteroatoms (N and S).
4	~3.7 (t)	48-50	Adjacent to the electronegative sulfur atom.
5	~1.8 (p)	19-21	Aliphatic methylene carbon.
6	~3.0 (t)	27-29	Adjacent to the electronegative nitrogen atom.

Note: Chemical shifts are approximate and can vary depending on the substituent at the 2-position and the solvent used.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is indispensable for determining the molecular weight of the synthesized thiazine and for gaining insights into its structure through fragmentation analysis. Under electron impact (EI) ionization, thiazine derivatives often exhibit a prominent molecular ion peak (M⁺). The fragmentation patterns can be complex but often involve the cleavage of the side chain at the 2-position and fragmentation of the thiazine ring itself. The presence of sulfur can be identified by the characteristic M+2 isotopic peak, which is approximately 4.4% of the intensity of the M⁺ peak.

While detailed fragmentation pathways for these specific thiazines are not extensively reported, general fragmentation patterns for sulfur and nitrogen-containing heterocycles involve the loss of small neutral molecules and radicals. For phenothiazines, a related class of compounds, fragmentation often involves the loss of the side chain and cleavage of the heterocyclic ring.[2]

X-ray Crystallography: The Gold Standard for Unambiguous Structure Determination

Single-crystal X-ray diffraction provides the absolute and most definitive structural proof. It reveals the precise three-dimensional arrangement of atoms, bond lengths, bond angles, and the conformation of the thiazine ring. The six-membered thiazine ring typically adopts a half-chair conformation.[3] Obtaining a suitable crystal for X-ray analysis can be challenging but is the ultimate validation of the proposed structure. For instance, the crystal structure of N-(2,6-Dimethylanilino)-5,6-dihydro-4H-1,3-thiazin-3-ium chloride monohydrate confirms the half-chair conformation of the thiazine ring.[3]

Alternative Synthetic Routes to the 1,3-Thiazine Core

A comprehensive understanding of the structural validation of thiazines synthesized from 3-chloropropyl isothiocyanate is enhanced by comparing this method with alternative synthetic strategies.

One-Pot Multicomponent Condensation Reactions

An efficient alternative involves a one-pot multicomponent condensation of an aldehyde, a β-keto compound, and thiourea.[4] This method offers the advantage of generating molecular diversity in a single step. The validation of the resulting 2-amino-4H-1,3-thiazine derivatives relies on the same spectroscopic techniques, with NMR being crucial for distinguishing between potential isomers.

Cyclization of Chalcones with Thiourea

Another common approach is the reaction of chalcones (α,β-unsaturated ketones) with thiourea in the presence of a base. This reaction proceeds via a Michael addition followed by intramolecular cyclization and dehydration to yield 2-imino-1,3-thiazine derivatives. The structural elucidation of these products again heavily relies on NMR and mass spectrometry to confirm the formation of the six-membered ring.

Experimental Protocols

General Procedure for the Synthesis of 2-Mercapto-5,6-dihydro-4H-1,3-thiazines from 3-Chloropropyl Isothiocyanate[1]

• To a solution of the respective thiol (1.0 mmol) in a 1:1 mixture of ethanol and water (10 mL), add potassium carbonate (0.6 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add 3-chloropropyl isothiocyanate (1.0 mmol) to the reaction mixture.

• Heat the reaction mixture at 80 °C (or irradiate in a microwave reactor) and monitor the progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature and add water (20 mL).

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for NMR Sample Preparation and Analysis

• Dissolve approximately 5-10 mg of the purified thiazine derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 or 500 MHz for ¹H).

• Process the spectra using appropriate software to obtain chemical shifts, coupling constants, and integration values.

Protocol for Mass Spectrometry Analysis

• Prepare a dilute solution of the purified thiazine derivative in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., electron impact (EI) or electrospray ionization (ESI)).

• Acquire the mass spectrum over an appropriate mass range to observe the molecular ion and fragment ions.

• Analyze the fragmentation pattern to deduce structural information.

Visualizing the Process and Structures

Reaction Workflow

Caption: Workflow for the synthesis and structural validation of 5,6-dihydro-4H-1,3-thiazines.

Key Structural Features for Validation

Caption: Key analytical signatures for the validation of the 5,6-dihydro-4H-1,3-thiazine structure.

Conclusion

The synthesis of thiazines from 3-chloropropyl isothiocyanate offers a reliable and efficient entry into a class of heterocycles with significant pharmacological promise. However, the importance of rigorous structural validation cannot be overstated. A synergistic approach, combining the detailed connectivity information from NMR spectroscopy, the molecular weight and fragmentation data from mass spectrometry, and, when possible, the definitive three-dimensional structure from X-ray crystallography, is essential for unambiguous characterization. By understanding the nuances of these analytical techniques and comparing them with alternative synthetic pathways, researchers can confidently advance their drug discovery and development programs with well-characterized and structurally validated thiazine derivatives.

References

• Zhang, L., et al. (2022). Green Synthesis of 2-Mercapto 5,6-Dihydro-4H-1,3-Thiazines via Sequential C–S Couplings. Molecules, 27(15), 4933. [Link]

• El-Sayed, M. S., et al. (2014). Novel One-Pot Synthesis and Antimicrobial Activity of 2-amino-4H-1,3-Oxazines and 2-Amino-4H-1,3-Thiazines. Journal of Chemical and Pharmaceutical Research, 6(7), 171-176. [Link]

• PubChem. (n.d.). 2-Amino-5,6-dihydro-4H-1,3-thiazine. National Center for Biotechnology Information. [Link]

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• Fábián, L., & Kálmán, A. (2007). N-(2,6-Dimethylanilino)-5,6-dihydro-4H-1,3-thiazin-3-ium chloride monohydrate. Acta Crystallographica Section E: Structure Reports Online, 63(12), o4677. [Link]

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A Comparative Guide to Microwave-Assisted vs. Conventional Heating for 3-Chloropropyl Isothiocyanate Reactions

For researchers, scientists, and professionals in drug development, the efficiency and outcome of chemical reactions are paramount. The synthesis of novel compounds often hinges on the chosen reaction conditions, with the heating method playing a pivotal role. This guide provides an in-depth comparison of microwave-assisted and conventional heating techniques for reactions involving 3-Chloropropyl isothiocyanate, a versatile building block in the synthesis of various heterocyclic compounds, including thiourea derivatives which are of significant interest in medicinal chemistry.

The Fundamental Difference: How Heat is Delivered

Understanding the core principles of each heating method is crucial to appreciating their impact on chemical synthesis.

Conventional Heating: This traditional method relies on the transfer of heat from an external source, through the walls of the reaction vessel, to the solvent and finally to the reactants. This process, dependent on thermal conductivity, can lead to uneven temperature distribution and localized overheating at the vessel walls.

Microwave-Assisted Heating: In contrast, microwave-assisted organic synthesis (MAOS) utilizes microwave irradiation to directly heat the reactants and solvent at a molecular level. This is achieved through two primary mechanisms: dipolar polarization and ionic conduction. This direct and uniform heating often results in a dramatic acceleration of reaction rates.

Head-to-Head Comparison: Performance in 3-Chloropropyl Isothiocyanate Reactions

Let's delve into a comparative analysis of these two heating methods across key performance metrics for reactions involving 3-Chloropropyl isothiocyanate, such as its reaction with an amine to form a substituted thiourea.

Reaction Speed: A Quantum Leap with Microwaves

One of the most significant advantages of microwave chemistry is the drastic reduction in reaction times. Reactions that might take several hours to complete using conventional reflux can often be accomplished in a matter of minutes under microwave irradiation. This acceleration is attributed to the rapid and efficient energy transfer of microwave heating.

Yield and Purity: Cleaner Reactions, Better Outcomes

Microwave-assisted reactions frequently lead to higher product yields and improved purity compared to their conventionally heated counterparts. The uniform heating provided by microwaves minimizes the formation of byproducts that can arise from the temperature gradients and localized overheating common in conventional methods. This often simplifies the purification process, saving valuable time and resources.

Energy Efficiency and Green Chemistry: A More Sustainable Approach

Microwave synthesis is widely recognized as a "green chemistry" technique. By directly heating the reaction mixture, energy is utilized more efficiently, leading to significant energy savings. Furthermore, the ability to perform reactions in the absence of a solvent or with reduced solvent volumes further enhances its eco-friendly profile.

Scalability: From the Benchtop to Production

A common concern with microwave synthesis has been its scalability. However, advancements in microwave reactor technology have demonstrated the feasibility of scaling up reactions from millimoles to hundreds of millimoles and even to the kilogram scale. While conventional heating methods are well-established for large-scale production, modern multimode microwave reactors offer viable and efficient alternatives for larger preparations.

Experimental Protocols: A Practical Demonstration

To illustrate the practical differences, here are detailed step-by-step methodologies for the synthesis of a thiourea derivative from 3-Chloropropyl isothiocyanate and a primary amine using both heating methods.

Conventional Heating Protocol

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-Chloropropyl isothiocyanate (1 equivalent) in a suitable solvent such as ethanol.

• Amine Addition: Add the primary amine (1 equivalent) to the solution.

• Heating: Place the flask in an oil bath preheated to the reflux temperature of the solvent.

• Reaction Monitoring: Maintain the reaction at reflux for several hours, monitoring its progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate out of solution and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography.

Microwave-Assisted Protocol

• Reactant Preparation: In a microwave-safe reaction vessel equipped with a magnetic stirrer, combine 3-Chloropropyl isothiocyanate (1 equivalent) and the primary amine (1 equivalent) in a minimal amount of a polar solvent like ethanol.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor.

• Heating Program: Set the reaction temperature and time (e.g., 120°C for 10 minutes). The microwave will rapidly heat the mixture to the set temperature.

• Cooling: After the irradiation period, the vessel is cooled rapidly using compressed air.

• Work-up: The product is isolated using the same procedure as the conventional method (filtration or solvent removal followed by purification).

Visualizing the Process

To further clarify the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: A comparison of the experimental workflows for conventional and microwave-assisted synthesis.

Caption: General reaction for the synthesis of a thiourea derivative from 3-Chloropropyl isothiocyanate.

Quantitative Data Summary

The following table summarizes the typical quantitative differences observed between the two heating methods for the synthesis of a thiourea derivative.

Parameter	Conventional Heating	Microwave-Assisted Heating
Reaction Time	4 - 8 hours	5 - 15 minutes
Typical Yield	60 - 80%	> 90%
Energy Consumption	High	Low
Solvent Volume	Higher	Lower / Solvent-free
Product Purity	Good	Excellent

Conclusion: A Clear Advantage for Microwave-Assisted Synthesis

The evidence overwhelmingly supports the superiority of microwave-assisted heating for reactions involving 3-Chloropropyl isothiocyanate. The dramatic reduction in reaction times, coupled with higher yields, improved purity, and enhanced energy efficiency, makes it an invaluable tool for modern chemical synthesis. For researchers and drug development professionals seeking to accelerate their discovery and development pipelines, the adoption of microwave-assisted organic synthesis is not just an option, but a strategic imperative.

References

• Kappe, C. O. Scalability of Microwave-Assisted Organic Synthesis. From Single-Mode to Multimode Parallel Batch Reactors.
• Microwave-Assisted Synthesis in Drug Development. EPCP.
• Polshettiwar, V., & Varma, R. S.
• Lidström, P., Tierney, J., Wathey, B., & Westman, J. The impact of microwave synthesis on drug discovery. Semantic Scholar.
• The Impact of Microwave Irradiation Reaction in Medicinal Chemistry: A Review.
• Bari, A., & Badsara, S. S. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
• Kappe, C. O. Scalability of Microwave-Assisted Organic Synthesis. From Single-Mode to Multimode Parallel Batch Reactors.
• Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology.
• Cravotto, G., & Cintas, P. Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up.
• Synthetic Applications for Microwave Synthesis.
• Comparative Study of Conventional and Microwave Assisted Synthesis of some Organic Reactions.
• Mahmoud, A. R. Microwave-Assisted Organic Synthesis: Rapid and Energy-Efficient Approaches.
• Abonia, R., et al. A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. Universitas Scientiarum.
• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
• Bari, A., & Badsara, S. S. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
• Limban, C., et al.
• Chiscop, E., et al. New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. NIH.
• Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study.
• Synthesis, Characterization of Some Thiourea Derivatives Based on 4- Methoxybenzoyl Chloride as Antioxidants and Study of Molecu.
• SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Malaysian Journal of Analytical Sciences.
• Salami, S. A., et al. Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent.
• Sapari, S., et al. A Comparative Study of Microwave-Assisted and Conventional Heating Methods of the Synthesis of 1-(Naphthalene-1-Yl)-3-(O, M, P-Tolyl)Thioureas, DFT Analysis, Antib

A Comparative Guide to the Biological Activity of Compounds Synthesized from 3-Chloropropyl Isothiocyanate

For researchers, scientists, and professionals in drug development, the quest for novel bioactive compounds is a perpetual endeavor. 3-Chloropropyl isothiocyanate (3-CPITC) emerges as a versatile starting material for the synthesis of a diverse array of heterocyclic and substituted compounds. The inherent reactivity of the isothiocyanate group (-N=C=S) and the presence of a terminal chloroalkyl chain provide a scaffold ripe for chemical modification, leading to derivatives with significant potential in medicinal and agricultural chemistry. This guide offers an in-depth, objective comparison of the biological activities—specifically anticancer, antimicrobial, and insecticidal properties—of compounds synthesized from this promising precursor. The insights provided herein are grounded in experimental data, elucidating the structure-activity relationships that govern their efficacy and offering a rationale for future drug design and development.

The Versatility of 3-Chloropropyl Isothiocyanate in Synthesis

3-Chloropropyl isothiocyanate serves as a key building block for creating a variety of derivatives, most notably thioureas and dithiocarbamates. The electrophilic carbon atom of the isothiocyanate group readily reacts with nucleophiles such as primary and secondary amines to form N,N'-disubstituted thioureas. Furthermore, the chlorine atom on the propyl chain allows for subsequent cyclization or substitution reactions, leading to the formation of diverse heterocyclic systems. This synthetic flexibility is paramount to exploring a wide chemical space and identifying compounds with potent and selective biological activities.

Anticancer Activity: A Promising Frontier

The anticancer potential of isothiocyanates is well-documented, with naturally occurring compounds like sulforaphane demonstrating potent chemopreventive effects.[1][2] Synthetic derivatives offer the advantage of tailored structures to enhance efficacy and selectivity against various cancer cell lines. While direct and extensive studies on a broad range of 3-CPITC derivatives are emerging, the available data on related thiourea compounds provide a strong basis for comparison.

Comparative Cytotoxicity of Thiourea Derivatives

Thiourea derivatives have demonstrated significant cytotoxic effects against a multitude of human cancer cell lines.[3][4][5][6] The mechanism of action often involves the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways crucial for cancer cell proliferation and survival. A comparative analysis of the half-maximal inhibitory concentration (IC50) values reveals the potential of these compounds as anticancer agents.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Thiourea Derivatives	1-(3,4-dichlorophenyl)-3-[3-(trifluoromethyl)phenyl]thiourea	SW480 (Colon)	9.0	[3]
SW620 (Colon)	1.5	[3]
K562 (Leukemia)	6.3	[3]
N¹,N³-disubstituted-thiosemicarbazone 7	HCT116 (Colon)	1.11	[7]
HepG2 (Liver)	1.74	[7]
MCF-7 (Breast)	7.0	[7]
1,3-bis(4-(trifluoromethyl)phenyl)thiourea	A549 (Lung)	0.2	[3]
Standard Chemotherapy	Doxorubicin	HCT116 (Colon)	8.29	[7]
HepG2 (Liver)	7.46	[7]
MCF-7 (Breast)	4.56	[7]
Cisplatin	SW480 (Colon)	>10	[8]

Analysis of Anticancer Activity:

The data clearly indicates that synthetic thiourea derivatives can exhibit potent anticancer activity, in some cases surpassing that of the standard chemotherapeutic agent doxorubicin. For instance, the N¹,N³-disubstituted-thiosemicarbazone 7 shows remarkable efficacy against HCT116 and HepG2 cell lines.[7] The structure-activity relationship (SAR) studies suggest that the nature and position of substituents on the aromatic rings of the thiourea backbone play a critical role in determining the cytotoxic potency. Electron-withdrawing groups, such as trifluoromethyl and chloro moieties, appear to enhance anticancer activity.[3][8] While specific IC50 values for a series of compounds derived directly from 3-CPITC are not yet extensively reported in a comparative context, the general potency of the thiourea scaffold underscores the potential of 3-CPITC as a starting point for novel anticancer drug discovery.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability and cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in phosphate-buffered saline) to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Caption: Workflow of the MTT assay for determining cytotoxicity.

Antimicrobial Activity: Combating Pathogens

The emergence of antibiotic-resistant strains of bacteria necessitates the development of new antimicrobial agents. Isothiocyanates and their derivatives, such as dithiocarbamates, have demonstrated promising activity against a range of pathogenic microorganisms.[9][10]

Comparative Antimicrobial Efficacy

While specific data for a series of 3-CPITC derivatives is limited, studies on related dithiocarbamates and other heterocyclic compounds provide a framework for comparison. The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial potency of a compound.

Compound Class	Derivative	Microorganism	MIC (µg/mL)	Reference
Dithiocarbamates	Pyrrolidine dithiocarbamate (PDTC)	Staphylococcus aureus	Not specified	[11]
Escherichia coli	Not specified	[11]
Isothiocyanates	Benzyl-isothiocyanate (BITC)	Methicillin-resistant S. aureus (MRSA)	2.9 - 110	[10]
2-Phenylethyl-isothiocyanate (PEITC)	Methicillin-resistant S. aureus (MRSA)	Not specified	[10]
Standard Antibiotics	Ciprofloxacin	E. coli, S. aureus	-	[12]
Fluconazole	C. albicans	-	[12]

Analysis of Antimicrobial Activity:

The data suggests that isothiocyanates, particularly aromatic ones like benzyl-isothiocyanate, can be highly effective against antibiotic-resistant bacteria such as MRSA.[10] The lipophilic nature of these compounds is thought to facilitate their passage through the bacterial cell membrane, where they can exert their effects. Dithiocarbamates also exhibit antimicrobial properties, though the mechanism and spectrum of activity can vary.[11] The synthesis of novel heterocyclic compounds from 3-CPITC could lead to the discovery of new antimicrobial agents with unique modes of action.

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilution of Compounds: Perform serial twofold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate under appropriate conditions (e.g., temperature, time) for microbial growth.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Caption: Workflow for MIC determination using the broth microdilution method.

Insecticidal Activity: A Natural Alternative

The development of new insecticides with novel modes of action is crucial for managing insect pests and overcoming resistance to existing products. Natural and synthetic isothiocyanates have shown promise as effective insecticidal agents.[13]

Comparative Insecticidal Potency

A study on 3-chloropropylaminobenzoate derivatives, which can be conceptually linked to 3-CPITC through the aminobenzoate moiety, has demonstrated their potential as insecticides.

Compound Class	Derivative	Insect Cell Line/Pest	Activity	Reference
3-Chloropropylaminobenzoate Derivatives	3-chloropropyl 2-aminobenzoate	Sf9 (Spodoptera frugiperda)	~40% reduction in cell viability at 100 µg/mL	[2]
Natural Isothiocyanates	Allyl isothiocyanate (AITC)	Stored-product pests	Strong fumigant toxicity	[13]
Synthetic Insecticides	Geodin derivative 15	Helicoverpa armigera	IC50 = 89 µM	[14]
Azadirachtin (Positive Control)	Helicoverpa armigera	IC50 = 70 µM	[14]

Analysis of Insecticidal Activity:

The preliminary data on 3-chloropropylaminobenzoate derivatives suggests that this class of compounds possesses insecticidal properties.[2] The ~40% reduction in Sf9 cell viability indicates a cytotoxic effect on insect cells. For comparison, natural isothiocyanates like AITC are known to have strong fumigant activity against various pests.[13] Furthermore, synthetic derivatives of other natural products, such as geodin, have shown potent insecticidal activity, with IC50 values comparable to the positive control, azadirachtin.[14] The structure-activity relationship for these compounds often depends on factors such as lipophilicity, which influences penetration through the insect cuticle, and the specific interactions with molecular targets within the insect.

Experimental Protocol: Insect Cell Viability Assay

Assessing the viability of insect cell lines, such as Sf9 from the fall armyworm (Spodoptera frugiperda), is a common in vitro method to screen for potential insecticidal activity.

Step-by-Step Methodology:

• Cell Culture: Maintain Sf9 cells in an appropriate insect cell culture medium.

• Cell Seeding: Seed the Sf9 cells into a 96-well plate at a suitable density.

• Compound Treatment: Expose the cells to different concentrations of the test compounds.

• Incubation: Incubate the plate for a defined period (e.g., 24 or 48 hours).

• Viability Assessment: Determine cell viability using a suitable assay, such as the MTT assay (as described in the anticancer section) or a trypan blue exclusion assay.

• Data Analysis: Calculate the percentage of cell viability relative to a control group and determine the concentration that causes a significant reduction in viability.

Caption: Overall workflow from synthesis to biological evaluation.

Conclusion and Future Directions

The derivatives of 3-Chloropropyl isothiocyanate represent a promising and largely unexplored area for the discovery of new bioactive compounds. The existing data on related thiourea and dithiocarbamate structures strongly suggest that derivatives of 3-CPITC could possess significant anticancer, antimicrobial, and insecticidal properties. The versatility of its chemical structure allows for the creation of diverse libraries of compounds, which, when coupled with high-throughput screening, can accelerate the identification of lead candidates.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of compounds derived from 3-Chloropropyl isothiocyanate. This will enable a more direct and comprehensive comparison of their activities and the elucidation of detailed structure-activity relationships. Such studies are essential for optimizing the potency and selectivity of these compounds, ultimately paving the way for the development of novel therapeutic and crop protection agents.

References

• Molecules. (2024). A Comparative Review of Key Isothiocyanates and Their Health Benefits. [Link]

• ResearchGate. (n.d.). IC50 values of thioureas 10 and 11 for BGC-823 and A-549 cells. [Link]

• MDPI. (2022). Nanoencapsulation of 3-Chloropropylaminobenzoate Derivatives with Potential Insecticidal Activity. [Link]

• science24.com. (2010). Comparison of antiproliferative activity of the natural isothiocyanates and their mercapturic derivatives. [Link]

• MDPI. (2024). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. [Link]

• PubMed Central. (2021). Investigation of the Mechanisms of Cytotoxic Activity of 1,3-Disubstituted Thiourea Derivatives. [Link]

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. [Link]

• Academia.edu. (n.d.). Synthesis of new thiourea derivatives and study of its activity as anticancer agents molecular docking study. [Link]

• PubMed. (2020). Synthesis and anticancer activity of thiourea derivatives bearing a benzodioxole moiety with EGFR inhibitory activity, apoptosis assay and molecular docking study. [Link]

• PubMed Central. (2017). Antimicrobial and anticancer activity of some novel fluorinated thiourea derivatives carrying sulfonamide moieties: synthesis, biological evaluation and molecular docking. [Link]

• PubMed. (2008). Antibacterial Activity of Pyrrolidine Dithiocarbamate. [Link]

• Chemija. (2025). Synthesis and antimicrobial screening of heterocycles derived from 3-[(4-benzyloxy)phenyl]-1-(3-chlorophenyl)prop-2-ene-1-one. [Link]

• MDPI. (2023). Synthesis, Characterization, and Anticancer Activity of New N,N′-Diarylthiourea Derivative against Breast Cancer Cells. [Link]

• ResearchGate. (n.d.). Heterocycle Compounds with Antimicrobial Activity. [Link]

• ResearchGate. (2023). Synthesis, Characterization, and Anticancer Activity of New N,N′-Diarylthiourea Derivative against Breast Cancer Cells. [Link]

• Journal of Medicinal and Chemical Sciences. (n.d.). Antimicrobial and Antioxidant Activity of Heterocyclic Compounds Derived from New Chalcones. [Link]

• ResearchGate. (n.d.). Insecticidal activity and structure activity relationship study of some synthesized hydrazone, dihydropyridine and 3-cyano-1, 4-dihydro-pyradazin-4-one derivatives against Aphis nerii. [Link]

• PubMed Central. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. [Link]

• MDPI. (n.d.). Design, Semisynthesis, Insecticidal and Antibacterial Activities of a Series of Marine-Derived Geodin Derivatives and Their Preliminary Structure–Activity Relationships. [Link]

• MDPI. (n.d.). Antimicrobial Activity of Isothiocyanates from Cruciferous Plants against Methicillin-Resistant Staphylococcus aureus (MRSA). [Link]

• PubMed. (2009). Extraction of allyl isothiocyanate from horseradish (Armoracia rusticana) and its fumigant insecticidal activity on four stored-product pests of paddy. [Link]

• PubMed Central. (n.d.). Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles. [Link]

• ResearchGate. (n.d.). The structure/activity relationships of pyrethroid insecticides. 1. A Novel Approach Based upon the Use of Multivariate QSAR and Computational Chemistry. [Link]

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A Cost-Benefit Analysis of 3-Chloropropyl Isothiocyanate in Heterocyclic Synthesis

A Senior Application Scientist's Guide to Strategic Reagent Selection in the Synthesis of N-Propyl Thiazolidinones

For researchers and process chemists in drug development, the selection of starting materials is a critical decision point, balancing cost, efficiency, safety, and scalability. 3-Chloropropyl isothiocyanate is a bifunctional reagent that offers a direct route to incorporating a propyl-tethered reactive group in heterocyclic synthesis. This guide provides an in-depth cost-benefit analysis of its use, specifically in the synthesis of N-propyl substituted 2-iminothiazolidin-4-ones, and compares it with a common alternative synthetic strategy.

The Synthetic Utility of 3-Chloropropyl Isothiocyanate

3-Chloropropyl isothiocyanate is a valuable building block due to its two distinct reactive sites: the electrophilic isothiocyanate group and the alkyl chloride. This dual functionality allows for sequential or one-pot reactions to construct heterocyclic systems with a propyl side chain, which can be further functionalized via the terminal chloride. A primary application is in the synthesis of N-substituted thiazolidinones and related heterocycles, which are scaffolds of interest in medicinal chemistry.

Core Comparison: Synthesis of 3-(Propyl)-2-iminothiazolidin-4-one

To provide a tangible comparison, we will analyze two synthetic pathways to a representative target molecule: 3-(Propyl)-2-iminothiazolidin-4-one .

Route 1: Direct Cyclization with 3-Chloropropyl Isothiocyanate

This approach utilizes the bifunctional nature of 3-chloropropyl isothiocyanate to directly form the N-propyl substituted heterocyclic core. The isothiocyanate first reacts with a nucleophile, such as an amine, to form a thiourea, which then undergoes intramolecular cyclization via the alkyl chloride.

Route 2: The Alternative Pathway - Building from 3-Aminopropan-1-ol

A common alternative involves starting with a more basic and often cheaper building block, 3-aminopropan-1-ol. This route requires the in situ or stepwise formation of the corresponding isothiocyanate, followed by cyclization. This multi-step approach introduces different considerations for process efficiency and cost.

Cost-Benefit Analysis

The choice between these two routes is not merely about the price of the initial starting material but encompasses a holistic view of the entire synthetic process.

Parameter	Route 1: 3-Chloropropyl Isothiocyanate	Route 2: 3-Aminopropan-1-ol	Analysis
Starting Material Cost	Higher initial cost per mole.	Lower initial cost per mole.[1][2][3][4]	While 3-aminopropan-1-ol is significantly cheaper, Route 2 requires additional reagents (e.g., carbon disulfide, a desulfurizing agent, or a thiophosgene alternative) which add to the overall starting material cost.
Number of Synthetic Steps	Typically a one-pot or two-step process.	A multi-step process involving isothiocyanate formation and subsequent cyclization.	Fewer steps in Route 1 can lead to higher overall yield, reduced processing time, and lower labor costs.
Reagent Toxicity & Handling	3-Chloropropyl isothiocyanate is a lachrymator and toxic. Requires careful handling.	Can involve highly toxic reagents like thiophosgene or flammable and volatile carbon disulfide.[5] Greener alternatives for isothiocyanate synthesis exist but may have their own drawbacks.[6][7]	Both routes involve hazardous chemicals. The choice may depend on the specific reagents used in Route 2 and the available engineering controls.
Process Control	More straightforward reaction monitoring.	Requires careful control over multiple reaction stages, including the potentially exothermic formation of the dithiocarbamate intermediate.	The simplicity of Route 1 can be a significant advantage in terms of process robustness and scalability.
Overall Yield & Purity	Potentially higher overall yield due to fewer steps. Purity is dependent on the efficiency of the cyclization.	Overall yield is a product of the yields of each step. May require more complex purification to remove byproducts from the isothiocyanate formation.	A direct, high-yielding cyclization in Route 1 can be more efficient than a multi-step sequence, even if individual step yields in Route 2 are high.
Waste Generation	Generates waste from the cyclization reaction.	Generates waste from both the isothiocyanate synthesis and the cyclization, potentially leading to a higher E-factor (Environmental factor).	Route 1 is likely to be more atom-economical.

Experimental Data & Protocols

To provide a practical context, the following are representative experimental protocols for the synthesis of N-propyl substituted thiazolidinones.

Protocol for Route 1 (Conceptual): Synthesis of an N-Propyl-2-iminothiazolidin-4-one using 3-Chloropropyl Isothiocyanate

This protocol is based on general principles of thiazolidinone synthesis from isothiocyanates.

Step 1: Thiourea Formation and Intramolecular Cyclization

• To a solution of an appropriate primary amine (1.0 eq) in a suitable solvent (e.g., ethanol, DMF), add 3-chloropropyl isothiocyanate (1.05 eq).

• Add a base (e.g., triethylamine or potassium carbonate, 1.5 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC. The reaction involves the initial formation of a thiourea intermediate, followed by intramolecular nucleophilic attack of the sulfur on the propyl chloride to effect cyclization.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired N-(3-propyl)-2-iminothiazolidin-4-one derivative.

Causality Behind Experimental Choices:

• The use of a slight excess of the isothiocyanate ensures complete consumption of the starting amine.

• The base is crucial for deprotonating the thiourea intermediate, making the sulfur a more potent nucleophile for the intramolecular cyclization.

• Heating is typically required to overcome the activation energy for the cyclization step.

Protocol for Route 2: Synthesis of an N-Propyl-2-iminothiazolidin-4-one from 3-Aminopropan-1-ol

This protocol involves two distinct stages: formation of the isothiocyanate and subsequent cyclization.

Stage 1: Synthesis of 3-Hydroxypropyl Isothiocyanate (Illustrative using a CS₂ method)

• Dissolve 3-aminopropan-1-ol (1.0 eq) and triethylamine (2.2 eq) in a suitable solvent like dichloromethane at 0 °C.

• Slowly add carbon disulfide (1.1 eq) and allow the mixture to stir at room temperature to form the dithiocarbamate salt.

• Cool the mixture again to 0 °C and add a desulfurizing agent, such as tosyl chloride (1.1 eq), portion-wise.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Work up the reaction by washing with water and brine, drying the organic layer, and concentrating under reduced pressure. The crude isothiocyanate may be used directly or purified by chromatography.

Stage 2: Cyclization to form the Thiazolidinone

This stage would proceed similarly to the cyclization step in Route 1, but starting with the newly synthesized 3-hydroxypropyl isothiocyanate and an appropriate amine, followed by a reaction with a reagent like chloroacetyl chloride to form the thiazolidinone ring.

Causality Behind Experimental Choices:

• The formation of the dithiocarbamate salt from the amine and carbon disulfide is a well-established method for preparing isothiocyanates.[8]

• Tosyl chloride is a common and effective desulfurizing agent that promotes the elimination of H₂S to form the isothiocyanate.[9]

• The multi-step nature necessitates careful monitoring and potential isolation of intermediates to ensure a good final yield.

Visualizing the Synthetic Pathways

Caption: Comparative workflows for the synthesis of N-propyl-2-iminothiazolidin-4-one.

Conclusion and Recommendation

The cost-benefit analysis reveals a classic trade-off between the initial cost of starting materials and the overall process efficiency.

• 3-Chloropropyl isothiocyanate (Route 1) is the preferred reagent when process simplicity, higher overall yield, and reduced processing time are the primary drivers. While the initial investment in the reagent is higher, the savings in labor, solvent, and potentially higher throughput can make it more economical for larger-scale synthesis and in scenarios where a robust and reproducible process is paramount.

• 3-Aminopropan-1-ol (Route 2) is a viable option for small-scale laboratory synthesis or when the initial cost of reagents is the most critical constraint . Researchers must be prepared for a more involved, multi-step synthesis with potentially more challenging purifications. The overall cost advantage of the cheaper starting material may be eroded by the cost of additional reagents and lower overall yields.

Recommendation for Drug Development Professionals: For process development and scale-up activities, the directness and efficiency of Route 1 using 3-chloropropyl isothiocyanate are highly advantageous. The higher level of process control and potentially better overall economics make it a more strategic choice for bringing a drug candidate through development. For early-stage discovery and analogue synthesis where small quantities are needed and cost per gram is a major consideration, the flexibility of Route 2 may be acceptable.

References

• Synthonix. 3-Aminopropan-1-ol. [Link]

• Hilaris Publisher. Strategies for the Synthesis of Thiazolidinone Heterocycles. [Link]

• MDPI. Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. [Link]

• Journal of Chemical and Pharmaceutical Research. Synthesis of 2-imino 4-thiazolidinone derivatives and its antibacterial activity. [Link]

• MDPI. Synthesis and Characterization of Novel Thiazolidinones and Thioxothiazolidinones Derived from Substituted Indole. [Link]

• PubMed Central. Recent Advances in N-Heterocyclic Small Molecules for Synthesis and Application in Direct Fluorescence Cell Imaging. [Link]

• ResearchGate. Synthesis and Biological Applications of Thiazolidinone. [Link]

• National Center for Biotechnology Information. Synthesis of Isothiocyanates: An Update. [Link]

• MDPI. New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. [Link]

• CHEMISTRY & BIOLOGY INTERFACE. Synthesis of Isothiocyanates: A Review. [Link]

• Google Patents.

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• 2. Ammonium Thiocyanate, Lab Grade, 500 g | Flinn Scientific [flinnsci.com]
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A Senior Application Scientist's Guide to Assessing the Purity of 3-Chloropropyl Isothiocyanate from Different Suppliers

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is not merely a matter of quality control; it is the bedrock upon which reliable and reproducible experimental data are built. 3-Chloropropyl isothiocyanate (3-CPITC), a key building block in the synthesis of various pharmaceutical compounds and bioactive molecules, is no exception. Sourcing this reagent from different suppliers can introduce variability in purity, potentially impacting reaction yields, impurity profiles of final products, and ultimately, the integrity of research findings.

This guide provides a comprehensive framework for assessing the purity of 3-Chloropropyl isothiocyanate from various commercial sources. Moving beyond a simple checklist of procedures, this document delves into the rationale behind the analytical choices, outlines self-validating experimental protocols, and is grounded in authoritative scientific principles. Our objective is to empower researchers to make informed decisions when selecting a supplier and to ensure the quality of this critical reagent in their work.

The Synthetic Landscape: Understanding Potential Impurities

A thorough purity assessment begins with an understanding of the potential impurities that may arise during the synthesis of 3-Chloropropyl isothiocyanate. While multiple synthetic routes exist, a common and economically viable method involves the reaction of 3-chloro-1-propanamine with thiophosgene or a thiophosgene equivalent. Another possible route is the reaction of 1,3-dichloropropane with a thiocyanate salt.

These synthetic pathways, while effective, can introduce a range of impurities that must be monitored.

Potential Impurities from Synthesis:

• Unreacted Starting Materials: Residual 3-chloro-1-propanamine or 1,3-dichloropropane.

• Byproducts of the Isothiocyanate Formation: Thiourea derivatives (from reaction with excess amine), and other related compounds.

• Isomeric Impurities: 3-Chloropropyl thiocyanate, an isomer of the desired product, can be formed, particularly in synthesis routes involving thiocyanate salts.

• Solvent Residues: Residual solvents used in the reaction and purification steps.

• Degradation Products: Isothiocyanates can be susceptible to hydrolysis, especially in the presence of moisture, leading to the corresponding amine.

The presence of these impurities can have significant consequences. For instance, residual starting materials can lead to the formation of unwanted side products in subsequent reactions, while isomeric impurities may exhibit different reactivity, complicating reaction kinetics and product purification.

A Multi-faceted Approach to Purity Determination

No single analytical technique can provide a complete picture of a compound's purity. Therefore, a multi-pronged approach employing orthogonal analytical methods is essential for a comprehensive assessment. This guide focuses on a combination of Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow for Purity Assessment

Caption: A streamlined workflow for the comprehensive purity assessment of 3-Chloropropyl isothiocyanate from different suppliers.

Gas Chromatography-Mass Spectrometry (GC-MS): Unveiling Volatile Impurities

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. Its high sensitivity makes it ideal for detecting trace-level impurities such as residual solvents and volatile byproducts.

Rationale for GC-MS:

• High Resolving Power: Capable of separating complex mixtures of volatile compounds.

• Sensitive Detection: Mass spectrometry provides high sensitivity and specificity for impurity identification.

• Structural Information: The fragmentation patterns observed in the mass spectrum provide valuable information for identifying unknown impurities.

Experimental Protocol for GC-MS Analysis:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3-Chloropropyl isothiocyanate sample into a GC vial.

  • Dissolve the sample in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C, hold for 5 minutes.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

• Data Analysis:

  • Identify the main peak corresponding to 3-Chloropropyl isothiocyanate based on its retention time and mass spectrum. The mass spectrum should show characteristic fragments.

  • Identify impurity peaks by comparing their mass spectra with spectral libraries (e.g., NIST).

  • Quantify impurities using the area percent method, assuming a similar response factor for structurally related impurities. For more accurate quantification, a certified reference standard of the impurity is required.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity

HPLC with UV detection is the cornerstone for determining the purity of the main component and quantifying non-volatile impurities. A well-developed and validated HPLC method provides accurate and reproducible purity values.

Rationale for HPLC-UV:

• Quantitative Accuracy: Provides precise and accurate quantification of the main component and impurities.

• Versatility: Can be adapted to a wide range of compounds with varying polarities.

• Robustness: Established as a reliable and robust technique in the pharmaceutical industry.

Experimental Protocol for HPLC Analysis:

• Sample and Standard Preparation:

  • Standard Solution: Prepare a stock solution of a 3-Chloropropyl isothiocyanate certified reference material (CRM) at a concentration of 1 mg/mL in acetonitrile. Prepare a working standard solution at 0.1 mg/mL by diluting the stock solution.

  • Sample Solution: Accurately weigh approximately 10 mg of the 3-Chloropropyl isothiocyanate sample from each supplier into a 10 mL volumetric flask and dissolve in acetonitrile to a final concentration of 1 mg/mL.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II LC System or equivalent with a UV detector.

  • Column: C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio should be optimized for best separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 245 nm (Isothiocyanates typically have a UV absorbance maximum around this wavelength).

  • Injection Volume: 10 µL.

• Method Validation:

  • The HPLC method must be validated according to ICH guidelines to ensure its suitability.[1] Key validation parameters include:

    • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

    • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

    • Accuracy: The closeness of the test results obtained by the method to the true value.

    • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

    • Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Data Analysis:

  • Calculate the purity of the 3-Chloropropyl isothiocyanate samples by comparing the peak area of the main component to the total area of all peaks (area percent method).

  • For a more accurate purity assessment, use the external standard method with the certified reference material.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure of a compound and is an invaluable tool for identifying and characterizing the main component and any impurities present. Both ¹H and ¹³C NMR should be employed.

Rationale for NMR:

• Unambiguous Structural Information: Provides definitive structural confirmation of the main component.

• Impurity Identification: Can identify and, in some cases, quantify impurities without the need for reference standards.

• Quantitative NMR (qNMR): With an internal standard of known purity, qNMR can provide a highly accurate determination of the absolute purity of the sample.

Experimental Protocol for NMR Analysis:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the 3-Chloropropyl isothiocyanate sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation and Conditions:

  • NMR Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent.

  • Experiments:

    • ¹H NMR

    • ¹³C NMR

    • DEPT-135 (to differentiate between CH, CH₂, and CH₃ groups)

    • 2D NMR (COSY, HSQC, HMBC) for complex impurity identification.

• Data Analysis:

  • ¹H NMR:

    • Confirm the presence of the chloropropyl group by observing the characteristic multiplets for the three methylene groups.

  • ¹³C NMR:

    • Identify the four distinct carbon signals of 3-Chloropropyl isothiocyanate. The isothiocyanate carbon (-N=C=S) typically appears in the range of 125-140 ppm.

  • Impurity Analysis: Look for additional signals in both ¹H and ¹³C spectra that do not correspond to the main compound or the solvent. The chemical shifts and coupling patterns of these signals can be used to identify the structures of the impurities.

Comparative Data Analysis: A Hypothetical Case Study

To illustrate the application of these methods, consider a hypothetical comparison of 3-Chloropropyl isothiocyanate from three different suppliers (A, B, and C).

Table 1: Purity Assessment of 3-Chloropropyl Isothiocyanate from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C
Appearance	Clear, colorless liquid	Clear, pale yellow liquid	Clear, colorless liquid
HPLC Purity (Area %)	99.5%	97.8%	99.8%
GC-MS Purity (Area %)	99.4%	97.5%	99.7%
Identified Impurities (GC-MS)	1,3-Dichloropropane (0.3%)	3-Chloropropyl thiocyanate (1.2%), 1,3-Dichloropropane (0.5%)	Residual Dichloromethane (0.2%)
¹H NMR	Conforms to structure	Conforms to structure, additional signals consistent with 3-Chloropropyl thiocyanate	Conforms to structure
¹³C NMR	Conforms to structure	Conforms to structure, additional signals consistent with 3-Chloropropyl thiocyanate	Conforms to structure

Workflow for Data Interpretation and Decision Making:

Caption: A logical flow from analytical data to an informed decision on supplier selection for 3-Chloropropyl isothiocyanate.

Interpretation of Hypothetical Results:

• Supplier A: Offers a high-purity product with a small amount of unreacted starting material. This may be acceptable for many applications, as the starting material is often less reactive than the isothiocyanate.

• Supplier B: The presence of a significant amount of the isomeric impurity, 3-chloropropyl thiocyanate, is a major concern. Thiocyanates have different reactivity profiles than isothiocyanates and could lead to undesired side reactions. This supplier would likely be deemed unsuitable for applications requiring high purity and specific reactivity.

• Supplier C: Provides the highest purity product with only a trace amount of a common laboratory solvent, which can often be easily removed. This would be the preferred supplier for most applications, especially in sensitive drug development processes.

Conclusion: Ensuring Quality and Reproducibility

The purity of 3-Chloropropyl isothiocyanate is a critical parameter that can significantly influence the outcome of research and development projects. By employing a comprehensive analytical strategy that includes GC-MS, HPLC, and NMR, researchers can confidently assess the quality of this reagent from different suppliers. This guide provides a robust framework and detailed protocols to empower scientists to perform these evaluations in-house, ensuring the integrity of their work and the reliability of their results. Ultimately, an investment in rigorous purity assessment is an investment in the quality and reproducibility of science.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Karanikolopoulou, S., Revelou, P. K., Xagoraris, M., Kokotou, M. G., & Constantinou-Kokotou, V. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Analytica, 2(4), 94-113. [Link][2]

• Wilson, A., Duthie, S. J., & Bestwick, C. S. (2012). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC. Journal of Separation Science, 35(15), 1888-1895. [Link][3][4]

• Patel, K., & Patel, J. (2015). Reversed-phase high-performance liquid chromatographic method development and validation for allyl isothiocyanate estimation in phytosomes of Brassica nigra extract. Pharmacognosy Research, 7(4), 354–360. [Link][5]

• NIST. (n.d.). 3-Chloropropyl isothiocyanate. NIST Chemistry WebBook. Retrieved from [Link][6]

• PubChem. (n.d.). 3-chloropropyl isothiocyanate. Retrieved from [Link][7]

• Chemical Point. (n.d.). 3-Chloropropyl isothiocyanate. Retrieved from [Link][8]

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• 8. chemicalpoint.eu [chemicalpoint.eu]

A Mechanistic Showdown: 3-Chloropropyl Isothiocyanate vs. 3-Bromopropyl Isothiocyanate in Synthetic Chemistry

For researchers, scientists, and drug development professionals, the choice of alkylating agent can be a critical determinant of reaction efficiency, yield, and overall success of a synthetic pathway. This guide provides an in-depth, objective comparison of 3-Chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate, focusing on the mechanistic nuances that govern their reactivity. By understanding the fundamental principles and leveraging supporting experimental insights, you can make more informed decisions in your research and development endeavors.

The utility of 3-halopropyl isothiocyanates lies in their bifunctional nature. The isothiocyanate group (-N=C=S) is a versatile handle for a wide array of chemical transformations, including the formation of thioureas, thiocarbamates, and various heterocyclic compounds, which are significant in medicinal chemistry.[1][2] The propyl chain is appended with a halogen, which serves as a leaving group in nucleophilic substitution reactions, allowing for the covalent attachment of the isothiocyanate moiety to a target molecule.

The core difference between 3-Chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate lies in the identity of the halogen atom: chlorine versus bromine. This seemingly small variation has profound implications for the reaction kinetics and mechanism, primarily due to the differing abilities of chloride and bromide to act as leaving groups.

The Decisive Factor: Leaving Group Ability

In the context of nucleophilic substitution reactions, the rate is significantly influenced by the stability of the leaving group once it has departed from the substrate.[3] A good leaving group is a weak base, meaning it is the conjugate base of a strong acid.[4] When comparing the halides, the reactivity order is generally I⁻ > Br⁻ > Cl⁻ > F⁻.[3][5]

This trend is directly correlated with the acidity of the corresponding hydrohalic acids (HI > HBr > HCl > HF). Since HBr is a stronger acid than HCl, its conjugate base, the bromide ion (Br⁻), is a weaker base and therefore a more stable species in solution than the chloride ion (Cl⁻).[4] This inherent stability of the bromide ion makes it a better leaving group.[6]

Several key physicochemical properties contribute to bromide's superiority as a leaving group:

• Size and Polarizability: Bromide is larger and more polarizable than chloride. This allows the negative charge to be dispersed over a larger volume, leading to greater stabilization of the resulting anion.[6]

• Bond Strength: The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond. Consequently, less energy is required to break the C-Br bond during the rate-determining step of a nucleophilic substitution reaction, leading to a lower activation energy and a faster reaction rate.

Mechanistic Implications: A Focus on SN2 Reactions

Given that 3-chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate are both primary alkyl halides, they will predominantly undergo nucleophilic substitution via the SN2 (bimolecular nucleophilic substitution) mechanism.[7][8] The SN2 reaction is a single-step process where the incoming nucleophile attacks the electrophilic carbon atom at the same time as the leaving group departs.[9]

The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile (Rate = k[Alkyl Halide][Nucleophile]).[3] The reaction proceeds through a backside attack, resulting in an inversion of stereochemistry at the reaction center.[7]

For 3-halopropyl isothiocyanates, the key mechanistic step is the attack of a nucleophile (e.g., an amine, thiol, or alcohol) on the carbon atom bonded to the halogen.

Caption: Generalized SN2 reaction of a 3-halopropyl isothiocyanate.

Due to the superior leaving group ability of bromide, 3-bromopropyl isothiocyanate will react faster in SN2 reactions compared to 3-chloropropyl isothiocyanate under identical conditions. This increased reactivity can be advantageous in situations where milder reaction conditions are required or when dealing with less reactive nucleophiles.

Quantitative Comparison and Experimental Data

Property	3-Chloropropyl isothiocyanate	3-Bromopropyl isothiocyanate	Reference
CAS Number	2799-72-6	2799-73-7	[10][11]
Molecular Formula	C₄H₆ClNS	C₄H₆BrNS	[10][11]
Molecular Weight	135.62 g/mol	180.07 g/mol	[11][12]
Reactivity (SN2)	Lower	Higher	[3][6]
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
Leaving Group Ability	Good	Excellent	[5][6]

Experimental Protocol: Comparative Alkylation of a Primary Amine

To empirically determine the difference in reactivity, a competitive alkylation experiment can be designed. This protocol provides a framework for such a comparison.

Objective: To qualitatively and quantitatively compare the reaction rates of 3-chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate with a primary amine.

Materials:

• Benzylamine

• 3-Chloropropyl isothiocyanate

• 3-Bromopropyl isothiocyanate

• Acetonitrile (anhydrous)

• Triethylamine

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system

• Standard laboratory glassware and equipment

Caption: Workflow for comparative alkylation experiment.

Procedure:

• Preparation: In separate flasks, prepare equimolar solutions of benzylamine, 3-chloropropyl isothiocyanate, and 3-bromopropyl isothiocyanate in anhydrous acetonitrile. Also, prepare a solution of triethylamine in acetonitrile.

• Reaction Initiation: To two separate reaction flasks, each containing the benzylamine solution and triethylamine solution, add the 3-chloropropyl isothiocyanate solution to one and the 3-bromopropyl isothiocyanate solution to the other, simultaneously starting a timer for each.

• Monitoring: At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot from each reaction mixture.

• TLC Analysis: Spot the aliquots on a TLC plate and elute with an appropriate solvent system (e.g., ethyl acetate/hexane). Visualize the spots under UV light or with a suitable stain. The faster disappearance of the starting material spot will indicate a higher reaction rate.

• HPLC Analysis: For a more quantitative comparison, inject the aliquots into an HPLC system. Monitor the disappearance of the starting materials and the formation of the product. The rate of product formation can be calculated from the peak areas.

Expected Outcome: The reaction with 3-bromopropyl isothiocyanate is expected to proceed at a significantly faster rate than the reaction with 3-chloropropyl isothiocyanate. This will be evident by the faster disappearance of the 3-bromopropyl isothiocyanate peak and the faster appearance of the product peak in the HPLC analysis.

Safety and Handling

Both 3-chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate are toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. They are classified as acute toxins if swallowed, in contact with skin, or inhaled.[10] They can also cause severe skin burns and eye damage.[10] Always consult the Safety Data Sheet (SDS) before handling these chemicals.

Conclusion and Recommendations

The choice between 3-chloropropyl isothiocyanate and 3-bromopropyl isothiocyanate should be guided by the specific requirements of the synthetic application.

• 3-Bromopropyl isothiocyanate is the preferred reagent when higher reactivity is desired. Its use can lead to shorter reaction times, milder reaction conditions, and potentially higher yields, especially with less reactive nucleophiles.

• 3-Chloropropyl isothiocyanate , while less reactive, may be a more cost-effective option for large-scale syntheses where the reactivity difference is not a limiting factor. It can also be advantageous in situations where a more controlled, slower reaction is desired to minimize side products.

References

• Benchchem. (n.d.). Bromide vs. Chloride in Tertiary Alkyl Halides: A Comparative Guide to Leaving Group Ability.
• Guidechem. (n.d.). 3-CHLOROPROPYL ISOTHIOCYANATE 2799-72-6 wiki.
• PubChem. (n.d.). 3-Chloropropyl isothiocyanate.
• Benchchem. (n.d.). A Comparative Study of Alkyl Halides in SN2 Reactions: A Guide for Researchers.
• Santa Cruz Biotechnology. (n.d.). 3-Chloropropyl isothiocyanate.
• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism.
• (n.d.). Alkyl Halides and Nucleophilic Substitution.
• Reddit. (2020). Better Leaving Group: Bromide VS Chloride.
• BrainKart. (2018). Alkyl halides: Factors affecting SN2 versus SN1 reactions.
• Pharmaguideline. (n.d.). SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides.
• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates.
• NIH. (n.d.). Synthesis of Isothiocyanates: An Update.
• (2025). The Role of Isothiocyanates in Modern Chemical Synthesis.
• Santa Cruz Biotechnology. (n.d.). 3-Bromopropyl isothiocyanate.

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• 8. Which alkyl halide is more reactive in an SN2 reaction with a giv... | Study Prep in Pearson+ [pearson.com]
• 9. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
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• 12. scbt.com [scbt.com]

A Comparative Guide to Catalysts in the Synthesis of 3-Chloropropyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical synthesis, 3-chloropropyl isothiocyanate serves as a critical building block. Its unique bifunctional nature, possessing both a reactive isothiocyanate group and a versatile alkyl chloride handle, makes it an invaluable intermediate for the construction of complex heterocyclic scaffolds and bioactive molecules. The efficiency of its synthesis is paramount, and the choice of catalyst plays a pivotal role in determining reaction outcomes, including yield, purity, and process sustainability.

This guide provides an in-depth, objective comparison of various catalytic systems for the synthesis of 3-chloropropyl isothiocyanate. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of each catalytic approach, supported by experimental data, to empower researchers in making informed decisions for their specific synthetic challenges.

Synthetic Routes to 3-Chloropropyl Isothiocyanate: An Overview

The primary and most industrially viable methods for the synthesis of 3-chloropropyl isothiocyanate and related alkyl isothiocyanates can be broadly categorized into two main pathways:

• From 3-Chloropropylamine: This common approach involves the reaction of 3-chloropropylamine with a thiocarbonyl source, most frequently carbon disulfide (CS₂), to form an intermediate dithiocarbamate salt. The subsequent decomposition of this salt, facilitated by a catalyst or promoter, yields the desired isothiocyanate.

• From 1,3-Dihalopropanes: This route utilizes a nucleophilic substitution reaction where a thiocyanate salt displaces a halide from a 1,3-dihalopropane precursor. The choice of catalyst is crucial in directing the regioselectivity and promoting the formation of the isothiocyanate over the isomeric thiocyanate.

This guide will focus on the catalysts employed in both of these transformative pathways.

Catalytic Systems for the Decomposition of Dithiocarbamate Intermediates

The synthesis from 3-chloropropylamine and carbon disulfide is a robust method, with the catalytic decomposition of the intermediate dithiocarbamate being the key step. Several classes of reagents have been effectively used for this transformation.

Amine Catalysis (In-situ Dithiocarbamate Formation and Decomposition)

Tertiary amines, such as triethylamine (TEA), can act as both a base to facilitate the formation of the dithiocarbamate salt and as a catalyst for its subsequent decomposition.

Mechanism: The tertiary amine deprotonates the primary amine, allowing for nucleophilic attack on carbon disulfide. The resulting dithiocarbamic acid is then deprotonated by another equivalent of the amine to form the dithiocarbamate salt. The decomposition is often promoted by an electrophilic reagent that facilitates the elimination of a sulfide species. A common method involves the use of tosyl chloride, where the amine acts as a base.

Experimental Protocol: Amine/Tosyl Chloride Mediated Synthesis [1]

• Reaction Setup: To a solution of 3-chloropropylamine (1.0 eq.) in a suitable organic solvent (e.g., dichloromethane), add triethylamine (2.0 eq.) at room temperature.

• Dithiocarbamate Formation: Slowly add carbon disulfide (1.2 eq.) to the stirred solution and continue stirring for 30 minutes.

• Decomposition: Cool the reaction mixture in an ice bath and add a solution of p-toluenesulfonyl chloride (1.1 eq.) in the same solvent dropwise.

• Work-up: After completion of the reaction (monitored by TLC), the mixture is washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography.

Metal-Based Reagents

Historically, heavy metal salts like lead nitrate were used for the decomposition of dithiocarbamate salts.[2] However, due to their toxicity, greener alternatives are now preferred.

Other Decomposition Reagents

A variety of other reagents can effectively promote the decomposition of dithiocarbamates, often with high efficiency. These include:

• Cyanuric Chloride: A cost-effective and highly efficient reagent for the desulfurization of dithiocarbamates.[3]

• Chlorosilanes: Reagents like trimethylsilyl chloride (Me₃SiCl) can be used for the decomposition of dithiocarbamates to isothiocyanates.[4]

• Triphenylphosphine-Carbon Tetrachloride: This combination can also be employed for the conversion of dithiocarbamates to isothiocyanates.[5]

Phase Transfer Catalysis (PTC) for Synthesis from Alkyl Halides

Phase transfer catalysis is a powerful technique for facilitating reactions between reactants in immiscible phases, typically an aqueous and an organic phase.[6][7][8] This is particularly relevant for the synthesis of 3-chloropropyl isothiocyanate from a dihalopropane precursor and an inorganic thiocyanate salt.

Mechanism: A phase transfer catalyst, typically a quaternary ammonium or phosphonium salt, transports the thiocyanate anion (SCN⁻) from the aqueous phase into the organic phase where the alkyl halide is dissolved. The lipophilic cation of the catalyst forms an ion pair with the thiocyanate anion, rendering it soluble and highly reactive in the organic medium. This allows the nucleophilic attack of the thiocyanate ion on the alkyl halide to proceed.

Experimental Protocol: Phase Transfer Catalyzed Synthesis

• Reaction Setup: A mixture of 1-chloro-3-iodopropane (1.0 eq.), sodium or potassium thiocyanate (1.2 eq.), and a catalytic amount of a phase transfer catalyst (e.g., tetrabutylammonium bromide, TBAB, 0.05 eq.) is prepared in a biphasic solvent system (e.g., water and dichloromethane).

• Reaction: The mixture is stirred vigorously at a controlled temperature (e.g., 40-60 °C) until the reaction is complete (monitored by GC or TLC).

• Work-up: The organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated. The product is then purified by vacuum distillation.

Comparative Performance of Catalytic Systems

To provide a clear comparison, the following table summarizes the key performance indicators for the different catalytic approaches discussed. The data is a synthesis of typical results reported in the literature for the synthesis of short-chain alkyl isothiocyanates, providing a reasonable expectation for the synthesis of 3-chloropropyl isothiocyanate.

Catalyst System	Precursor	Typical Yield (%)	Reaction Time	Reaction Conditions	Advantages	Disadvantages
Amine/Tosyl Chloride	3-Chloropropylamine	70-90[1]	1-3 hours	Room temperature to mild heating	Readily available and inexpensive reagents.	Stoichiometric amounts of base and tosyl chloride are required.
Cyanuric Chloride	3-Chloropropylamine	85-95[3]	1-2 hours	Mild conditions (0-25 °C)	High yields, cost-effective.	By-product formation can complicate purification.
Phase Transfer Catalyst (e.g., TBAB)	1-Chloro-3-iodopropane	75-85	4-8 hours	40-60 °C	Avoids the use of carbon disulfide, mild conditions.	Requires a dihalide precursor, potential for isomeric thiocyanate formation.
Amine-Catalyzed Sulfurization	3-Chloropropyl Isocyanide	60-80[9]	2-6 hours	40-80 °C	Sustainable approach using elemental sulfur.	Requires the synthesis of the isocyanide precursor.

Mechanistic Insights and Experimental Workflow Visualization

To further elucidate the catalytic processes, the following diagrams illustrate the key mechanistic steps and the general experimental workflow.

Catalytic Cycle for Phase Transfer Catalysis

Caption: Phase Transfer Catalysis Mechanism.

General Experimental Workflow for Isothiocyanate Synthesis

Caption: General Experimental Workflow.

Conclusion and Recommendations

The selection of an optimal catalyst for the synthesis of 3-chloropropyl isothiocyanate is contingent upon several factors, including precursor availability, desired scale, cost considerations, and environmental impact.

• For laboratory-scale synthesis where the primary amine is readily available, the use of cyanuric chloride for the decomposition of the in-situ formed dithiocarbamate offers a high-yielding and efficient route.

• The amine/tosyl chloride method is also a reliable and cost-effective option, particularly when avoiding metal-based reagents is a priority.

• Phase transfer catalysis presents a compelling alternative when starting from a 1,3-dihalopropane. It avoids the use of the highly flammable and toxic carbon disulfide, aligning with green chemistry principles. The choice of the phase transfer catalyst and reaction conditions can be optimized to maximize the yield of the desired isothiocyanate.

• While the amine-catalyzed sulfurization of isocyanides is an elegant and sustainable approach, it necessitates the prior synthesis of the isocyanide precursor, which may add complexity to the overall synthetic sequence.

Ultimately, the experimental data and mechanistic understanding provided in this guide should serve as a valuable resource for researchers to navigate the catalytic landscape for 3-chloropropyl isothiocyanate synthesis and select the most appropriate method to achieve their scientific and developmental goals.

References

• Azizi, N., Aryanasab, F., & Saidi, M. R. (2006). A highly efficient, mild and simple synthesis of dithiocarbamates is based on the one-pot reaction of amines, CS₂, and alkyl halides without using a catalyst under solvent-free conditions. Organic letters, 8(23), 5275–5277.
• El-Metwally, S., & Khalil, A. K. (2010). Reactions of 1,3-Diphenyl-2-pyrazolin-5-one and 4-Amino-1,5-dimethyl-2-phenyl-1H- pyrazol-3(2H)-one. Synthesis of Some New Pyrazoles and Pyrazolones. Acta Chimica Slovenica, 57(4), 941–947.
• Farhat, M. F., El-Saghier, A. M. M., Makhlouf, M. A., Kreddan, K. M., & Elmezoughi, A. B. (2007). Ketene N,S-acetals in heterocyclic synthesis: Part 1: Synthesis of N-phenyl-2-ylidene and 2,5-diylidene-4-thiazolidinone derivatives. Journal of Sulfur Chemistry, 28(6), 563–572.
• Fedoryński, M., Jezierska-Zięba, M., & Kąkol, B. (2008). Phase transfer catalysis in pharmaceutical industry. Acta Poloniae Pharmaceutica, 65(6), 647–654.
• Wong, R., & Dolman, S. J. (2007). A facile and general protocol for the preparation of isothiocyanates from alkyl and aryl amines relies on a tosyl chloride mediated decomposition of a dithiocarbamate salts that are generated in situ by treatment of amines with carbon disulfide and triethylamine. The Journal of Organic Chemistry, 72(10), 3969–3971.
• CN102229551B - A kind of preparation method of isothiocyanate - Google Patents. (n.d.).
• Li, Z. Y., Ma, H. Z., Han, C., Xi, H. T., Meng, Q., Chen, X., & Sun, X. Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667–1674.
• Nickisch, R., & Meier, M. A. R. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances, 11(5), 2843–2851.

• Organic Syntheses Procedure. (n.d.). Isothiocyanic acid, methyl ester. Retrieved January 16, 2026, from [Link]

• Phase-transfer catalyst – Knowledge and References - Taylor & Francis. (n.d.). Retrieved January 16, 2026, from [Link]

• Recent Advancement in Synthesis of Isothiocyanates - ChemRxiv. (2023). Retrieved January 16, 2026, from [Link]

• Rakesh Devidas Amrutkar et al. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Sciences, 05(05), 4166-4174.
• Singh, J., & Chanu, S. B. (2014). Phase-Transfer Catalysis in Organic Syntheses. International Journal of Scientific & Engineering Research, 5(12), 1033-1053.
• Tilstam, U., & Weinmann, H. (2002). Isothiocyanate Synthesis: An Update. Organic Process Research & Development, 6(4), 384–393.
• Bian, G., Qiu, H., Jiang, J., Wu, J., & Lai, G. (2007). A New Method for the Synthesis of Isothiocyanates from Dithiocarbamates or Alkyl Amines Using Chlorosilanes as Decomposition Reagents.
• Furukawa, I., Abe, N., & Hashimoto, S. (1989). ChemInform Abstract: A Novel Synthesis of Isothiocyanates from Ammonium Dithiocarbamates Using Triphenylphosphine-Carbon Tetrachloride. ChemInform, 20(44).

• Industrial Phase-Transfer Catalysis. (n.d.). Retrieved January 16, 2026, from [Link]

• A Comparative Review of Key Isothiocyanates and Their Health Benefits - PubMed. (2024, March 7). Retrieved January 16, 2026, from [Link]

• Reactivity and diverse synthetic applications of acyl isothiocyanates - Arkivoc. (2015). Retrieved January 16, 2026, from [Link]

• Dithiocarbamate synthesis by thiocarbomoylation - Organic Chemistry Portal. (n.d.). Retrieved January 16, 2026, from [Link]

• A facile and Convenient Method for Synthesis of Thiiranes under Mild Condition Using Phase Transfer Catalyst - Oriental Journal of Chemistry. (2014). Retrieved January 16, 2026, from [Link]

• General procedure for the synthesis of isothiocyanates - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur - MDPI. (2022). Retrieved January 16, 2026, from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Chloropropyl Isothiocyanate: A Guide for the Modern Laboratory

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step—proper disposal—is as critical as any reaction setup. 3-Chloropropyl isothiocyanate (CAS 2799-72-6), a valuable bifunctional molecule, demands particular respect due to its significant hazard profile. This guide provides a direct, procedurally-focused framework for its safe handling and disposal, ensuring the protection of both laboratory personnel and the environment.

Foundational Safety: Understanding the Hazard

Before any disposal plan is enacted, a thorough understanding of the inherent risks of 3-Chloropropyl isothiocyanate is paramount. This compound is not merely a chemical irritant; it is a potent threat if mishandled.

According to its Safety Data Sheet (SDS), 3-Chloropropyl isothiocyanate is classified with multiple acute toxicity hazards.[1] It is fatal if inhaled, toxic if it comes into contact with skin, and toxic if swallowed.[1] Furthermore, it is designated as Skin Corrosion Category 1B, meaning it can cause severe skin burns and eye damage.[1] Its lachrymatory nature can cause immediate and severe irritation to the respiratory system.[2]

The causality behind these hazards lies in the molecule's two reactive centers: the electrophilic isothiocyanate group (-N=C=S) and the alkyl chloride. The isothiocyanate readily reacts with nucleophiles, such as the amine and thiol groups found in biological macromolecules, leading to cellular damage. The alkyl chloride presents a secondary risk of alkylation. This dual reactivity is what makes it a useful synthetic building block, but also the source of its toxicity.

Safety & Hazard Summary	Description	Source
Acute Toxicity (Inhalation)	Category 2: Fatal if inhaled.	[1]
Acute Toxicity (Oral, Dermal)	Category 3: Toxic if swallowed or in contact with skin.	[1]
Skin Corrosion/Irritation	Category 1B: Causes severe skin burns and eye damage.	[1]
Primary Exposure Routes	Inhalation, Ingestion, Skin and/or eye contact.	[1][3]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases, water/moisture.	[4]
Hazardous Decomposition	Combustion may produce carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen chloride gas.[5]	[5]
Personal Protective Equipment (PPE)	Chemical splash goggles, face shield, chemical-resistant gloves (e.g., nitrile rubber), protective suit, and a NIOSH-approved respirator are mandatory.[1]	[1]

The Core Directive: The Disposal Decision Workflow

For 3-Chloropropyl isothiocyanate, the primary and universally recommended disposal method is through a licensed and approved hazardous waste contractor. Attempting to neutralize bulk quantities of this chemical in the lab without a validated, peer-reviewed protocol and appropriate engineering controls is strongly discouraged. The risks of runaway reactions, aerosolization of the toxic material, and hazardous byproduct formation are unacceptably high.

The following workflow provides a logical pathway for managing waste streams containing this chemical.

Caption: Decision workflow for managing 3-Chloropropyl isothiocyanate waste.

Procedural Guidance: Preparing Waste for Disposal

Adherence to institutional and regulatory guidelines is non-negotiable. Chemical waste generators are legally required to manage hazardous waste from its point of generation to its final disposal.[6]

This procedure applies to unused or surplus 3-Chloropropyl isothiocyanate and contaminated solvent mixtures.

• Container Selection : Select a designated hazardous waste container that is compatible with the chemical. Borosilicate glass or a specially rated plastic container is appropriate; do not use metal containers.[6] The container must be in good condition with a secure, leak-proof cap.

• Waste Transfer : Conduct all transfers within a certified chemical fume hood. Wear all required PPE as detailed in Table 1.

• Headspace : Fill the container to no more than 90% of its capacity.[6] This 10% headspace is crucial to accommodate vapor expansion and prevent pressure buildup.

• Labeling : As soon as the first drop of waste enters the container, it must be labeled. Affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department. Clearly list all constituents, including "3-Chloropropyl isothiocyanate," and their approximate percentages.

• Storage : Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA). The SAA must be located at or near the point of generation and under the control of the laboratory personnel.[6] Ensure secondary containment is used to prevent spills.

Empty containers that once held 3-Chloropropyl isothiocyanate are still considered hazardous waste.

• Container Rinsing : In a chemical fume hood, rinse the empty container three times with a suitable solvent (e.g., methanol or acetone).

  • Causality : The triple rinse ensures that the residual chemical is removed to a level that renders the container "RCRA empty."

• Rinsate Collection : Crucially, all rinsate is considered hazardous waste . Collect the rinsate from all three washes and manage it as bulk liquid waste according to Protocol 1.

• Container Preparation : After rinsing and air-drying, deface or remove the original manufacturer's label to prevent accidental reuse. Write "Empty" on the container and dispose of it as directed by your institutional policy (e.g., in a designated glass waste box).

• Spill Debris : Any materials used to clean a spill (absorbent pads, gloves, etc.) are considered hazardous waste. Do not place them in the regular trash.

  • Carefully collect all contaminated debris using tongs or other tools.

  • Place the debris in a heavy-duty plastic bag (double-bagging is recommended), seal it, and affix a hazardous waste label.

  • Manage the sealed bag as solid hazardous waste for EHS pickup.

The Chemistry of Decontamination

While bulk neutralization is not recommended, understanding the reaction chemistry is vital for spill response. Isothiocyanates can be degraded by alkaline hydrolysis.[5][7] In this reaction, a nucleophile (like the hydroxide ion, OH⁻) attacks the electrophilic carbon of the isothiocyanate group. This forms an unstable intermediate that can rearrange to a more stable thiocarbamate or, with further reaction, an amine and carbonate.[5][7]

For minor spills, a decontamination solution can be prepared. A 5-10% solution of sodium carbonate or sodium bicarbonate in water can serve as a mild alkaline solution to begin the hydrolysis process.[1] Alternatively, a dilute solution of sodium hypochlorite (bleach) can be used, as it is a strong oxidant. However, the reaction with bleach may be vigorous and produce heat; it should be applied cautiously from the outside of the spill inward after absorbing the bulk of the material. All materials used in this decontamination are hazardous waste.

This guide provides the essential framework for the safe and compliant disposal of 3-Chloropropyl isothiocyanate. By prioritizing safety, adhering to established protocols, and respecting the chemistry of the compound, researchers can ensure that their work is conducted responsibly from the first measurement to the final disposal.

References

• Armour, M. A. (2003). Hazardous Laboratory Chemicals Disposal Guide. Lewis Publishers.

• PubChem. (n.d.). 3-Chloropropyl isothiocyanate. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). e Hydrolysis of allyl isothiocyanate under alkaline condition at 27 C. Retrieved from [Link]

• Zhang, Y., Wu, C., & Zhang, G. (2001). The Reaction of Allyl Isothiocyanate with Hydroxyl/Water and b-Cyclodextrin Using Ultraviolet Spectrometry. Analytical Sciences, 17(9), 1085-1088.
• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. The University of British Columbia.

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

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Mastering the Handling of 3-Chloropropyl Isothiocyanate: A Guide to Personal Protective Equipment and Safe Laboratory Operations

For the diligent researcher, scientist, and drug development professional, the mastery of handling potent chemical reagents is paramount. 3-Chloropropyl isothiocyanate, a valuable building block in organic synthesis, demands such mastery. Its utility is matched by its significant hazard profile, necessitating a comprehensive and nuanced approach to safety. This guide moves beyond mere checklists to provide a deep, procedural understanding of the personal protective equipment (PPE) and operational workflows required for the safe and effective use of this compound. Here, we will not only detail the "what" but, more critically, the "why," grounding every recommendation in the chemical's specific reactivity and toxicity.

Immediate Safety Briefing: Understanding the Primary Hazards

3-Chloropropyl isothiocyanate (CAS 2799-72-6) is a multi-hazard substance. A thorough review of its Safety Data Sheet (SDS) is the foundational step before any handling.[1][2] The primary dangers are acute and severe, demanding immediate respect and stringent control measures.

Hazard Classification Summary:

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled[3]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin[3]
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed[3]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage[3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[3]
Lachrymator	-	Strong eye irritant that can cause tearing.

The isothiocyanate functional group (-N=C=S) is highly reactive toward nucleophiles, a property that underlies both its synthetic utility and its biological toxicity. This reactivity leads to covalent modification of proteins and other biomolecules, causing cellular damage. The presence of a chlorinated alkyl chain further modulates its reactivity and absorption characteristics. The immediate and severe nature of these hazards dictates that all handling procedures must be conducted within a certified chemical fume hood.[1][4]

Personal Protective Equipment (PPE): An In-Depth Protocol

The selection of PPE is not a one-size-fits-all matter. It is a risk-based decision process that considers the quantity of the chemical being handled, the nature of the procedure, and the potential for exposure. The following represents the minimum required PPE for any work with 3-Chloropropyl isothiocyanate.

Eye and Face Protection: The First Line of Defense

Due to its severe corrosivity and lachrymatory properties, robust eye and face protection is non-negotiable.

• Primary Protection: Chemical splash goggles that conform to ANSI Z87.1 standards are mandatory.[5] These provide a seal around the eyes, protecting against splashes, vapors, and mists.

• Secondary Protection: For procedures involving larger quantities (>10 mL) or with a significant risk of splashing (e.g., transfers, quenching reactions), a full-face shield must be worn in addition to chemical splash goggles. The face shield provides a broader barrier, protecting the entire face from direct contact.

Hand Protection: A Critical Barrier

The high dermal toxicity of 3-Chloropropyl isothiocyanate necessitates the use of chemical-resistant gloves at all times. The choice of glove material is critical and must be based on chemical compatibility and breakthrough time.

• Recommended Material: While specific permeation data for 3-Chloropropyl isothiocyanate is not widely published, data for analogous reactive and chlorinated compounds suggest that nitrile or neoprene gloves are appropriate for incidental contact.[6][7] Nitrile gloves offer good resistance to a range of chemicals and provide excellent dexterity.[7] Neoprene offers superior protection against acids and caustics.

• Glove Thickness: For handling this compound, a minimum glove thickness of 8 mils is recommended. Thinner, disposable gloves (4-5 mils) are not suitable as they provide insufficient protection against this aggressive chemical.

• The Double-Gloving Technique: Best practice dictates the use of two pairs of nitrile gloves. This provides an additional layer of protection and allows for the safe removal of the outer glove immediately following a known or suspected contamination, without exposing the skin.

• Inspection and Replacement: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears. Gloves should be replaced immediately if contamination is suspected or after a maximum of two hours of use, as their protective properties can degrade over time.

Body Protection: Shielding from Contamination

A chemically resistant lab coat is required to protect the body from potential splashes and spills.

• Material: A lab coat made of polyester or a polyester-cotton blend is suitable. 100% cotton lab coats are less resistant to chemical splashes. For procedures with a high splash potential, a chemically resistant apron made of rubber or neoprene should be worn over the lab coat.[1]

• Best Practices: Lab coats must be fully buttoned with sleeves rolled down. They should never be worn outside of the laboratory to prevent the spread of contamination.

Respiratory Protection: Preventing Fatal Inhalation

Given its classification as "Fatal if inhaled," all handling of 3-Chloropropyl isothiocyanate must be performed within a properly functioning chemical fume hood to minimize vapor concentrations.[4] However, in situations where engineering controls may not be sufficient to maintain exposure below occupational exposure limits (e.g., during a large spill or in case of fume hood failure), respiratory protection is essential.

• Respirator Type: A NIOSH-approved full-face respirator with an organic vapor (OV) cartridge is required in such emergency situations. A full-face respirator provides the added benefit of protecting the eyes and face.

• Cartridge Change Schedule: A cartridge change-out schedule must be established to ensure the continued effectiveness of the respirator. Cartridges should be replaced periodically, even if no contaminants are detected by odor, as the carbon bed can become saturated.

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling 3-Chloropropyl isothiocyanate is crucial for minimizing risk. The following workflow outlines the necessary steps from preparation to disposal.

Caption: A workflow diagram illustrating the key phases of safely handling 3-Chloropropyl isothiocyanate.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) and the experimental protocol.

  • Ensure the chemical fume hood has been certified within the last year.

  • Assemble all necessary equipment and reagents within the fume hood to minimize the need to move in and out of the work area.

  • Don all required PPE as detailed above.

• Handling:

  • Conduct all work with 3-Chloropropyl isothiocyanate at least 6 inches inside the sash of the chemical fume hood.

  • Keep the container of 3-Chloropropyl isothiocyanate tightly sealed when not in use.

  • Use a secondary container (e.g., a beaker or a plastic tray) to transport the chemical within the fume hood and to contain any potential spills.

  • When transferring the liquid, do so slowly and carefully to avoid splashing.

• Cleanup:

  • Any glassware or equipment that has come into contact with the chemical must be decontaminated before being removed from the fume hood. This can be achieved by rinsing with a suitable solvent, which is then collected as hazardous waste.

  • Wipe down the work surface of the fume hood with an appropriate cleaning agent.

  • Doff PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, face shield, goggles, inner gloves.

  • Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Managing Contaminated Materials and Chemical Waste

Proper disposal is a critical component of the chemical handling lifecycle. All materials contaminated with 3-Chloropropyl isothiocyanate are considered hazardous waste.

• Chemical Waste: Unused or waste 3-Chloropropyl isothiocyanate, as well as any solvents used for rinsing contaminated glassware, must be collected in a dedicated, labeled, and sealed hazardous waste container. The container should be made of a compatible material (e.g., glass or polyethylene).

• Contaminated Solids: All disposables that have come into contact with the chemical, including gloves, bench paper, and pipette tips, must be placed in a designated solid hazardous waste container.

• Deactivation of Isothiocyanate Waste: Due to its reactivity, it is prudent to consider deactivating residual isothiocyanate in waste streams before collection. This can be accomplished by slowly adding a solution of a nucleophilic amine (e.g., n-butylamine) or an aqueous solution of sodium bisulfite to the waste container within a fume hood. This will convert the reactive isothiocyanate to a less hazardous thiourea or bisulfite adduct.

• Waste Pickup: All hazardous waste must be disposed of through a licensed hazardous waste management company. Follow your institution's specific procedures for waste pickup.

Emergency Response: Preparedness is Key

In the event of an exposure or spill, a swift and correct response is critical.

Caption: A flowchart outlining the immediate actions to be taken in case of an emergency involving 3-Chloropropyl isothiocyanate.

First Aid Measures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air immediately.[3] If breathing is difficult or has stopped, provide artificial respiration and seek immediate emergency medical assistance.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

By integrating these detailed safety protocols and operational plans into your laboratory practice, you can confidently and safely harness the synthetic potential of 3-Chloropropyl isothiocyanate, ensuring the well-being of yourself and your colleagues while advancing your scientific endeavors.

References

• How to Handle Caustic and Corrosive Chemicals in a Laboratory. Science Equip. Available at: [Link]

• 10.7 Handling Procedures for Corrosive Materials. University of Waterloo. Available at: [Link]

• Corrosives Hazard Class Standard Operating Procedure. University of Arizona Research Laboratory & Safety Services. 2015. Available at: [Link]

• Material Safety Data Sheet - Allyl isothiocyanate, 94%. Cole-Parmer. Available at: [Link]

• Laboratory Safety Manual: Working with Hazardous Materials. Hampshire College. Available at: [Link]

• Emergency Procedures for Incidents Involving Chemicals. University of Kentucky. Available at: [Link]

• Chemical-Compatibility.pdf. The Rubber Group. Available at: [Link]

• The following chemical resistance ratings are based on published research data. Duke University Safety Office. Available at: [Link]

• Glove-chemical-resistance.png. University of Wisconsin-Madison. Available at: [Link]

• Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. International Enviroguard. 2023. Available at: [Link]

• Common Name: METHYL ISOTHIOCYANATE HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]

• OSHA Respirator Requirements for Selected Chemicals. NIOSH | CDC. Available at: [Link]

• Respirator Equipment Selection Guidance and the NIOSH Respirator Selection Logic Process. University of North Carolina at Chapel Hill. Available at: [Link]

• Respirator Section of Label Review Manual Chapter 10. Environmental Protection Agency. Available at: [Link]

• Respirator Fact Sheet. NIOSH | CDC. Available at: [Link]

• NIOSH Pocket Guide to Chemical Hazards. NIOSH | CDC. Available at: [Link]

• methylisothiocyanate (mitc) exposure resulting from treated field vapor. California Department of Pesticide Regulation. Available at: [Link]

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